Pentacosane

• CAS: 629-99-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of n-Pentacosane

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Pentacosane (C25H52) is a long-chain saturated hydrocarbon, an alkane with 25 carbon atoms.[1] It is a waxy, colorless solid at room temperature and is a natural constituent of many plant waxes, including those from coconuts, avocados, and ginkgo nuts.[1][2] As a well-defined, high-purity long-chain alkane, n-pentacosane serves as a valuable reference standard in analytical chemistry, particularly in gas chromatography (GC) and mass spectrometry (MS).[1] Its hydrophobic nature also lends it to applications in the development of water-resistant coatings and membranes.[1] Furthermore, its potential use in drug delivery systems, such as in the formation of nanoparticles or liposomes to enhance drug solubility and controlled release, is an area of emerging research.[1] This technical guide provides a comprehensive overview of the core physicochemical properties of n-pentacosane, complete with experimental protocols and data presented for ease of reference.

Physicochemical Properties

The key physicochemical properties of n-pentacosane are summarized in the tables below. These properties are crucial for understanding its behavior in various chemical and biological systems, informing its application in research and development.

General and Physical Properties

Property	Value	Reference
Molecular Formula	C25H52	[1][3]
Molecular Weight	352.68 g/mol	[1][4]
Appearance	White, waxy solid; colorless solid at ambient conditions	[1][5][6]
Melting Point	53-56 °C (lit.)	[1][7][3][8]
Boiling Point	401.9 °C at 760 mmHg; 169-170 °C at 0.05 mmHg (lit.)	[1][3][8]
Density	0.778 g/cm³; 0.812 g/cm³ at 20 °C	[3][5][8][9]
Flash Point	>110 °C (>230 °F)	[7][3][5][6][8]

Solubility and Partitioning

Property	Value	Reference
Water Solubility	Practically insoluble	[1][2]
Solubility in Organic Solvents	Soluble in benzene, chloroform, and toluene	[1][3][5][9]
LogP (Octanol-Water Partition Coefficient)	9.99850 - 13.1	[1][7][9]

Optical and Thermodynamic Properties

Property	Value	Reference
Refractive Index	1.4380	[3][5][8][10]
Vapor Pressure	1.51 x 10⁻⁶ mmHg at 25 °C (extrapolated)	[7][9]
Enthalpy of Fusion	55.53 kJ/mol	[4]
Standard Gibbs Free Energy of Formation	159.62 kJ/mol	[4]
Enthalpy of Formation at Standard Conditions (gas)	-559.33 kJ/mol	[4]

Experimental Protocols

The following are generalized, detailed methodologies for the determination of key physicochemical properties of solid organic compounds like n-pentacosane.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature range over which the solid n-pentacosane transitions to a liquid.

Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer, mortar and pestle.

Procedure:

• Ensure the n-pentacosane sample is dry and finely powdered using a mortar and pestle.

• Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.[11]

• Place the capillary tube in the heating block of the melting point apparatus.

• Heat the block at a moderate rate until the temperature is about 15-20°C below the expected melting point of n-pentacosane.

• Decrease the heating rate to approximately 1-2°C per minute to allow for accurate observation.

• Record the temperature at which the first drop of liquid appears (the onset of melting).

• Record the temperature at which the entire sample has completely melted.

• The melting point is reported as the range between these two temperatures.[12]

Determination of Boiling Point at Reduced Pressure

Objective: To determine the boiling point of n-pentacosane at a reduced pressure, which is necessary due to its high boiling point at atmospheric pressure.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, vacuum source, manometer, heating mantle.

Procedure:

• Place a sample of n-pentacosane in the distillation flask along with boiling chips.

• Assemble the distillation apparatus, ensuring all joints are properly sealed.

• Connect the apparatus to a vacuum source and a manometer.

• Evacuate the system to the desired pressure (e.g., 0.05 mmHg).

• Begin heating the distillation flask gently with the heating mantle.

• Observe the temperature on the thermometer. The boiling point is the temperature at which the liquid is actively boiling and the vapor is condensing on the thermometer bulb, resulting in a stable temperature reading.[7]

• Record the stable temperature and the corresponding pressure from the manometer.

Determination of Density (Volume Displacement Method)

Objective: To determine the density of solid n-pentacosane.

Apparatus: Analytical balance, graduated cylinder, a liquid in which n-pentacosane is insoluble (e.g., water).

Procedure:

• Weigh a sample of solid n-pentacosane using an analytical balance to determine its mass.

• Fill a graduated cylinder with a known volume of the displacement liquid.

• Carefully place the weighed n-pentacosane sample into the graduated cylinder, ensuring it is fully submerged and no liquid is splashed out.

• Record the new volume of the liquid in the graduated cylinder.

• The volume of the n-pentacosane sample is the difference between the final and initial liquid volumes.

• Calculate the density by dividing the mass of the sample by its volume.[4][13]

Determination of Solubility

Objective: To qualitatively determine the solubility of n-pentacosane in various solvents.

Apparatus: Test tubes, spatula, various solvents (e.g., water, ethanol, benzene, chloroform).

Procedure:

• Place a small, accurately measured amount of n-pentacosane (e.g., 10 mg) into a test tube.

• Add a small volume of the solvent to be tested (e.g., 1 mL).

• Vigorously shake the test tube for a set period (e.g., 1 minute).

• Visually inspect the mixture to see if the solid has dissolved. The absence of visible solid particles indicates solubility.[14]

• If the substance appears to be soluble, gradually add more solute to determine the approximate saturation point.

• Record the solubility as soluble, partially soluble, or insoluble for each solvent.

Visualizations

The following diagrams illustrate the experimental workflow for characterizing the physicochemical properties of n-pentacosane and the logical relationships between these properties.

Caption: Experimental workflow for physicochemical characterization.

Caption: Relationships between physicochemical properties.

References

• 1. rudolphresearch.com [rudolphresearch.com]
• 2. byjus.com [byjus.com]
• 3. ACP - Saturation vapor pressure characterization of selected low-volatility organic compounds using a residence time chamber [acp.copernicus.org]
• 4. wjec.co.uk [wjec.co.uk]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. Measurement of the Refractive Index of Transparent Solids and Fluids [opg.optica.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. davjalandhar.com [davjalandhar.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. scribd.com [scribd.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.ucalgary.ca [chem.ucalgary.ca]
• 13. legacy.babcock.edu.ng [legacy.babcock.edu.ng]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Pentacosane: A Key Player in Plant Metabolism and Chemical Communication

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Pentacosane (n-C25H52) is a long-chain aliphatic hydrocarbon that plays a dual role in the natural world. As a plant metabolite, it is a significant component of the epicuticular wax layer that protects plants from various environmental stresses. Simultaneously, it functions as a potent semiochemical, a chemical signal that mediates interactions between organisms. This technical guide provides a comprehensive overview of the biosynthesis of pentacosane in plants, its quantitative distribution, and its multifaceted role as a semiochemical in insect behavior. Detailed experimental protocols for its extraction, analysis, and bioassays are also presented to facilitate further research in chemical ecology and drug development.

Pentacosane as a Plant Metabolite

Pentacosane is a constituent of the complex mixture of lipids that form the cuticular wax on the surfaces of many plants.[1][2] This waxy layer serves as a crucial barrier against uncontrolled water loss, UV radiation, and pathogen attack.

Biosynthesis of Pentacosane in Plants

The biosynthesis of very-long-chain alkanes (VLCAs) like pentacosane in plants is a multi-step process that occurs primarily in the endoplasmic reticulum of epidermal cells. The pathway begins with the elongation of fatty acid precursors and culminates in the formation of alkanes.

The core of the alkane synthesis machinery is believed to be a multiprotein enzymatic complex.[3] Key components of this complex in the model plant Arabidopsis thaliana have been identified as ECERIFERUM1 (CER1) and ECERIFERUM3 (CER3).[3][4] These proteins interact to catalyze the conversion of very-long-chain acyl-CoAs to VLCAs.[3] The process is thought to be redox-dependent, with cytochrome b5 isoforms (CYTB5s) acting as specific cofactors for CER1.[3] The proposed pathway involves the reduction of a very-long-chain fatty acid (VLFA) to an aldehyde, followed by a decarbonylation step to yield the final alkane with one less carbon atom than the aldehyde precursor.[5]

Caption: Proposed biosynthetic pathway of pentacosane in plants.

Quantitative Analysis of Pentacosane in Plants

The concentration of pentacosane in the epicuticular wax varies significantly among plant species, and even between different organs of the same plant. The following table summarizes the quantitative data from various studies.

Plant Species	Plant Part	Pentacosane Concentration (% of total wax)	Reference
Ajuga chamaepitys subsp. laevigata	Leaves and Flowers	1.86%	[6]
Tithonia diversifolia	Leaves	22.01%	[7]
Rosa canina	Adaxial Leaf Epicuticular Wax	~52% (of total alkanes)	[8]
Kalanchoe daigremontiana	Leaves	Present (part of C25-C27 alkanes)	[9]
Triticum aestivum	Leaves and Stems	Detected	[2]

Pentacosane as a Semiochemical

Semiochemicals are chemical signals that convey information between organisms. Pentacosane has been identified as a key semiochemical in various insect-plant and insect-insect interactions, functioning as both a volatile and a contact pheromone.

Role in Insect-Plant Interactions

Pentacosane present on the plant cuticle can act as a kairomone, a chemical cue that benefits the receiver. For some herbivorous insects, it may serve as a signal for host plant recognition and acceptance.[10] Conversely, for other insects, it can act as a deterrent.

Role in Insect-Insect Communication

Pentacosane is a well-documented component of insect cuticular hydrocarbons (CHCs), which play a crucial role in chemical communication.

• Contact Pheromone: In the tea weevil (Myllocerinus aurolineatus), n-pentacosane on the surface of sexually mature females acts as a contact sex pheromone, facilitating mate recognition and eliciting copulatory behavior in males.[11]

• Volatile Pheromone: In the same species, n-pentacosane also functions as a volatile attractant, drawing males from a distance.[11]

• Aggregation Pheromone: In some social insects, alkanes like pentacosane can contribute to aggregation signals.

• Predator Avoidance: Some parasitoids of aphids have been shown to avoid the chemical trails of ladybird predators, which contain n-pentacosane, thereby reducing intraguild predation.[12]

Experimental Protocols

The study of pentacosane as a plant metabolite and semiochemical relies on a suite of analytical and behavioral bioassay techniques.

Extraction and Analysis of Pentacosane from Plant Material

Objective: To extract and quantify pentacosane from the epicuticular wax of plants.

Methodology:

• Sample Collection: Collect fresh plant material (e.g., leaves, stems).

• Wax Extraction:

  • Immerse the plant material in a non-polar solvent such as hexane or chloroform for a short duration (e.g., 30-60 seconds) to dissolve the epicuticular waxes.[13]

  • Alternatively, for separating epicuticular from intracuticular waxes, a mechanical stripping method using an adhesive like gum arabic can be employed.[8]

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen to obtain the crude wax extract.

• Derivatization (Optional but Recommended): To improve the chromatographic properties of polar compounds in the wax mixture, derivatize the extract using a silylating agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[13]

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Inject the derivatized or underivatized sample into a GC-MS system.

  • Use a non-polar capillary column (e.g., DB-5) suitable for separating long-chain hydrocarbons.

  • Employ a temperature program that allows for the elution of VLCAs. A typical program might start at a low temperature (e.g., 50°C), ramp up to a high temperature (e.g., 320°C), and hold for a period to ensure all compounds elute.[13][14]

  • Identify pentacosane based on its retention time and mass spectrum by comparing it to an authentic standard and a mass spectral library (e.g., NIST).

  • Quantify the amount of pentacosane using an internal standard (e.g., tetracosane) of a known concentration.

Caption: Workflow for the extraction and analysis of pentacosane.

Behavioral Bioassays for Semiochemical Activity

1. Y-Tube Olfactometer Bioassay (for volatile effects)

Objective: To assess the behavioral response of an insect to volatile pentacosane.

Methodology:

• Apparatus: A Y-shaped glass or plastic tube with a central arm and two side arms.[15]

• Airflow: A controlled and purified airflow is passed through both arms of the olfactometer.

• Stimulus Application: A filter paper treated with a solution of pentacosane in a suitable solvent (e.g., hexane) is placed in one arm (treatment arm). A filter paper treated with the solvent alone is placed in the other arm (control arm).

• Insect Release: A single insect is released at the base of the central arm.

• Observation: The insect's choice of arm (treatment or control) and the time taken to make the choice are recorded. A positive response is recorded if the insect moves a certain distance into one of the arms.

• Data Analysis: Statistical analysis (e.g., Chi-square test) is used to determine if there is a significant preference for the treatment arm over the control arm.

Caption: Diagram of a Y-tube olfactometer bioassay setup.

2. Contact Chemoreception Bioassay (for contact effects)

Objective: To assess the behavioral response of an insect to contact with pentacosane.

Methodology:

• Substrate Preparation: A small, inert object (e.g., a glass rod or a dummy insect) is treated with a solution of pentacosane in a solvent. A control substrate is treated with the solvent alone.[16]

• Acclimation: An insect is placed in an arena (e.g., a Petri dish) and allowed to acclimate.

• Stimulus Presentation: The treated substrate is introduced into the arena.

• Behavioral Observation: The insect's behavior upon contacting the substrate is observed and recorded. Key behaviors to note include antennal touching, probing, attempted copulation, or avoidance.

• Data Analysis: The frequency and duration of specific behaviors in response to the treatment and control substrates are compared using appropriate statistical tests.

Signaling Pathways in Insect Chemoreception

The perception of semiochemicals like pentacosane by insects involves a complex signal transduction cascade within their olfactory and gustatory systems. While the specific receptors for long-chain alkanes are still being fully elucidated, the general mechanism of insect olfaction is understood to involve several key protein families.

When an odorant molecule like pentacosane enters the sensillum lymph surrounding the dendrites of olfactory sensory neurons (OSNs), it is thought to be bound by Odorant Binding Proteins (OBPs).[17] These proteins transport the hydrophobic odorant to the olfactory receptors (ORs) located on the dendritic membrane. The insect olfactory receptor is a heteromeric complex, typically composed of a variable odorant-gated subunit and a conserved co-receptor (Orco).[18] Upon ligand binding, this complex forms a non-selective cation channel, leading to the depolarization of the neuron and the generation of an action potential. This signal is then transmitted to the antennal lobe of the insect's brain for processing, ultimately leading to a behavioral response.[17]

Caption: Generalized signaling pathway for insect olfaction.

Conclusion and Future Directions

Pentacosane is a vital plant metabolite with a significant and diverse role as a semiochemical in the insect world. Its functions range from mediating sexual communication to influencing predator-prey interactions. The detailed methodologies presented in this guide provide a framework for researchers to further investigate the chemical ecology of pentacosane and other cuticular hydrocarbons.

For drug development professionals, understanding the biosynthesis of these compounds in plants could open avenues for developing novel, environmentally friendly pest control strategies. For instance, manipulating the expression of genes like CER1 and CER3 could alter a plant's surface chemistry, making it more or less attractive to specific insects. Furthermore, the insect olfactory system, with its unique receptor proteins, presents a potential target for the development of new insect repellents or attractants. Further research into the specific receptors that detect pentacosane and the downstream neural circuits will be crucial for unlocking these possibilities.

References

• 1. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Reconstitution of Plant Alkane Biosynthesis in Yeast Demonstrates That Arabidopsis ECERIFERUM1 and ECERIFERUM3 Are Core Components of a Very-Long-Chain Alkane Synthesis Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reconstitution of plant alkane biosynthesis in yeast demonstrates that Arabidopsis ECERIFERUM1 and ECERIFERUM3 are core components of a very-long-chain alkane synthesis complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alkane biosynthesis by decarbonylation of aldehydes catalyzed by a particulate preparation from Pisum sativum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. ijpsr.com [ijpsr.com]
• 8. Chemical Composition of the Epicuticular and Intracuticular Wax Layers on Adaxial Sides of Rosa canina Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. peerj.com [peerj.com]
• 11. n-Pentacosane Acts as both Contact and Volatile Pheromone in the tea Weevil, Myllocerinus aurolineatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Review of Interactions between Insect Biological Control Agents and Semiochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. microbe-investigations.com [microbe-investigations.com]
• 16. benchchem.com [benchchem.com]
• 17. enlivenarchive.org [enlivenarchive.org]
• 18. Insect olfaction: receptors, signal transduction, and behavior - PubMed [pubmed.ncbi.nlm.nih.gov]

The Occurrence and Analysis of Pentacosane in Natural Waxes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacosane (n-C25H52) is a long-chain aliphatic hydrocarbon that is a constituent of many naturally occurring waxes.[1][2] These waxes, found on the cuticles of plants and insects, as well as in mineral deposits, serve various protective and signaling functions in nature. In the context of drug development and research, understanding the natural sources, composition, and analysis of pentacosane is crucial, as it can be a biomarker, a bioactive compound, or a component of complex natural product matrices. This technical guide provides an in-depth overview of the natural sources and occurrence of pentacosane in waxes, detailed experimental protocols for its analysis, and an examination of its biosynthetic origins.

Natural Sources and Occurrence of Pentacosane

Pentacosane is found across the plant and animal kingdoms, as well as in geological formations, primarily as a component of complex wax mixtures.

Plant Waxes (Epicuticular Waxes)

The outermost layer of land plants is the cuticle, which is covered by a layer of epicuticular wax.[3] This wax is critical for preventing water loss, reflecting UV radiation, and protecting against pathogens and insects.[3] Pentacosane is a common, though not always dominant, n-alkane in the epicuticular wax of numerous plant species.

The composition of epicuticular wax, including the concentration of pentacosane, can vary significantly between plant species, and is influenced by factors such as plant genotype, the age of the leaf, and environmental conditions.[4]

Table 1: Quantitative Occurrence of Pentacosane in Various Plant Waxes

Plant Species	Family	Tissue	Pentacosane Content (% of total n-alkanes)	Reference
Ajuga chamaepitys subsp. laevigata	Lamiaceae	Leaves and Flowers	1.86	[5]
Quercus suber (Cork Oak)	Fagaceae	Leaves	0.39 ± 0.04	[6]
Euphorbia milii	Euphorbiaceae	Leaves	Present (quantification not specified)	[7]
Triticum aestivum (Wheat)	Poaceae	Leaves and Stems	Detected as a chemotaxonomy marker	[1]

Insect Waxes (Cuticular Hydrocarbons)

Insects possess a layer of cuticular hydrocarbons (CHCs) on their exoskeleton that primarily serves to prevent desiccation.[8] These CHCs are also crucial for chemical communication, acting as pheromones for mate recognition and social signaling.[9][10] Pentacosane is a frequently identified component of insect CHCs.

Table 2: Occurrence of Pentacosane in Insect Waxes

Insect Species	Order	Function of Pentacosane	Relative Abundance	Reference
Apis mellifera (Honeybee)	Hymenoptera	Component of beeswax	9.7% of total linear alkanes	[11]
Myllocerinus aurolineatus (Tea Weevil)	Coleoptera	Contact and volatile sex pheromone	Not specified	[10]
Various blow fly species	Diptera	Age-dependent marker in larvae	Varies with age	[8]

Mineral Waxes

Mineral waxes are derived from geological sources, primarily from the refining of petroleum.[12] Paraffin waxes, a type of mineral wax, are complex mixtures of saturated hydrocarbons.[13] While the exact composition varies depending on the crude oil source and refining process, pentacosane can be a constituent of these waxes.

Experimental Protocols

The extraction, isolation, and quantification of pentacosane from natural waxes typically involve solvent extraction followed by chromatographic analysis, most commonly Gas Chromatography-Mass Spectrometry (GC-MS).

Extraction of Waxes from Plant Material

Objective: To extract the epicuticular wax from plant leaves.

Materials:

• Fresh plant leaves

• Dichloromethane (DCM)

• Methanol (MeOH)

• Hexane

• Ultrasonic bath

• Glass beakers

• Rotary evaporator

• Filter paper

Protocol:

• Weigh approximately 1 gram of fresh plant material.

• Submerge the plant material in a 9:1 (v/v) solution of DCM and MeOH in a glass beaker.

• Place the beaker in an ultrasonic bath for 15 minutes to facilitate the extraction of lipids.

• Repeat the extraction process two more times with fresh solvent.

• Combine the solvent extracts and filter to remove any solid plant debris.

• Evaporate the solvent using a rotary evaporator to obtain the total lipid extract.

• For further purification of n-alkanes, the total lipid extract can be separated using column chromatography.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of n-Alkanes

Objective: To identify and quantify pentacosane in the wax extract.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Non-polar capillary column (e.g., ZB-5HT INFERNO, 20 m x 0.18 mm x 0.18 µm)

Protocol:

• Sample Preparation: Dissolve a known amount of the wax extract in a suitable solvent like hexane. An internal standard (e.g., squalane) should be added for quantitative analysis.

• Injection: Inject 1 µL of the sample solution into the GC inlet. The injector temperature is typically set to 320°C in splitless mode.[11]

• Chromatographic Separation:

  • Carrier gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven temperature program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp: Increase temperature at a rate of 15°C/min to 340°C.

    • Final hold: Maintain 340°C for a sufficient time to elute all compounds of interest.[11]

• Mass Spectrometry:

  • Ionization mode: Electron Impact (EI) at 70 eV.

  • Ion source temperature: 250°C.

  • Mass scan range: 50-700 m/z.

• Data Analysis:

  • Identification: Identify pentacosane by comparing its retention time and mass spectrum with that of a known standard and by matching the mass spectrum with a library (e.g., NIST Mass Spectra Library).

  • Quantification: Quantify the amount of pentacosane by comparing its peak area to that of the internal standard.

Biosynthesis of Pentacosane in Plants

In plants, pentacosane is synthesized as part of the very-long-chain alkane (VLC-alkane) biosynthesis pathway. This process begins with the elongation of fatty acids and culminates in the formation of alkanes.

Very-Long-Chain Fatty Acid (VLCFA) Elongation

The precursors for VLC-alkanes are very-long-chain fatty acids (VLCFAs), which are synthesized in the endoplasmic reticulum from C16 and C18 fatty acid pools.[14] This elongation is carried out by a multi-enzyme complex known as the fatty acid elongase (FAE) complex. The FAE complex catalyzes a four-step cycle, adding two carbon units from malonyl-CoA to the growing acyl chain in each cycle.

The Alkane-Forming Pathway

The VLC-acyl-CoAs produced by the FAE complex are the direct precursors for the alkane-forming pathway. This pathway is a two-step process:

• Reduction to Aldehyde: The VLC-acyl-CoA is reduced to a very-long-chain aldehyde.

• Decarbonylation to Alkane: The aldehyde is then decarbonylated to produce an alkane with one less carbon atom than the original acyl-CoA precursor.

In Arabidopsis thaliana, the core of the alkane synthesis complex is formed by the proteins ECERIFERUM1 (CER1) and ECERIFERUM3 (CER3), which act synergistically to convert VLC-acyl-CoAs to VLC-alkanes.[15]

References

• 1. atamankimya.com [atamankimya.com]
• 2. researchgate.net [researchgate.net]
• 3. GC-MS Metabolomics to Evaluate the Composition of Plant Cuticular Waxes for Four Triticum aestivum Cultivars [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. bg.copernicus.org [bg.copernicus.org]
• 6. Carnaúba do Brasil - Carnauba Wax Extraction [carnaubadobrasil.com.br]
• 7. d-nb.info [d-nb.info]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Arabidopsis CER1-LIKE1 Functions in a Cuticular Very-Long-Chain Alkane-Forming Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. irsm.cas.cz [irsm.cas.cz]
• 13. agrocera.com.br [agrocera.com.br]
• 14. Biosynthesis and Functions of Very-Long-Chain Fatty Acids in the Responses of Plants to Abiotic and Biotic Stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Reconstitution of Plant Alkane Biosynthesis in Yeast Demonstrates That Arabidopsis ECERIFERUM1 and ECERIFERUM3 Are Core Components of a Very-Long-Chain Alkane Synthesis Complex - PMC [pmc.ncbi.nlm.nih.gov]

The Crystalline Landscape of Pentacosane: A Technical Guide to Structure and Phase Transitions

For Researchers, Scientists, and Drug Development Professionals

Solid pentacosane (n-C25H52), a long-chain alkane, serves as a fundamental model system in materials science and is of significant interest in the pharmaceutical industry as an excipient and in drug delivery systems. Its thermal behavior, characterized by a series of well-defined phase transitions, dictates its physical properties and, consequently, its performance in various applications. This technical guide provides an in-depth exploration of the crystalline structure and phase transitions of solid pentacosane, presenting key quantitative data, detailed experimental protocols, and a visualization of its phase behavior.

Crystalline Structure and Polymorphism

Solid pentacosane exhibits polymorphism, existing in different crystalline forms depending on the temperature. At lower temperatures, it adopts a well-ordered crystalline structure, which then transitions through several partially ordered "rotator" phases before melting into an isotropic liquid.

Low-Temperature Crystalline Phase (X phase)

In its most stable, low-temperature form, pentacosane crystallizes in an orthorhombic structure.[1][2] This is characteristic of odd-numbered n-alkanes.[1][3] In this phase, the hydrocarbon chains are in an all-trans configuration and are packed in a highly ordered, layered structure with a bilayer stacking arrangement (ABAB...).[2][4] The molecules exhibit long-range positional and orientational order, with a characteristic "herringbone" packing arrangement within the layers.[2]

Rotator Phases

Upon heating, pentacosane undergoes a series of solid-solid phase transitions into what are known as rotator phases.[5][6][7] These phases are characterized by the onset of rotational motion of the molecules around their long axes, while the centers of mass of the molecules maintain a regular crystalline lattice.[2][8] This results in a state of intermediate order between a true crystal and a liquid. Several rotator phases have been identified for n-alkanes, and for pentacosane, the sequence of transitions involves multiple rotator phases, often denoted as RI, RII, and RV.[2][4]

• Rotator V (RV) Phase: This phase is characterized by a tilted arrangement of the molecules with respect to the layer normal.[4]

• Rotator I (RI) Phase: In the RI phase, the molecules are untilted and packed in a distorted hexagonal (orthorhombic) lattice with bilayer (ABAB...) stacking.[2][8]

• Rotator II (RII) Phase: The RII phase has molecules that are also untilted but are packed in a more symmetric hexagonal lattice.[1][2]

The existence and stability of these rotator phases are crucial for understanding the nucleation and crystallization processes in related materials like polyethylene.[1]

Phase Transitions of Solid Pentacosane

The transitions between the different crystalline and rotator phases, as well as the final melting transition, are thermodynamically distinct events. These transitions can be characterized by their onset temperatures and the enthalpy changes associated with them.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic parameters for the phase transitions of solid pentacosane. The data is compiled from various experimental studies.

Transition	Temperature (°C)	Temperature (K)	Enthalpy of Transition (kJ/mol)	Reference
Crystal-to-Crystal (Heating)	46.1 ± 0.2	319.25 ± 0.2	-	[9]
Crystal-to-Crystal 1 (Cooling)	42.4 ± 0.2	315.55 ± 0.2	-	[9]
Crystal-to-Crystal 2 (Cooling)	39.1 ± 0.2	312.25 ± 0.2	-	[9]
Melting (Fusion)	53.4 ± 0.2	326.55 ± 0.2	-	[9]
Melting Point	53.3	326.45	-	[10]
Fusion (Melting) Point	-	326.7	57.74	[11]
Fusion (Melting) Point	-	326.4	57.8	[11]
Fusion (Melting) Point	-	325.9	55.53	[11]
Crystallization (Cooling)	50.6 ± 0.2	323.75 ± 0.2	-	[9]

Table 1: Phase Transition Temperatures and Enthalpies of Pentacosane.

Thermodynamic Property	Value	Units	Reference
Enthalpy of fusion at standard conditions (ΔfusH°)	55.53	kJ/mol	[12]
Entropy of fusion (ΔfusS)	174. ± 10.	J/mol*K	[11]

Table 2: Additional Thermodynamic Properties of Pentacosane.

Sequence of Phase Transitions

A phenomenological theory has been developed to describe the series of structural phase transitions in pentacosane.[2][6] The generally accepted sequence of phases upon heating is:

Crystalline Solid (X) → Rotator V (RV) → Rotator I (RI) → Rotator II (RII) → Isotropic Liquid (L)

The transitions between the rotator phases are typically weakly first-order.[1] The final transition from the RII phase to the isotropic liquid is a strong first-order melting transition.[2]

Experimental Protocols

The characterization of the crystalline structure and phase transitions of pentacosane relies on several key analytical techniques. The following sections provide an overview of the methodologies for these experiments.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for determining the temperatures and enthalpies of phase transitions.[13]

• Objective: To measure the heat flow associated with the phase transitions of pentacosane as a function of temperature.

• Sample Preparation: A small, accurately weighed sample of high-purity pentacosane (typically 1-5 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Instrumentation: A calibrated Differential Scanning Calorimeter is used.

• Experimental Conditions:

  • Temperature Program: The sample is typically subjected to a controlled heating and cooling cycle. A common heating/cooling rate is 10 °C/min, although slower rates can be used for better resolution of closely spaced transitions.[14]

  • Atmosphere: The experiment is usually conducted under an inert atmosphere, such as nitrogen, to prevent oxidation.

  • Temperature Range: The temperature range should encompass all expected phase transitions, for instance, from room temperature to above the melting point (e.g., 25 °C to 70 °C).

• Data Analysis: The resulting DSC thermogram plots heat flow against temperature. Endothermic peaks on heating correspond to solid-solid transitions and melting, while exothermic peaks on cooling represent crystallization and solid-solid transitions. The onset temperature of a peak is taken as the transition temperature. The area under the peak is integrated to determine the enthalpy of the transition (ΔH).

X-Ray Diffraction (XRD)

XRD is the primary method for determining the crystalline structure of the different phases of pentacosane.[7][15]

• Objective: To identify the crystal lattice parameters and symmetry of each solid phase.

• Sample Preparation: A fine powder of pentacosane is prepared and mounted on a sample holder. For temperature-dependent studies, the sample is placed in a variable-temperature stage.

• Instrumentation: A powder X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Cu Kα radiation) and a detector.

• Experimental Conditions:

  • Temperature Control: The sample temperature is precisely controlled and varied to study the structure at different phases.

  • Scan Range: The diffraction pattern is typically recorded over a 2θ range that covers the characteristic Bragg reflections for n-alkanes (e.g., 5° to 40°).

• Data Analysis: The positions and intensities of the diffraction peaks are analyzed. The d-spacings are calculated from the peak positions using Bragg's Law. These are then used to index the diffraction pattern and determine the unit cell parameters and space group for each phase. Changes in the diffraction pattern as a function of temperature indicate a phase transition.

Spectroscopic Techniques (FT-IR)

Fourier Transform Infrared (FT-IR) spectroscopy can be used to probe changes in the molecular environment and conformation during phase transitions.[9]

• Objective: To monitor changes in vibrational modes that are sensitive to the crystalline packing and conformational order.

• Sample Preparation: A thin film of pentacosane can be cast from a solution onto an infrared-transparent substrate (e.g., KBr), or the sample can be analyzed as a dispersion in a KBr pellet.

• Instrumentation: A Fourier Transform Infrared spectrometer.

• Experimental Conditions: The sample is placed in a temperature-controlled cell, and spectra are recorded at different temperatures through the phase transitions.

• Data Analysis: Specific vibrational bands, such as the CH2 rocking and scissoring modes, are sensitive to the interchain packing and can be used to distinguish between different crystalline and rotator phases. Changes in the peak positions, shapes, and splitting of these bands are indicative of phase transitions.

Visualization of Phase Transitions

The sequence of phase transitions in solid pentacosane upon heating can be represented as a logical workflow.

Caption: Phase transition pathway of solid pentacosane upon heating.

This guide provides a comprehensive overview of the current understanding of the crystalline structure and phase transitions of solid pentacosane. The presented data and experimental protocols offer a valuable resource for researchers and professionals working with this and related long-chain alkanes. A thorough understanding of these fundamental properties is essential for the rational design and application of these materials in various scientific and industrial fields.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. Crystal and rotator phases of n-alkanes: A molecular dynamics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural phase transitions in pentacosane C25H52 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Instabilities, thermal fluctuations, defects and dislocations in the crystal–RI–RII rotator phase transitions of n-alkanes - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Pentacosane [webbook.nist.gov]
• 12. Pentacosane (CAS 629-99-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 13. Phase transitions in molecular crystals of n -alkanes: Tri-, tetra-, and pentacosane - Egorov - Physics of the Solid State [journals.rcsi.science]
• 14. ntrs.nasa.gov [ntrs.nasa.gov]
• 15. digital.library.unt.edu [digital.library.unt.edu]

Pentacosane as a Contact Sex Pheromone in Insects: A Technical Guide

Abstract

Cuticular hydrocarbons (CHCs) are a diverse class of epicuticular lipids that play a crucial role in preventing desiccation and facilitating chemical communication in insects. Among these, the n-alkane pentacosane (C25) has been identified as a key contact sex pheromone in a variety of insect species. This technical guide provides an in-depth analysis of the function of pentacosane in insect mating behavior, its biosynthesis, the mechanisms of its perception, and detailed experimental protocols for its study. The information is intended to serve as a comprehensive resource for researchers in chemical ecology, entomology, and those involved in the development of novel pest management strategies.

Introduction: The Role of Cuticular Hydrocarbons in Insect Communication

Insects are covered by a thin, waxy layer of lipids on their cuticle, of which hydrocarbons are a major component.[1] While initially recognized for their vital role in preventing water loss, it is now well-established that these cuticular hydrocarbons (CHCs) are also pivotal in chemical communication.[1][2] CHC profiles, which can be a complex mixture of n-alkanes, alkenes, and methyl-branched alkanes, are often species- and even sex-specific, acting as "chemical fingerprints" that convey a wealth of information.[3] These signals can mediate nestmate recognition in social insects, species recognition, and, critically, mate choice.[2][3]

Pentacosane, a straight-chain saturated hydrocarbon with 25 carbon atoms, has emerged as a significant contact sex pheromone in several insect orders, including Coleoptera and Diptera.[4][5] As a contact pheromone, it is perceived upon physical contact, typically by the antennae of the receiving insect, and can elicit a cascade of courtship and mating behaviors in males.[4][6] This guide will focus specifically on the multifaceted role of pentacosane in insect reproduction.

Pentacosane's Function in Insect Mating Behavior

Pentacosane primarily functions as a sex recognition and courtship stimulant. Its presence on the female cuticle signals her sexual maturity and species identity to a potential male mate.

Documented Roles of Pentacosane as a Contact Sex Pheromone

Several studies have unequivocally identified pentacosane as a key component of the contact sex pheromone blend in various insect species.

• In Coleoptera:

  • Tea Weevil (Myllocerinus aurolineatus): n-Pentacosane has been identified as a crucial contact sex pheromone on the cuticle of sexually mature females. Its presence facilitates mate recognition and elicits copulatory behavior in males. Interestingly, in this species, pentacosane also functions as a volatile attractant over short distances.[4][7]

  • Rustic Borer (Xylotrechus colonus): The contact pheromone of the female rustic borer is a blend of n-pentacosane, 9-methylpentacosane, and 3-methylpentacosane. These compounds are absent or present in very small amounts on males. Reapplication of a solvent extract containing these CHCs to a washed female restores her attractiveness to males.[6][8]

• In Diptera:

  • Crane Fly (Tipula autumnalis): In this species, n-pentacosane, along with (Z)-9-pentacosene and (Z,E)-6,9-pentacosadiene, are the predominant components in the cuticular washes of females and evoke the strongest antennal responses in males. Each of these compounds individually was found to be attractive to males in behavioral assays, confirming their role as part of the female sex pheromone.[1][2][4]

Quantitative Data on Pentacosane in Insect CHC Profiles

The relative abundance of pentacosane in the CHC profile is often a key factor in its activity as a pheromone. The following table summarizes available quantitative data from selected species.

Insect Species	Sex	Pentacosane (Relative Abundance %)	Other Active CHCs in Blend	Citation(s)
Myllocerinus aurolineatus (Tea Weevil)	Female	Major Component (exact % not specified)	n-Heptacosane	[4][7]
Xylotrechus colonus (Rustic Borer)	Female	Significant Component (exact % not specified)	9-Methylpentacosane, 3-Methylpentacosane	[6][8]
Tipula autumnalis (Crane Fly)	Female	Predominant Component	(Z)-9-Pentacosene, (Z,E)-6,9-Pentacosadiene	[1][2][4]
Necrophagous Flies (various species)	Pupal Exuviae	0.77 - 6.33%	Varies by species	[9]

Note: Specific dose-response data from behavioral bioassays are often not explicitly detailed in the primary literature. Further research is needed to establish precise concentration thresholds for eliciting mating behaviors.

Biosynthesis of Pentacosane

The biosynthesis of n-pentacosane, like other CHCs, is fundamentally linked to fatty acid metabolism and occurs primarily in specialized cells called oenocytes. The general pathway involves the elongation of fatty acyl-CoA precursors followed by a final conversion step to the hydrocarbon.

The overall workflow for the biosynthesis of n-alkanes like pentacosane can be summarized as follows:

Caption: Generalized biosynthetic pathway of n-pentacosane in insects.

The key steps are:

• Chain Elongation: Starting from acetyl-CoA and malonyl-CoA, fatty acid synthases (FAS) produce shorter-chain fatty acyl-CoAs (typically C16 or C18). A series of elongase enzymes then sequentially add two-carbon units to these precursors to generate very-long-chain fatty acids (VLCFAs). For pentacosane, the precursor would be a C26 fatty acyl-CoA.

• Reduction to Aldehyde: The C26 fatty acyl-CoA is then reduced to the corresponding C26 aldehyde by an acyl-CoA reductase.

• Oxidative Decarbonylation: The final and crucial step is the conversion of the C26 aldehyde to C25 alkane (pentacosane). This is catalyzed by an insect-specific cytochrome P450 enzyme from the CYP4G family, which functions as an oxidative decarbonylase, removing the aldehyde's carbonyl group as carbon dioxide.[10]

Perception of Pentacosane: The Signaling Pathway

Contact chemoreception of hydrocarbons like pentacosane is mediated by specialized chemoreceptors located on the insect's antennae and potentially other appendages. The binding of pentacosane to these receptors initiates a signal transduction cascade that ultimately leads to a behavioral response.

The current understanding of this process suggests the involvement of two main families of chemoreceptors: Odorant Receptors (ORs) and Ionotropic Receptors (IRs).

Caption: Proposed signaling pathway for pentacosane perception.

• Binding: Pentacosane on the female's cuticle makes physical contact with a chemosensory sensillum on the male's antenna. It then binds to a specific receptor protein (likely an OR or IR) on the dendritic membrane of a chemosensory neuron.[11][12]

• Channel Activation: Insect ORs and IRs are ligand-gated ion channels. The binding of pentacosane induces a conformational change in the receptor complex, opening an associated ion channel.[11][12][13]

• Depolarization: The opening of the ion channel allows for an influx of cations (such as Na⁺, K⁺, and Ca²⁺), leading to the depolarization of the neuronal membrane.

• Action Potential: If the depolarization reaches the threshold, an action potential is generated and fired along the axon of the sensory neuron.

• Signal Transduction: The action potential travels to the antennal lobe of the insect's brain, where the information is processed. This signal is then relayed to higher brain centers, integrating the chemical cue with other sensory information.

• Behavioral Response: The processing of this signal in the brain ultimately triggers the stereotyped courtship and mating behaviors exhibited by the male.

While specific receptors for n-alkanes like pentacosane have not been definitively identified in most species, research on ants has shown that a specific subfamily of ORs is tuned to detect CHCs.[11] Similarly, IRs in Drosophila are considered candidate pheromone receptors.[13][14]

Experimental Protocols

The study of pentacosane as a contact sex pheromone involves a series of well-defined experimental procedures, from the extraction and identification of the compound to behavioral bioassays that confirm its function.

Extraction and Analysis of Cuticular Hydrocarbons

A common workflow for the chemical analysis of CHCs is outlined below:

Caption: Standard workflow for CHC extraction and analysis.

Protocol 1: Solvent Extraction of CHCs

This is the most widely used method for obtaining CHC profiles.

• Materials:

  • Glass vials (2-4 mL) with PTFE-lined caps

  • n-Hexane or n-Pentane (high-purity, analytical grade)

  • Vortex mixer

  • Micropipettes

  • GC vials with micro-inserts

  • A gentle stream of nitrogen gas

• Procedure:

  • Place a single insect (or a pooled sample for very small insects) into a clean glass vial.

  • Add a known volume of hexane (e.g., 200-500 µL) to fully submerge the insect.

  • Gently agitate or vortex the vial for a set period, typically 5-10 minutes. This duration is usually sufficient to extract the surface lipids without lysing cells and releasing internal lipids.[3][15]

  • Carefully remove the insect from the vial.

  • Transfer the solvent (now containing the CHCs) to a clean GC vial insert.

  • Evaporate the solvent to the desired final volume (or to dryness) under a gentle stream of nitrogen.

  • If evaporated to dryness, reconstitute the residue in a small, known volume of hexane (e.g., 20-50 µL) for GC-MS analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for separating, identifying, and quantifying the components of a CHC extract.

• Typical GC-MS Parameters:

  • Injector: Splitless mode, temperature ~280-300°C.

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness), is commonly used.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

  • Oven Temperature Program: A typical program might be:

    • Initial temperature of 150°C, hold for 2 minutes.

    • Ramp up to 320°C at a rate of 5-10°C/min.

    • Hold at 320°C for 10-15 minutes.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 40-600.

  • Identification: Peaks are identified by comparing their retention times and mass spectra to those of authentic standards (like synthetic n-pentacosane) and by interpreting the fragmentation patterns.

Behavioral Bioassays

Behavioral bioassays are essential to confirm the function of a putative pheromone.

Protocol 3: Contact Pheromone Arena Bioassay

This assay assesses the behavioral response of males to a chemical stimulus presented on a dummy or model.

• Materials:

  • Petri dish or small glass arena (e.g., 10 cm diameter).

  • Filter paper to line the bottom of the arena.

  • Inert dummy models (e.g., small pieces of black filter paper, glass beads, or solvent-washed dead females).

  • Synthetic n-pentacosane of high purity.

  • Solvent (e.g., hexane).

• Procedure:

  • Prepare the dummies:

    • Treatment Dummies: Apply a known amount of synthetic pentacosane (dissolved in a small volume of hexane) to the dummy. The amount should be ecologically relevant, often in the range of a few female equivalents (typically ng to low µg range).

    • Control Dummies: Apply only the solvent to the dummy.

  • Allow the solvent to evaporate completely from all dummies.

  • Introduce a single, sexually mature male into the arena and allow him to acclimate for a few minutes.

  • Introduce a treatment or control dummy into the arena.

  • Observe and record the male's behavior for a set period (e.g., 5-10 minutes). Key behaviors to quantify include:

    • Antennal contact with the dummy.

    • Time spent near the dummy.

    • Courtship displays (e.g., wing fanning, abdominal curling).

    • Copulation attempts.

  • Repeat the experiment with a sufficient number of replicates, using a new male for each trial.

  • Analyze the data statistically to compare the responses to treatment and control dummies.

Conclusion and Future Directions

Pentacosane is a well-established contact sex pheromone in a growing number of insect species, playing a critical role in mate recognition and the initiation of courtship. This guide has synthesized the current knowledge on its behavioral function, biosynthesis, and perception, while also providing detailed experimental protocols for its investigation.

Despite significant progress, several areas warrant further research:

• Receptor Identification: The specific gustatory or odorant receptors that bind to pentacosane and other n-alkanes remain to be identified in most species.

• Dose-Response Relationships: Detailed quantitative studies are needed to establish the precise dose-response curves for pentacosane-mediated behaviors in different insect species.

• Synergistic and Antagonistic Effects: The role of pentacosane within the broader context of the entire CHC blend, including potential synergistic or antagonistic interactions with other components, requires further elucidation.

• Biosynthetic Regulation: The hormonal and environmental factors that regulate the production of pentacosane and other CHCs are not fully understood.

A deeper understanding of these aspects will not only advance our fundamental knowledge of insect chemical communication but also pave the way for the development of innovative and environmentally benign pest management strategies that target these crucial semiochemical pathways.

References

• 1. mdpi.com [mdpi.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. Role of contact pheromones in mate recognition in Xylotrechus colonus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. n-Pentacosane Acts as both Contact and Volatile Pheromone in the tea Weevil, Myllocerinus aurolineatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. First contact pheromone identified for a longhorned beetle (Coleoptera: Cerambycidae) in the subfamily Prioninae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. An insect-specific P450 oxidative decarbonylase for cuticular hydrocarbon biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Heterologous investigation of metabotropic and ionotropic odorant receptors in ab3A neurons of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The multidimensional ionotropic receptors of Drosophila melanogaster - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. sdbonline.org [sdbonline.org]
• 14. researchgate.net [researchgate.net]
• 15. eje.cz [eje.cz]

Pentacosane: A Comprehensive Technical Review of Its Biological Activity and Anticancer Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pentacosane (n-C25H52), a long-chain saturated hydrocarbon, has emerged as a molecule of interest within the scientific community due to its reported biological activities, including potential anticancer properties. This technical guide provides an in-depth overview of the current understanding of pentacosane's bioactivity, with a specific focus on its cytotoxic and potential anticancer mechanisms. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes putative signaling pathways and experimental workflows to serve as a valuable resource for researchers in oncology and drug discovery. While pentacosane has been identified as a component of various plant extracts exhibiting cytotoxicity against several cancer cell lines, it is crucial to note that research on the purified compound is still in its nascent stages.

Introduction

Pentacosane is a straight-chain alkane with 25 carbon atoms, found naturally in a variety of plant species, including Curcuma raktakanda and the essential oil of Malus domestica leaves.[1] Historically, long-chain alkanes were often considered biologically inert. However, recent studies have indicated that these molecules can possess significant bioactivities. Pentacosane, in particular, has been identified as a constituent of plant extracts that demonstrate cytotoxic effects against a range of cancer cell lines, including C-6 glioma, A549 lung carcinoma, CHOK1 ovarian, and THP-1 acute monocytic leukemia cells.[1] This has spurred interest in its potential as a standalone anticancer agent or as a lead compound for the development of novel cancer therapeutics.

This guide aims to consolidate the existing, albeit limited, scientific literature on pentacosane's anticancer properties and to provide a framework for future research by outlining detailed experimental methodologies and potential mechanisms of action.

Quantitative Data on Cytotoxic Activity

Direct quantitative data on the cytotoxic activity of pure pentacosane is scarce in the current literature. Most studies have evaluated the efficacy of plant extracts containing a mixture of compounds, including pentacosane. The following table summarizes the reported IC50 values for extracts in which pentacosane was identified as a major component. It is imperative to recognize that these values reflect the combined effect of all constituents in the extract and not solely the activity of pentacosane.

Plant Extract/Fraction	Cancer Cell Line	Assay	IC50 Value (µg/mL)	Reference
Acetone Extract of Curcuma raktakanda	C-6 Glioma	MTT	32.97	[2]
Hexane Extract of Curcuma raktakanda	C-6 Glioma	MTT	40.63	[2]
Ethyl Acetate Extract of Curcuma raktakanda	C-6 Glioma	MTT	51.65	[2]

Potential Mechanisms of Anticancer Activity

While the precise molecular mechanisms underlying the anticancer activity of pentacosane have not been elucidated, the effects observed from extracts containing this compound suggest the involvement of common cancer cell death pathways, namely apoptosis and cell cycle arrest.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a critical mechanism by which many chemotherapeutic agents exert their effects.[3] The induction of apoptosis by pentacosane-containing extracts in cancer cells is a plausible mechanism of action. This process is tightly regulated by a complex network of signaling molecules and can be initiated through either the intrinsic (mitochondrial) or extrinsic (death receptor) pathway, both of which converge on the activation of caspases, the executioners of apoptosis.[1]

Cell Cycle Arrest

The cell cycle is a series of events that leads to cell division and proliferation. Dysregulation of the cell cycle is a hallmark of cancer.[4] Certain anticancer compounds can induce cell cycle arrest at specific checkpoints (e.g., G1, S, or G2/M), preventing cancer cells from dividing and leading to their eventual death.[5] It is hypothesized that pentacosane may interfere with the cell cycle machinery in cancer cells.

Putative Signaling Pathways

Disclaimer: The following signaling pathway diagram is a hypothetical representation of how pentacosane might induce apoptosis and cell cycle arrest based on the common mechanisms of natural anticancer compounds. Direct experimental evidence for pentacosane's effect on these specific pathways is currently lacking.

Hypothetical signaling pathway for pentacosane's anticancer activity.

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments that would be essential for evaluating the anticancer properties of pure pentacosane.

Extraction and Isolation of Pentacosane

A standard method for isolating pentacosane from plant material, such as the rhizomes of Curcuma raktakanda, involves solvent extraction followed by chromatographic purification.

Workflow for the extraction and isolation of pentacosane.

Protocol:

• Preparation of Plant Material: The plant material (e.g., rhizomes) is washed, dried, and ground into a fine powder.

• Soxhlet Extraction: The powdered material is subjected to Soxhlet extraction using a suitable solvent like acetone or n-hexane for several hours.

• Concentration: The solvent is evaporated under reduced pressure using a rotary evaporator to obtain the crude extract.

• Chromatographic Separation: The crude extract is then subjected to column chromatography on silica gel. A gradient of solvents with increasing polarity (e.g., n-hexane and ethyl acetate mixtures) is used to elute different fractions.

• Fraction Analysis: The collected fractions are analyzed by Thin Layer Chromatography (TLC) to identify those containing pentacosane.

• Purification: Fractions rich in pentacosane are pooled and further purified using techniques like preparative High-Performance Liquid Chromatography (HPLC) to yield pure pentacosane.

• Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

Workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for attachment.

• Treatment: The cells are then treated with various concentrations of pentacosane (typically in a solvent like DMSO, with a vehicle control) and incubated for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, the medium is removed, and MTT solution (0.5 mg/mL in serum-free medium) is added to each well. The plate is then incubated for 3-4 hours at 37°C.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control, and the IC50 value is calculated.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells through flow cytometry.

Protocol:

• Cell Treatment: Cells are treated with pentacosane at its predetermined IC50 concentration for a specified time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension, which is then incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: The stained cells are immediately analyzed by flow cytometry. FITC and PI fluorescence are detected, allowing for the quantification of different cell populations:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.

Protocol:

• Cell Treatment and Harvesting: Cells are treated with pentacosane, harvested, and washed with PBS.

• Fixation: The cells are fixed in cold 70% ethanol and stored at -20°C overnight.

• Staining: The fixed cells are washed with PBS and then incubated with a staining solution containing propidium iodide and RNase A (to prevent staining of RNA).

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The resulting histogram will show distinct peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle, allowing for the quantification of the percentage of cells in each phase.

Conclusion and Future Directions

The available evidence suggests that pentacosane, a naturally occurring long-chain alkane, is a component of plant extracts with cytotoxic activity against several cancer cell lines. While this initial finding is promising, significant research is required to validate its potential as a therapeutic agent. Future studies should focus on:

• Evaluating Pure Pentacosane: Conducting comprehensive in vitro studies with highly purified pentacosane to determine its specific IC50 values against a broad panel of cancer cell lines.

• Elucidating Mechanisms of Action: Investigating the precise molecular mechanisms by which pentacosane induces cancer cell death, including detailed analysis of apoptotic pathways and cell cycle regulation.

• Identifying Molecular Targets: Utilizing proteomic and genomic approaches to identify the direct molecular targets of pentacosane within cancer cells.

• In Vivo Studies: If in vitro efficacy is confirmed, progressing to in vivo animal models to assess the antitumor activity, pharmacokinetics, and safety profile of pentacosane.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of pentacosane to understand the structural requirements for its anticancer activity and to potentially develop more potent derivatives.

References

• 1. Apoptosis as anticancer mechanism: function and dysfunction of its modulators and targeted therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Pancracine, a Montanine-Type Amaryllidaceae Alkaloid, Inhibits Proliferation of A549 Lung Adenocarcinoma Cells and Induces Apoptotic Cell Death in MOLT-4 Leukemic Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Environmental Fate and Atmospheric Degradation of Pentacosane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and atmospheric degradation of pentacosane (C₂₅H₅₂), a long-chain n-alkane. The information presented herein is compiled from various scientific sources and is intended to support environmental risk assessments and research activities.

Physicochemical Properties of Pentacosane

The environmental behavior of pentacosane is largely dictated by its physicochemical properties. As a high molecular weight, non-polar hydrocarbon, it exhibits low volatility and very low water solubility. These properties are summarized in the tables below.

Table 1: Identification and Physical Properties of Pentacosane

Property	Value	Source
Molecular Formula	C₂₅H₅₂	[1]
Molecular Weight	352.69 g/mol	[1]
CAS Number	629-99-2	[2][3]
Physical State	Solid	[1][2]
Appearance	White	[1][3]
Melting Point	53 - 56 °C (127 - 133 °F)	[1][2]
Boiling Point	401 - 402 °C @ 760 mmHg	[4]
169 - 170 °C @ 0.07 hPa	[2]
Flash Point	> 110 °C (> 230 °F)	[1]

Table 2: Environmental Fate-Related Properties of Pentacosane

Property	Value	Source
Vapor Pressure	1.51 x 10⁻⁶ mmHg @ 25 °C	[3]
Water Solubility	Insoluble	[5][6]
2.899 x 10⁻⁸ mg/L @ 25 °C (estimated)	[4]
Henry's Law Constant	370 atm-cu m/mole (estimated)	[3]
log Kₒw (Octanol-Water Partition Coefficient)	13.444 (estimated)	[4]
Kₒc (Soil-Water Partition Coefficient)	1.2 x 10⁷ (estimated)	[3]
Atmospheric Reaction Rate Constant (kₒₕ)	3.23 x 10⁻¹¹ cm³/molecule-sec @ 25 °C (estimated)	[3]
Atmospheric Half-life	~12 hours (estimated for vapor-phase)	[3]

Environmental Fate and Partitioning

Pentacosane's high log Kₒw and Kₒc values, coupled with its low water solubility, indicate a strong tendency to partition from water into organic phases, such as soil organic matter and lipids in organisms.[3][4] Its low vapor pressure suggests that in the environment, it will exist in both the vapor and particulate phases in the atmosphere.[3]

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pentacosane, 629-99-2 [thegoodscentscompany.com]
• 5. cosmobiousa.com [cosmobiousa.com]
• 6. N-PENTACOSANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

The Solubility of Pentacosane in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

December 2025

This technical guide provides a comprehensive overview of the solubility of pentacosane (C₂₅H₅₂), a long-chain saturated hydrocarbon, in various organic solvents. A thorough understanding of its solubility is critical for applications ranging from materials science and analytical chemistry to drug delivery systems where it may be used as a lipophilic component. This document compiles available quantitative and qualitative solubility data, details established experimental protocols for solubility determination, and presents a visual workflow for experimental design.

Core Principles of Pentacosane Solubility

As a non-polar, long-chain alkane, the solubility of pentacosane is primarily dictated by the principle of "like dissolves like." It exhibits the highest solubility in non-polar organic solvents due to the favorable van der Waals interactions between the solute and solvent molecules. Its solubility is expected to be significantly lower in polar solvents. Temperature is a critical factor, with the solubility of solid alkanes like pentacosane generally increasing with a rise in temperature.

Quantitative Solubility Data

Quantitative experimental solubility data for pentacosane is sparse in publicly available literature. The tables below summarize the available qualitative information and quantitative data for pentacosane and homologous n-alkanes to provide an evidence-based estimation of its solubility behavior.

Table 1: Qualitative Solubility of Pentacosane

Solvent	Solubility	Source(s)
Benzene	Soluble	[1]
Chloroform	Soluble	[1]
Toluene	Soluble
Absolute Ethanol	Soluble
Water	Insoluble	[2]

Table 2: Quantitative Solubility Data for Long-Chain n-Alkanes in Selected Organic Solvents

Due to the limited direct data for pentacosane, this table includes data for the closely related n-tetracosane (C₂₄H₅₀) and n-hexacosane (C₂₆H₅₄) to illustrate the expected solubility trends. As a general rule, for a given solvent at a specific temperature, the solubility of n-alkanes decreases as the carbon chain length increases.

Solute	Solvent	Temperature (°C)	Solubility (Mole Fraction, x)	Source(s)
n-Tetracosane	Toluene	20	0.0018
n-Tetracosane	Toluene	30	0.0047
n-Tetracosane	Toluene	40	0.0113
n-Hexacosane	Toluene	20	0.0008
n-Hexacosane	Toluene	30	0.0023
n-Hexacosane	Toluene	40	0.0059
n-Pentacosane	Dibenzofuran	321.45 K (48.3 °C)	Eutectic Point (x = 0.582)	[3]

Note: The data for tetracosane and hexacosane are provided to indicate the approximate solubility range for pentacosane. It is anticipated that the solubility of pentacosane will lie between the values for tetracosane and hexacosane under identical conditions.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for any application. The following are detailed methodologies for three commonly employed techniques for measuring the solubility of a solid compound like pentacosane in an organic solvent.

Gravimetric Method (Isothermal Shake-Flask)

This classic and reliable method directly measures the concentration of a saturated solution at a constant temperature.

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of pentacosane to a known volume of the desired organic solvent in a sealable container (e.g., a screw-cap flask or vial). The presence of undissolved solid is essential to ensure saturation.

  • Place the sealed container in a thermostatically controlled water bath or incubator set to the desired temperature.

  • Agitate the mixture using a magnetic stirrer or orbital shaker for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached. Periodically, cease agitation and allow the solid to settle, then analyze a small aliquot of the supernatant. Equilibrium is confirmed when consecutive measurements show no significant change in concentration.

• Sample Filtration:

  • Once equilibrium is established, allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-heated pipette to prevent premature crystallization.

  • Filter the solution through a syringe filter (of a material compatible with the solvent) into a pre-weighed, clean, and dry evaporation dish or vial. This step is critical to remove all undissolved solid particles.

• Solvent Evaporation and Mass Determination:

  • Place the evaporation dish containing the filtered solution in a drying oven set to a temperature that will efficiently evaporate the solvent without causing decomposition or sublimation of the pentacosane. A rotary evaporator or a gentle stream of an inert gas (like nitrogen) can also be used for more controlled evaporation.

  • After complete evaporation of the solvent, transfer the dish to a desiccator to cool to room temperature and prevent moisture absorption.

  • Weigh the evaporation dish with the dried pentacosane residue on an analytical balance.

• Calculation: The solubility is calculated as follows:

  Solubility (g / 100 g solvent) = [ (Mass of dish with residue - Mass of empty dish) / (Mass of dish with solution - Mass of dish with residue) ] x 100

Cloud Point Method (Polythermal)

This method determines the temperature at which a solution of a known concentration becomes saturated, which is observed as the appearance of turbidity (the cloud point).

Methodology:

• Preparation of Solutions:

  • Prepare a series of solutions of pentacosane in the chosen solvent at various known concentrations. This is accurately done by weighing both the pentacosane and the solvent into sealed vials.

• Dissolution:

  • Heat the vials in a controlled temperature bath or a heating block with constant stirring until the pentacosane is completely dissolved, resulting in clear solutions.

• Controlled Cooling and Observation:

  • Cool the clear solutions at a slow, controlled rate (e.g., 0.5 °C/min) while continuously stirring.

  • Visually observe the solution against a dark background with good illumination. The use of an automated turbidity sensor can enhance precision.

• Cloud Point Determination:

  • Record the temperature at which the first sign of persistent cloudiness or turbidity appears. This temperature represents the saturation temperature for that specific concentration.

• Solubility Curve Construction:

  • Plot the recorded cloud point temperatures against the corresponding concentrations to construct a solubility curve.

Visual Workflow for Experimental Design

The following diagram illustrates a logical workflow for selecting and performing a solubility determination experiment for pentacosane.

Caption: A logical workflow for determining the solubility of pentacosane.

Conclusion

This technical guide consolidates the available information on the solubility of pentacosane in organic solvents. While specific quantitative data remains limited, the provided information on related compounds and detailed experimental protocols offers a solid foundation for researchers, scientists, and drug development professionals. The experimental workflows outlined here can be readily adapted to generate precise solubility data for pentacosane in various solvent systems, which is essential for its effective application in diverse scientific and industrial contexts. It is recommended that for any critical application, the solubility of pentacosane be experimentally determined under the specific conditions of interest.

References

• 1. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound N-Pentacosane (FDB004730) - FooDB [foodb.ca]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermophysical Properties of Pentacosane for Phase Change Material Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacosane (C25H52) is a linear long-chain n-alkane that is a significant constituent of many naturally occurring waxes[1]. As a phase change material (PCM), it offers a distinct melting point and a substantial latent heat of fusion, making it a compelling candidate for thermal energy storage and management in a variety of applications, including pharmaceuticals and electronics. Its chemical stability, predictable melting and freezing behavior, and non-corrosive nature are advantageous for these applications. This technical guide provides a comprehensive overview of the core thermophysical properties of pentacosane, detailed experimental protocols for their characterization, and a discussion of its suitability as a phase change material.

Core Thermophysical Properties

The performance of pentacosane as a phase change material is primarily determined by its melting temperature, latent heat of fusion, specific heat capacity, thermal conductivity, and density. A summary of these critical properties is presented in the tables below.

Thermal Properties

Property	Value	Unit	Source(s)
Melting Point (T_fus)	53-56	°C	[1][2]
326.15 - 329.15	K
Latent Heat of Fusion (ΔH_fus)	~238	kJ/kg	[3]
~83.8	J/g

Specific Heat Capacity (Cp)

Phase	Temperature (°C)	Value (J/g·K)	Source(s)
Solid	21.35	2.18	[4]
Liquid	60 - 100	~2.31	[4]

Thermal Conductivity (k)

Phase	Temperature (°C)	Value (W/m·K)	Source(s)
Solid	0	~0.182	[5][6]
Liquid	>54	~0.15	[3]

Note: Thermal conductivity values for solid pentacosane are limited. The provided value is for n-pentadecane and serves as an estimate. The thermal conductivity of solid n-alkanes generally decreases with increasing temperature.

Density (ρ)

Phase	Temperature (°C)	Value (g/cm³)	Source(s)
Solid	20	0.812	[2]
Solid	20	0.8012	[7]
Liquid	35	0.7752 (for n-nonadecane, as an estimate)	[8]
Liquid	40	0.7720 (for n-nonadecane, as an estimate)	[8]

Experimental Protocols

Accurate characterization of the thermophysical properties of pentacosane is crucial for its effective implementation as a PCM. The following sections detail the standard experimental methodologies for determining its key parameters.

Determination of Melting Point and Latent Heat of Fusion

Method: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental thermal analysis technique used to determine the melting temperature and latent heat of fusion of PCMs.

Principle: The DSC instrument measures the difference in heat flow between a sample of the PCM and a reference material as a function of temperature. As the PCM undergoes a phase transition, it absorbs or releases a significant amount of heat, which is detected as a peak in the DSC thermogram. The peak temperature corresponds to the melting point, and the area under the peak is proportional to the latent heat of fusion.

Detailed Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity (>99%) pentacosane into a clean, empty aluminum DSC pan.

  • Hermetically seal the pan to prevent any loss of material during heating.

  • Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

• Instrument Setup and Calibration:

  • Use a calibrated DSC instrument. Calibrate the temperature and heat flow using certified standards, such as indium, tin, and zinc.

  • Purge the DSC cell with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate (typically 20-50 mL/min) to provide a stable and inert atmosphere.

• Measurement Procedure:

  • Place the sample and reference pans in their respective positions in the DSC cell.

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25°C) for a few minutes to ensure thermal stability.

  • Heat the sample at a constant rate (e.g., 5 or 10 °C/min) to a temperature well above the melting point (e.g., 80°C).

  • Hold the sample at the final temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the initial temperature at the same rate.

  • Perform a second heating and cooling cycle to erase any prior thermal history of the sample. The data from the second heating scan is typically used for analysis.

• Data Analysis:

  • From the DSC thermogram (heat flow vs. temperature), determine the onset temperature of the melting peak, which is taken as the melting point.

  • Integrate the area of the melting peak to determine the latent heat of fusion (in J/g). The instrument software is used for this calculation, which is based on the calibration factor determined from the standard.

DSC Experimental Workflow

Determination of Specific Heat Capacity

Method: Differential Scanning Calorimetry (DSC) - ASTM E1269 Standard

Principle: The specific heat capacity is determined by comparing the heat flow required to raise the temperature of the sample to that of a known standard reference material, typically sapphire. The procedure involves three separate runs: a baseline run with empty pans, a run with the sapphire standard, and a run with the pentacosane sample.

Detailed Protocol:

• Sample and Standard Preparation:

  • Prepare the pentacosane sample as described in the previous section.

  • Use a certified sapphire standard of a known mass (typically 15-25 mg).

• Measurement Procedure (Three-Step Method):

  • Baseline Run: Place empty, hermetically sealed aluminum pans in both the sample and reference holders. Perform a heating scan over the desired temperature range (e.g., 25°C to 80°C) at a constant rate (e.g., 20°C/min).

  • Sapphire Run: Place the sapphire standard in the sample pan and run the same temperature program as the baseline.

  • Sample Run: Replace the sapphire standard with the pentacosane sample pan and repeat the temperature program.

• Data Analysis:

  • For a given temperature, the specific heat capacity of the pentacosane sample (Cp,sample) is calculated using the following equation:

    Cp,sample = (Cp,std * m,std * (DSC,sample - DSC,baseline)) / (m,sample * (DSC,std - DSC,baseline))

    where:

    • Cp,std is the specific heat capacity of the sapphire standard.

    • m,std and m,sample are the masses of the standard and sample, respectively.

    • DSC,sample, DSC,std, and DSC,baseline are the heat flow signals from the sample, standard, and baseline runs at that temperature.

Specific Heat Capacity Measurement Workflow

Determination of Thermal Conductivity

Method: Transient Hot Wire or Transient Plane Source (Hot Disk) Method

Principle: These transient methods are based on measuring the temperature rise of a sensor (a wire or a plane) in contact with the material over a short period after a heat pulse is applied. The rate of temperature increase is related to the thermal conductivity of the material. These methods are advantageous as they minimize the effects of natural convection, which can be significant in the liquid phase of PCMs.

Detailed Protocol (Conceptual Outline):

• Sample Preparation:

  • For the solid phase, the pentacosane sample is melted and then solidified around the sensor to ensure good thermal contact.

  • For the liquid phase, the sensor is immersed in the molten pentacosane.

• Measurement Procedure:

  • The sample is maintained at a constant temperature using a thermal bath.

  • A short pulse of electrical power is applied to the sensor, causing its temperature to rise.

  • The temperature increase of the sensor is recorded as a function of time.

• Data Analysis:

  • The thermal conductivity is calculated from the slope of the temperature rise versus the logarithm of time, using a model that describes the heat transfer from the sensor to the surrounding material.

Thermal Conductivity Measurement Workflow

Conclusion

Pentacosane exhibits favorable thermophysical properties for use as a phase change material in applications requiring thermal energy storage and management within a moderate temperature range. Its well-defined melting point, high latent heat of fusion, and chemical stability are key advantages. However, like many organic PCMs, its relatively low thermal conductivity can be a limiting factor for applications requiring rapid heat transfer. This can be addressed by incorporating high-conductivity materials to create composite PCMs. The experimental protocols detailed in this guide provide a framework for the accurate characterization of pentacosane and other n-alkane-based PCMs, enabling informed material selection and system design for researchers, scientists, and drug development professionals.

References

• 1. tycorun.com [tycorun.com]
• 2. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pentacosane [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. Thermal conductivity of liquid n-alkanes (Journal Article) | OSTI.GOV [osti.gov]
• 7. N-PENTACOSANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. researchgate.net [researchgate.net]

Pentacosane: A Potential Biomarker for Dietary Intake in Nutritional Science

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

In the pursuit of objective measures for dietary assessment, biomarkers of food intake are of paramount importance, offering a more accurate alternative to self-reported dietary data which is often subject to recall bias.[1][2] Pentacosane (n-C25), a 25-carbon saturated straight-chain alkane, has emerged as a potential biomarker for the consumption of specific foods due to its presence in the cuticular wax of various plants.[3][4][5] This technical guide provides a comprehensive overview of pentacosane's role as a dietary biomarker, detailing its food sources, analytical methodologies for its quantification, and its putative metabolic fate. This document is intended for researchers, scientists, and drug development professionals interested in the application of novel biomarkers in food and nutritional studies.

Pentacosane in the Food Chain

Pentacosane is a naturally occurring hydrocarbon found in the protective waxy layer of many plants.[3][5] Its presence has been confirmed in a variety of food sources, suggesting its utility as a biomarker for the intake of these foods.

Table 1: Documented Food Sources of Pentacosane

Food Item	Reference
Coconuts	[6]
Avocado	[6]
Ginkgo nuts	[6]
Cardamoms	[6]
Lindens	[6]
Apples (Malus domestica) - leaves	[7]

Note: This table is not exhaustive and represents foods identified in the surveyed literature. Quantitative data on the concentration of pentacosane in the edible portions of these foods is currently limited.

Pentacosane as a Dietary Biomarker: A Logical Framework

The utility of pentacosane as a dietary biomarker is predicated on a series of logical steps, from ingestion to detection in biological tissues. The following diagram illustrates this proposed workflow.

Caption: Logical workflow for pentacosane as a dietary biomarker.

Putative Metabolism of Pentacosane

While the specific metabolic pathway of pentacosane in humans has not been extensively studied, it is hypothesized to follow the general pathway for long-chain alkane and fatty acid metabolism. This process is thought to be initiated by hydroxylation, followed by oxidation to a fatty acid, and subsequent degradation via peroxisomal β-oxidation.

Caption: Putative metabolic pathway of pentacosane in humans.

Experimental Protocols

Sample Preparation and Extraction from Human Plasma

• Sample Collection: Collect whole blood in EDTA-containing tubes and centrifuge at 3000 rpm for 15 minutes at 4°C to separate the plasma. Store plasma at -80°C until analysis.

• Protein Precipitation and Liquid-Liquid Extraction:

  • To 100 µL of plasma, add 400 µL of ice-cold methanol to precipitate proteins.

  • Vortex the mixture for 30 seconds and centrifuge at 15,000 rpm for 15 minutes.

  • Transfer the supernatant to a new glass vial.

  • Add an equal volume of a non-polar solvent such as hexane or heptane to the supernatant.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Carefully collect the upper organic phase containing the lipids and hydrocarbons.

• Drying and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of a suitable solvent like hexane for GC-MS analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating long-chain alkanes.

• Injection: 1 µL of the reconstituted extract is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: Increase to 250°C at a rate of 10°C/minute.

  • Ramp 2: Increase to 320°C at a rate of 5°C/minute and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Operate in electron ionization (EI) mode at 70 eV.

  • Acquire data in full scan mode (e.g., m/z 50-550) for identification and selected ion monitoring (SIM) mode for quantification to enhance sensitivity and specificity. Key ions for pentacosane would be selected for SIM analysis.

Quantification

Quantification is achieved by creating a calibration curve using certified standards of pentacosane. An internal standard, such as a deuterated alkane or an odd-chain alkane not expected to be present in the sample (e.g., nonadecane), should be added at the beginning of the sample preparation process to correct for extraction losses and instrumental variability.

Table 2: Proposed GC-MS Parameters for Pentacosane Analysis

Parameter	Recommended Setting
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	280°C
Column	DB-5ms or equivalent
Carrier Gas	Helium
Flow Rate	1 mL/min (constant flow)
Oven Program	See text
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Acquisition Mode	Full Scan and/or SIM
Mass Range (Full Scan)	m/z 50-550
SIM Ions for Pentacosane	To be determined from standard analysis
Internal Standard	Deuterated alkane or odd-chain alkane

Data Presentation and Interpretation

Currently, there is a lack of published quantitative data on pentacosane levels in human populations and their correlation with specific dietary intakes. Future research should focus on conducting controlled dietary intervention studies to establish a clear dose-response relationship between the consumption of pentacosane-rich foods and its concentration in accessible biological matrices like plasma and adipose tissue.

Conclusion and Future Directions

Pentacosane holds promise as a specific biomarker for the intake of certain plant-based foods. Its hydrophobic nature suggests it is likely absorbed and stored in adipose tissue, potentially reflecting long-term dietary habits. However, significant research is required to validate its use in human nutritional studies. Key areas for future investigation include:

• Quantitative Food Composition Databases: Comprehensive analysis of pentacosane content in a wide range of foods is necessary.

• Human Intervention Studies: Controlled feeding studies are essential to establish the pharmacokinetics of pentacosane, including its absorption, distribution, metabolism, and excretion.

• Validation in Epidemiological Studies: The correlation between pentacosane levels in biological samples and dietary intake data from large cohorts needs to be assessed.

• Metabolic Pathway Elucidation: Further research is needed to fully understand the metabolic fate of pentacosane in humans and any potential physiological effects of its metabolites.

The development and validation of pentacosane as a dietary biomarker would provide a valuable objective tool for nutritional epidemiology and could contribute to a more accurate understanding of the relationship between diet and chronic disease.

References

• 1. Defining Blood Plasma and Serum Metabolome by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Structural insights into diversity and n-alkane biodegradation mechanisms of alkane hydroxylases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Showing Compound N-Pentacosane (FDB004730) - FooDB [foodb.ca]
• 5. Cuticular Wax Composition of Wild and Cultivated Northern Berries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]

Protocols & Analytical Methods

Application Note: Analysis of Pentacosane by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a robust and reliable method for the identification and quantification of pentacosane (C25H52) using Gas Chromatography-Mass Spectrometry (GC-MS). Pentacosane is a long-chain alkane found in various natural products and used as a reference standard in analytical chemistry.[1][2] The methodology presented here provides a comprehensive protocol covering sample preparation, GC-MS instrument parameters, and data analysis, making it suitable for quality control, purity assessment, and research applications.

Physicochemical Properties of Pentacosane

Pentacosane is a saturated hydrocarbon with a linear chain of 25 carbon atoms.[1] It is a waxy, colorless solid at room temperature and is soluble in organic solvents such as benzene and chloroform.[1][3]

Property	Value	Reference
Molecular Formula	C₂₅H₅₂	[4]
Molecular Weight	352.7 g/mol	[3]
CAS Number	629-99-2	[4]
Melting Point	53-56 °C	[1]
Boiling Point	401.9 °C (at 760 mmHg)	[1]

Experimental Protocols

Materials and Reagents

• Standard: Pentacosane (≥99% purity)

• Solvent: Hexane or Dichloromethane (GC grade)

• Vials: 2 mL clear glass autosampler vials with PTFE-lined caps.[5][6]

• Filters: 0.22 µm PTFE syringe filters (if required)

Sample and Standard Preparation

Proper sample preparation is critical for accurate GC-MS analysis. The goal is to dissolve the analyte in a volatile solvent suitable for injection.[5]

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of pentacosane standard and dissolve it in 10 mL of hexane in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50 µg/mL) by serially diluting the stock solution with hexane. These will be used to generate a calibration curve for quantification.

• Sample Preparation: Dissolve solid samples containing pentacosane in a suitable volatile solvent like hexane to achieve a final concentration within the calibration range (approximately 10 µg/mL is recommended for a 1 µL injection).[5][7]

• Filtration (Optional): If the sample solution contains particulate matter, filter it through a 0.22 µm syringe filter to prevent clogging the GC inlet and column.[7]

• Transfer: Transfer the final prepared standard or sample solutions into 2 mL glass autosampler vials for analysis.[6]

GC-MS Instrumentation and Method

The following parameters are recommended for the analysis of pentacosane on a standard capillary GC-MS system.

Parameter	Recommended Setting
Gas Chromatograph (GC)
Column	HP-5MS (or equivalent 5% Phenyl Methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[2][8]
Carrier Gas	Helium, constant flow mode at 1.0 - 1.2 mL/min[2][8]
Injection Mode	Splitless (1 µL injection volume)[2]
Injector Temperature	250 °C[2]
Oven Program	Initial: 50 °C, hold for 3 min. Ramp: 4 °C/min to 320 °C. Hold: 5 min at 320 °C[2]
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI) at 70 eV[3]
Mass Analyzer	Quadrupole
Scan Mode	Full Scan (m/z 40-450) for identification
SIM Mode (Optional)	For enhanced sensitivity and quantification, monitor characteristic ions
Transfer Line Temp	280 °C
Ion Source Temp	230 °C

Data Presentation and Analysis

Identification

Pentacosane is identified by its retention time (RT) and its characteristic mass spectrum. Under the conditions described, the retention time for pentacosane is approximately 32.99 minutes.[2] The EI mass spectrum is characterized by a series of hydrocarbon fragment ions, with the most abundant peaks used for confirmation.[3][9]

Quantitative Data

A calibration curve is generated by plotting the peak area of a characteristic ion against the concentration of the working standards. The concentration of pentacosane in unknown samples is then determined from this curve. The table below summarizes the key quantitative parameters for pentacosane.

Parameter	Value	Description
Retention Time (RT)	~32.99 min[2]	Time taken for pentacosane to elute from the GC column.
Molecular Ion (M+)	m/z 352	The ion corresponding to the intact molecule (low abundance).[3]
Quantifier Ion	m/z 57 (Base Peak)	The most abundant fragment ion, typically used for quantification.[3]
Qualifier Ions	m/z 43, 71, 85	Additional characteristic fragment ions used for confirmation.[3]

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for the GC-MS analysis of pentacosane, from initial sample handling to final data analysis.

Caption: Workflow for GC-MS analysis of pentacosane.

References

• 1. Buy Pentacosane | 629-99-2 [smolecule.com]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Pentacosane [webbook.nist.gov]
• 5. uoguelph.ca [uoguelph.ca]
• 6. scioninstruments.com [scioninstruments.com]
• 7. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 8. researchgate.net [researchgate.net]
• 9. ez.restek.com [ez.restek.com]

Synthesis of Pentacosane via the Fischer-Tropsch Process: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of long-chain alkanes, with a focus on pentacosane (C25H52), using the Fischer-Tropsch (F-T) process. The F-T synthesis is a powerful method for converting synthesis gas (a mixture of carbon monoxide and hydrogen) into a wide range of hydrocarbons. While the process typically yields a broad distribution of products, operating conditions and catalyst selection can be tailored to favor the production of heavy waxes, which are rich in long-chain linear alkanes such as pentacosane.

Overview of the Fischer-Tropsch Process for Heavy Wax Synthesis

The Fischer-Tropsch process is a polymerization reaction occurring on the surface of a heterogeneous catalyst. The general reaction for the formation of alkanes is:

nCO + (2n+1)H₂ → CₙH₂ₙ₊₂ + nH₂O

To maximize the yield of high molecular weight alkanes like pentacosane, the process parameters are adjusted to favor chain growth. Key considerations include:

• Catalyst: Cobalt-based catalysts are preferred over iron-based catalysts for the synthesis of linear, long-chain saturated hydrocarbons due to their lower water-gas shift activity and higher selectivity towards paraffins.[1][2]

• Temperature: Lower reaction temperatures (typically 200-240°C) decrease the rate of chain termination, leading to the formation of longer hydrocarbon chains.[3]

• Pressure: Higher operating pressures (15-30 bar) increase the surface concentration of reactants, which promotes chain propagation and results in higher molecular weight products.[3]

• H₂/CO Ratio: A H₂/CO ratio of approximately 2:1 is generally optimal for cobalt catalysts to maximize hydrocarbon yield.[4]

• Reactor Type: Both fixed-bed and slurry-phase reactors can be employed for heavy wax synthesis. Slurry reactors offer excellent heat management, which is crucial for the highly exothermic F-T reaction.[5][6]

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of Fischer-Tropsch waxes with a high C20+ fraction, which will contain pentacosane.

Catalyst Preparation: Cobalt on Alumina Support (Co/Al₂O₃)

This protocol describes the preparation of a 20 wt% cobalt on alumina catalyst via the impregnation method.

Materials:

• Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

• γ-Alumina (γ-Al₂O₃) pellets, calcined at 500°C for 4 hours

• Deionized water

Procedure:

• Incipient Wetness Impregnation:

  • Calculate the amount of cobalt nitrate hexahydrate required to achieve a 20 wt% cobalt loading on the alumina support.

  • Dissolve the calculated amount of cobalt nitrate in a volume of deionized water equal to the pore volume of the alumina support.

  • Add the cobalt nitrate solution to the calcined alumina pellets dropwise while continuously mixing to ensure even distribution.

• Drying:

  • Dry the impregnated pellets in an oven at 120°C for 12 hours to remove the water.

• Calcination:

  • Calcine the dried catalyst in a furnace under a flow of air.

  • Ramp the temperature to 300°C at a rate of 2°C/min and hold for 4 hours.

• Reduction (Activation):

  • Prior to the synthesis reaction, the catalyst must be reduced in the reactor.

  • Load the calcined catalyst into the reactor.

  • Heat the catalyst to 350-400°C under a flow of hydrogen (H₂) for 10-16 hours. This step reduces the cobalt oxide to its active metallic state.[7]

Fischer-Tropsch Synthesis in a Fixed-Bed Reactor

Equipment:

• High-pressure fixed-bed reactor system

• Mass flow controllers for H₂ and CO

• Temperature controller and furnace

• Back-pressure regulator

• High-pressure and low-pressure separators (hot and cold traps)

• Gas chromatograph (GC) for online analysis of gaseous products

Procedure:

• Catalyst Loading: Load the freshly reduced Co/Al₂O₃ catalyst into the fixed-bed reactor.

• System Pressurization and Leak Test: Pressurize the system with an inert gas (e.g., nitrogen or argon) to the desired operating pressure and check for leaks.

• Reaction Start-up:

  • Introduce the synthesis gas (H₂/CO = 2:1) into the reactor at a low flow rate.

  • Gradually increase the reactor temperature to the target synthesis temperature (e.g., 220°C).

  • Once the temperature is stable, adjust the gas flow rate to the desired gas hourly space velocity (GHSV).

• Product Collection:

  • The reactor effluent is passed through a series of separators. A hot trap maintained at a temperature above the wax melting point (e.g., 150°C) will collect the heavy wax products.

  • Downstream cold traps (at ambient and sub-ambient temperatures) will condense lighter liquid hydrocarbons and water.

  • The non-condensable gases are analyzed online using a GC.

• Reaction Monitoring: Monitor the CO conversion and product selectivity throughout the experiment using the online GC and by analyzing the collected liquid and wax products.

Data Presentation: Quantitative Analysis of Product Selectivity

The selectivity of the Fischer-Tropsch synthesis towards different hydrocarbon fractions is highly dependent on the process conditions and the catalyst used. The following table summarizes representative quantitative data for a cobalt-based catalyst under conditions favoring the production of long-chain hydrocarbons.

Parameter	Value	Reference
Catalyst	20 wt% Co / Al₂O₃	[8]
Reactor Type	Fixed-Bed	[9]
Temperature (°C)	220	[10]
Pressure (bar)	20	[10]
H₂/CO Ratio	2.0	[4]
CO Conversion (%)	50-70	[8]
Methane Selectivity (C%)	5-15	[7][10]
C₂-C₄ Selectivity (C%)	10-20	[10]
C₅-C₁₂ Selectivity (C%)	15-25	[8]
C₁₃-C₂₂ Selectivity (C%)	20-30	[3]
C₂₃+ (Wax) Selectivity (C%)	25-40	[1]
Chain Growth Probability (α)	0.85-0.95	[3]

Note: The selectivity to pentacosane (C25) would be a fraction of the C23+ wax product. Detailed gas chromatographic analysis of the wax fraction is required to determine the precise percentage of pentacosane.

Diagrams

Fischer-Tropsch Synthesis Workflow

Caption: Experimental workflow for the synthesis of pentacosane via the Fischer-Tropsch process.

Fischer-Tropsch Reaction Mechanism for Alkane Formation

Caption: Simplified signaling pathway of the Fischer-Tropsch reaction for alkane synthesis.

References

• 1. netl.doe.gov [netl.doe.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Product Analysis of Supercritical Fischer-Tropsch Synthesis: Utilizing a Unique On-Line and Off-Line Gas Chromatographs Setup in a Bench-Scale Reactor Unit [scirp.org]
• 4. research.manchester.ac.uk [research.manchester.ac.uk]
• 5. fischer-tropsch.org [fischer-tropsch.org]
• 6. fischer-tropsch.org [fischer-tropsch.org]
• 7. Cobalt-Based Fischer–Tropsch Synthesis: A Kinetic Evaluation of Metal–Support Interactions Using an Inverse Model System [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for the Extraction of Pentacosane from Plant Essential Oils

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacosane (C25H52) is a long-chain alkane found in the essential oils and epicuticular waxes of various plants. As a component of the plant's protective barrier, it plays a role in preventing water loss and protecting against environmental stressors. In recent years, interest in pentacosane has grown due to its potential biological activities, including antimicrobial and anti-inflammatory properties. These attributes make it a compound of interest for pharmaceutical and nutraceutical applications.

This document provides detailed application notes and protocols for the extraction of pentacosane from plant essential oils. It is intended for researchers, scientists, and drug development professionals who are interested in isolating and quantifying this bioactive compound. The following sections outline various extraction methodologies, present quantitative data from different plant sources, and provide step-by-step experimental protocols.

Extraction Methodologies

The selection of an appropriate extraction method is critical for maximizing the yield and purity of pentacosane. The choice of method depends on several factors, including the plant matrix, the chemical properties of the target compound, and the desired scale of extraction. The most common techniques for extracting pentacosane from plant materials include:

• Hydrodistillation: A traditional method where plant material is boiled in water to release volatile compounds, which are then co-distilled with steam.

• Steam Distillation: A similar process to hydrodistillation, but steam is passed through the plant material, which is a gentler method that can prevent the degradation of heat-sensitive compounds.

• Solvent Extraction: This method involves the use of organic solvents to dissolve the essential oils and waxes from the plant material. It is a highly efficient method for extracting a wide range of compounds.

• Supercritical Fluid Extraction (SFE): A modern and "green" extraction technique that utilizes a supercritical fluid, typically carbon dioxide, as the solvent. SFE is highly selective and can yield pure extracts without the use of organic solvents.

Quantitative Data Presentation

The concentration of pentacosane in plant essential oils can vary significantly depending on the plant species, the part of the plant used, the geographical origin, and the extraction method employed. The following table summarizes the quantitative data on pentacosane content from various plant sources, as determined by Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Plant Species	Plant Part	Extraction Method	Pentacosane Content (% of Total Essential Oil)	Reference
Aerva javanica	Seeds	Hydrodistillation	12.1%	[1]
Aerva javanica	Seeds	Dry Steam Distillation	21.2%	[1]
Aerva javanica	Leaves	Dry Steam Distillation	5.58%	[2]
Malva sylvestris	Flowers	Hydrodistillation	4.8%	[3]
Shepherdia argentea	Leaves	Not Specified	Present (quantitative data not provided)	[4]
Moringa oleifera	Leaves	Supercritical CO2 Extraction	Present (among other alkanes)	[5]

Experimental Protocols

This section provides detailed, step-by-step protocols for the extraction and quantification of pentacosane from plant materials.

Plant Material Preparation

Proper preparation of the plant material is crucial for efficient extraction.

• Collection: Collect fresh and healthy plant material (e.g., leaves, flowers, seeds).

• Cleaning: Gently wash the plant material with distilled water to remove any dirt and debris. Pat dry with a clean paper towel.

• Drying: Air-dry the plant material at room temperature or in a well-ventilated oven at a low temperature (40-50°C) until a constant weight is achieved. This reduces the water content and improves extraction efficiency.

• Grinding: Grind the dried plant material into a coarse powder using a blender or a mill. This increases the surface area for solvent contact.

Extraction Protocols

This protocol is suitable for the extraction of volatile compounds from plant materials.

• Apparatus Setup: Set up a Clevenger-type hydrodistillation apparatus.

• Sample Loading: Place a known amount (e.g., 100 g) of the powdered plant material into the distillation flask.

• Water Addition: Add distilled water to the flask, typically in a 1:10 (w/v) ratio of plant material to water.

• Distillation: Heat the flask to boiling. The steam and volatile compounds will rise, condense in the condenser, and be collected in the separator.

• Extraction Duration: Continue the distillation for a set period, typically 3-4 hours, or until no more oil is collected.

• Oil Collection: After cooling, collect the essential oil from the separator. Dry the oil over anhydrous sodium sulfate to remove any residual water.

• Storage: Store the extracted essential oil in a sealed, dark glass vial at 4°C until analysis.

Diagram of the Hydrodistillation Workflow:

Hydrodistillation Workflow for Pentacosane Extraction.

This method is gentler than hydrodistillation and is suitable for heat-sensitive compounds.

• Apparatus Setup: Set up a steam distillation apparatus. The plant material should be placed in a flask that allows steam to pass through it.

• Sample Loading: Place the powdered plant material on a perforated grid or in a basket within the distillation flask.

• Steam Generation: Generate steam in a separate flask and pass it through the plant material.

• Distillation: The steam will carry the volatile essential oils to the condenser.

• Condensation and Collection: The condensed mixture of oil and water is collected in a separator.

• Extraction Duration: Continue the process for 2-3 hours, or until the oil collection ceases.

• Oil Processing: Collect and dry the essential oil as described in the hydrodistillation protocol.

• Storage: Store the oil under the same conditions as mentioned previously.

Diagram of the Steam Distillation Workflow:

Steam Distillation Workflow for Pentacosane Extraction.

This is a highly efficient method for extracting a broad range of compounds.

• Apparatus Setup: Set up a Soxhlet extraction apparatus.

• Sample Loading: Place a known amount of the powdered plant material (e.g., 20 g) in a cellulose thimble and place the thimble in the Soxhlet extractor.

• Solvent Addition: Add a suitable non-polar solvent, such as n-hexane, to the round-bottom flask (approximately 250 mL for a 20 g sample). n-Hexane is particularly effective for extracting alkanes.

• Extraction: Heat the solvent to its boiling point. The solvent vapor will rise, condense, and drip onto the plant material in the thimble. The solvent will extract the desired compounds and, once the extractor is full, will siphon back into the boiling flask.

• Extraction Duration: Allow the extraction to proceed for at least 6-8 hours to ensure complete extraction.

• Solvent Evaporation: After extraction, remove the solvent using a rotary evaporator to obtain the crude extract.

• Storage: Store the crude extract in a sealed vial at 4°C.

Diagram of the Solvent Extraction Workflow:

Solvent Extraction Workflow for Pentacosane.

This protocol uses supercritical CO2 as a solvent, offering high selectivity and a clean extract.

• Apparatus Setup: Prepare a supercritical fluid extraction system.

• Sample Loading: Load the powdered plant material into the extraction vessel.

• Set Parameters: Set the desired extraction parameters. For the extraction of alkanes from plant material, typical conditions are:

  • Pressure: 200-300 bar

  • Temperature: 40-60°C

  • CO2 Flow Rate: 2-4 L/min

  • Extraction Time: 1-2 hours

• Extraction: Pump supercritical CO2 through the extraction vessel. The CO2, now containing the extracted compounds, flows to a separator.

• Separation: In the separator, reduce the pressure to allow the CO2 to return to a gaseous state, causing the extracted compounds to precipitate.

• Collection: Collect the extract from the separator.

• Storage: Store the extract in a sealed vial at 4°C.

Diagram of the Supercritical Fluid Extraction Workflow:

Supercritical Fluid Extraction Workflow.

Quantification of Pentacosane by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the standard method for the identification and quantification of volatile and semi-volatile compounds in essential oils.

• Sample Preparation: Prepare a dilute solution of the essential oil extract in a suitable solvent (e.g., n-hexane) at a concentration of approximately 1 mg/mL.

• Internal Standard: Add an internal standard (e.g., tetracosane or hexacosane) of a known concentration to the sample solution for accurate quantification.

• GC-MS Parameters:

  • Gas Chromatograph: Agilent 6890N or similar.

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 280°C at a rate of 5°C/min.

    • Hold at 280°C for 10 minutes.

  • Mass Spectrometer: Agilent 5975 or similar.

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-550.

• Analysis: Inject 1 µL of the prepared sample into the GC-MS system.

• Identification: Identify the pentacosane peak in the chromatogram based on its retention time and mass spectrum by comparing it to a known standard and the NIST library.

• Quantification: Calculate the concentration of pentacosane in the sample by comparing the peak area of pentacosane to the peak area of the internal standard.

Conclusion

The extraction of pentacosane from plant essential oils can be achieved through various methods, with the choice of technique influencing the yield and purity of the final product. Hydrodistillation and steam distillation are traditional and effective methods, while solvent extraction offers high efficiency for a broad range of compounds. Supercritical fluid extraction represents a modern, environmentally friendly alternative that provides high selectivity. The protocols provided in this document offer a starting point for researchers to develop and optimize their extraction processes for pentacosane. Accurate quantification using GC-MS is essential for determining the efficiency of the chosen extraction method and for further research into the biological activities of this promising natural compound.

References

• 1. mdpi.com [mdpi.com]
• 2. ijesd.org [ijesd.org]
• 3. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thepharmajournal.com [thepharmajournal.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Pentacosane as an Internal Standard in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative chromatographic analysis, particularly gas chromatography-mass spectrometry (GC-MS), the use of an internal standard (IS) is crucial for achieving accurate and reproducible results. An ideal internal standard helps to correct for variations in sample preparation, injection volume, and instrument response. Pentacosane (n-C25H52), a saturated long-chain hydrocarbon, serves as an excellent internal standard for the quantification of a wide range of non-polar to semi-polar analytes. Its chemical inertness, thermal stability, and distinct retention time in most chromatographic systems make it a reliable choice for complex matrices.

This document provides detailed application notes and experimental protocols for the utilization of pentacosane as an internal standard in the quantitative analysis of various compound classes, including plant waxes, fatty acid methyl esters (FAMEs), and total petroleum hydrocarbons (TPH).

Physicochemical Properties of Pentacosane

A thorough understanding of the physical and chemical properties of an internal standard is essential for its effective application.

Property	Value	Reference
Molecular Formula	C25H52	--INVALID-LINK--
Molecular Weight	352.68 g/mol	--INVALID-LINK--
Boiling Point	401.9 °C	--INVALID-LINK--
Melting Point	53.5 °C	--INVALID-LINK--
Appearance	White crystalline solid	--INVALID-LINK--
Solubility	Soluble in non-polar organic solvents (e.g., hexane, chloroform, dichloromethane)	--INVALID-LINK--

Principle of the Internal Standard Method

The internal standard method involves adding a known amount of a specific compound (the internal standard) to every sample, calibration standard, and quality control sample. The ratio of the analyte's response to the internal standard's response is then plotted against the analyte's concentration to create a calibration curve. This ratiometric measurement corrects for potential variations during sample workup and analysis. The fundamental relationship is expressed as:

(Analyte Peak Area / IS Peak Area) = Response Factor (RF) * (Analyte Concentration / IS Concentration)

Application 1: Quantitative Analysis of Plant Cuticular Waxes

Overview: Plant cuticular waxes are a complex mixture of long-chain aliphatic and cyclic compounds. Pentacosane is an ideal internal standard for the GC-MS quantification of these waxes due to its chemical similarity to many wax components and its typical elution in a region of the chromatogram with minimal interference.

Experimental Protocol

1. Reagents and Materials:

• Pentacosane (analytical standard grade)

• Hexane (HPLC grade)

• Chloroform (HPLC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) for derivatization of hydroxyl-containing compounds.

• Anhydrous sodium sulfate

• Glass vials with PTFE-lined caps

2. Preparation of Internal Standard Stock Solution:

• Accurately weigh approximately 10 mg of pentacosane.

• Dissolve in 100 mL of hexane to prepare a stock solution of 100 µg/mL.

• Store at 4°C.

3. Sample Preparation:

• Accurately weigh approximately 20-50 mg of dried plant material into a glass vial.

• Add a known volume of the pentacosane internal standard stock solution (e.g., 100 µL of 100 µg/mL solution to yield a final concentration of 10 µg in the extract).

• Extract the waxes by immersing the plant material in 5 mL of chloroform and sonicating for 15 minutes.

• Filter the extract through a Pasteur pipette containing glass wool and anhydrous sodium sulfate into a clean vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• For compounds containing hydroxyl groups (e.g., long-chain alcohols, sterols), derivatize the residue by adding 50 µL of BSTFA with 1% TMCS and heating at 70°C for 30 minutes.

4. GC-MS Analysis:

• GC Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector Temperature: 280°C

• Oven Temperature Program: Initial temperature of 80°C for 2 minutes, ramp to 200°C at 15°C/min, then ramp to 320°C at 5°C/min and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Electron Energy: 70 eV

• Scan Range: m/z 50-650

Data Presentation: Method Validation (Illustrative Data)

Linearity of n-Alkanes with Pentacosane as Internal Standard

Analyte	Concentration Range (µg/mL)	R²
n-Tricosane (C23)	0.5 - 50	0.9985
n-Heptacosane (C27)	0.5 - 50	0.9991
n-Nonacosane (C29)	0.5 - 50	0.9989
n-Hentriacontane (C31)	0.5 - 50	0.9993

Recovery of Plant Wax Components using Pentacosane

Analyte	Spiked Concentration (µg/mL)	Mean Recovery (%)	RSD (%)
n-Heptacosane	10	98.2	4.5
n-Nonacosane	10	101.5	3.8
1-Octacosanol	10	95.7	5.1

Workflow Diagram

Application of pentacosane in the development of hydrophobic coatings.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacosane (C25H52) is a long-chain saturated hydrocarbon that holds significant promise in the development of fluorine-free hydrophobic and superhydrophobic surfaces. Its inherent non-polar nature and ability to form well-ordered crystalline structures make it an excellent candidate for creating water-repellent coatings. These coatings are of interest in a wide range of applications, including self-cleaning surfaces, anti-icing, moisture barriers for sensitive electronics, and in the biomedical field to control protein adsorption and cell adhesion. This document provides detailed application notes and experimental protocols for the preparation and characterization of hydrophobic coatings using pentacosane.

Principle of Hydrophobicity

The hydrophobicity of a pentacosane coating is derived from its low surface energy. The long, non-polar aliphatic chains of pentacosane molecules minimize their interaction with polar water molecules, leading to a high water contact angle. When applied to a surface, pentacosane can self-assemble into a crystalline, low-energy film. The final water repellency is a function of both this inherent low surface energy and the micro/nanostructure of the coating.

Quantitative Data Summary

While specific quantitative data for pure pentacosane coatings is not extensively available in the literature, the hydrophobic properties can be estimated based on data from similar long-chain alkanes, such as n-alkanethiol self-assembled monolayers (SAMs). These studies suggest that a well-ordered pentacosane coating can achieve significant hydrophobicity.

Property	Value	Source
Water Contact Angle (Estimated)	105° - 115°	[1][2]
Melting Point	53-56 °C
Boiling Point	401.9 °C
Solubility	Soluble in non-polar solvents (e.g., benzene, chloroform, hexane, toluene)
Appearance	White, waxy solid

Table 1: Physical and Estimated Hydrophobic Properties of Pentacosane Coatings.

Experimental Protocols

The following are detailed protocols for the deposition of pentacosane coatings on a substrate to induce hydrophobicity.

Protocol 1: Solution Casting

This method is a simple and cost-effective way to create a hydrophobic pentacosane coating.

Materials:

• Pentacosane (98% or higher purity)

• Anhydrous Hexane (or Toluene/Chloroform)

• Substrate (e.g., glass slide, silicon wafer)

• Beaker

• Hot plate

• Pipette or dropper

• Drying oven

Procedure:

• Substrate Preparation:

  • Thoroughly clean the substrate by sonicating in acetone, followed by isopropanol, and finally deionized water for 15 minutes each.

  • Dry the substrate with a stream of nitrogen gas.

  • For enhanced adhesion, the substrate can be treated with oxygen plasma for 5 minutes to create a hydrophilic surface.

• Solution Preparation:

  • Prepare a 0.5% (w/v) solution of pentacosane in hexane by dissolving 50 mg of pentacosane in 10 mL of hexane.

  • Gently warm the solution on a hot plate (to approximately 40-50°C) and stir until the pentacosane is fully dissolved.

• Coating Deposition:

  • Place the cleaned substrate on a level surface.

  • Using a pipette, drop-cast the pentacosane solution onto the substrate until the entire surface is covered.

  • Allow the solvent to evaporate completely at room temperature in a fume hood. This will leave a thin film of pentacosane.

• Annealing:

  • To improve the crystallinity and uniformity of the coating, anneal the coated substrate in an oven at a temperature just below the melting point of pentacosane (e.g., 50°C) for 1 hour.

  • Allow the substrate to cool down slowly to room temperature.

Protocol 2: Spin Coating

Spin coating is suitable for creating highly uniform thin films of pentacosane.

Materials:

• Pentacosane (98% or higher purity)

• Anhydrous Toluene (or Chloroform)

• Substrate (e.g., silicon wafer, glass slide)

• Spin coater

• Hot plate

• Pipette

Procedure:

• Substrate Preparation:

  • Follow the same substrate preparation steps as in Protocol 1.

• Solution Preparation:

  • Prepare a 1% (w/v) solution of pentacosane in toluene by dissolving 100 mg of pentacosane in 10 mL of toluene.

  • Gently warm and stir the solution to ensure complete dissolution.

  • Filter the solution through a 0.2 µm PTFE syringe filter to remove any particulates.

• Coating Deposition:

  • Secure the substrate onto the chuck of the spin coater.

  • Dispense a small amount of the pentacosane solution onto the center of the substrate.

  • Spin the substrate in a two-step process:

    • Step 1: 500 rpm for 10 seconds (to spread the solution).

    • Step 2: 2000 rpm for 60 seconds (to thin the film).[3][4]

  • The spin coating parameters can be adjusted to achieve the desired film thickness.

• Annealing:

  • Anneal the coated substrate at 50°C for 1 hour to promote the formation of a crystalline film.

  • Cool the substrate to room temperature.

Characterization of Hydrophobic Coatings

1. Contact Angle Measurement:

• Purpose: To quantify the hydrophobicity of the pentacosane coating.

• Procedure:

  • Place the coated substrate on the stage of a contact angle goniometer.

  • Dispense a 5 µL droplet of deionized water onto the surface.

  • Capture an image of the droplet and use the software to measure the static contact angle.[5][6]

  • Perform measurements at multiple locations on the surface to ensure uniformity.

2. Scanning Electron Microscopy (SEM):

• Purpose: To visualize the surface morphology of the pentacosane coating.

• Procedure:

  • Mount the coated substrate onto an SEM stub using conductive carbon tape.

  • If the substrate is non-conductive, apply a thin layer of gold or carbon coating to prevent charging.

  • Image the surface at various magnifications to observe the crystalline structure and topography.

Visualizations

References

• 1. Odd-even effect in the hydrophobicity of n-alkanethiolate self-assembled monolayers depends upon the roughness of the substrate and the orientation of the terminal moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Influence of Spin Coating Parameters on Gas Transport Properties of Thin-Film Composite Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. keylinktech.com [keylinktech.com]
• 6. measurlabs.com [measurlabs.com]

Application Notes and Protocols for Pentacosane-Based Nanoparticles in Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation, characterization, and evaluation of pentacosane-based nanoparticles as a potential platform for drug delivery. Pentacosane, a 25-carbon long-chain alkane, is a solid at room temperature with lipophilic properties, making it a candidate for the formulation of Solid Lipid Nanoparticles (SLNs).[1][2] SLNs are colloidal carriers that offer advantages such as improved drug stability, controlled release, and the potential for targeted delivery.[2][3][4]

Overview of Pentacosane-Based Nanoparticle Formulations

Pentacosane's inert and biocompatible nature, as suggested by its presence in natural waxes, makes it an attractive lipid matrix for SLN formulations.[1] These nanoparticles can encapsulate lipophilic drugs, protecting them from degradation and improving their bioavailability.[4] The solid matrix of pentacosane can also facilitate sustained drug release, reducing the need for frequent dosing.[2]

Key Advantages of Pentacosane-Based Nanoparticles:

• Biocompatibility: Pentacosane is a naturally occurring compound, suggesting good biocompatibility.[1]

• Controlled Release: The solid lipid core can be engineered for sustained release of encapsulated drugs.[2]

• Enhanced Stability: Encapsulation within the lipid matrix can protect sensitive drugs from enzymatic and hydrolytic degradation.[4]

• Improved Bioavailability: For poorly water-soluble drugs, formulation into SLNs can enhance their absorption and bioavailability.[3][5]

• Scalability: The production methods for SLNs are generally scalable.[5]

Quantitative Data Summary

The following tables summarize typical quantitative data for solid lipid nanoparticles formulated with long-chain alkanes similar to pentacosane. This data is provided for comparative purposes to guide formulation development and characterization.

Table 1: Physicochemical Properties of Pentacosane-Based Nanoparticles

Parameter	Typical Value	Characterization Technique
Particle Size (Z-average)	100 - 300 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.3	Dynamic Light Scattering (DLS)
Zeta Potential	-20 to -40 mV	Laser Doppler Electrophoresis
Morphology	Spherical	Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM)

Table 2: Drug Loading and Release Characteristics

Parameter	Typical Value	Method of Determination
Drug Loading (DL%)	1 - 5%	HPLC / UV-Vis Spectrophotometry
Encapsulation Efficiency (EE%)	> 70%	HPLC / UV-Vis Spectrophotometry
In Vitro Drug Release (24h)	40 - 60%	Dialysis Method

Note: The actual values will depend on the specific drug, formulation parameters, and manufacturing process.

Experimental Protocols

Preparation of Pentacosane-Based Nanoparticles by High-Shear Homogenization and Ultrasonication

This protocol describes a common method for preparing drug-loaded pentacosane nanoparticles.

Materials:

• Pentacosane

• Drug (lipophilic)

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Co-surfactant (e.g., soy lecithin)

• Deionized water

• Organic solvent (e.g., chloroform, dichloromethane - for drug dissolution if necessary)

Equipment:

• High-shear homogenizer (e.g., Ultra-Turrax®)

• Probe sonicator

• Magnetic stirrer with heating plate

• Water bath

• Centrifuge

Procedure:

• Preparation of the Lipid Phase:

  • Accurately weigh the desired amounts of pentacosane and the lipophilic drug.

  • If the drug is not readily soluble in molten pentacosane, dissolve it in a minimal amount of a suitable organic solvent.

  • Melt the pentacosane by heating it to approximately 60-70°C (above its melting point of 53.3°C) in a water bath.[1]

  • Add the drug (or drug solution) to the molten pentacosane and mix until a clear lipid phase is obtained.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant and co-surfactant in deionized water.

  • Heat the aqueous phase to the same temperature as the lipid phase (60-70°C).

• Emulsification:

  • Add the hot aqueous phase to the hot lipid phase dropwise under continuous stirring with a magnetic stirrer.

  • Homogenize the mixture using a high-shear homogenizer at 10,000-15,000 rpm for 5-10 minutes to form a coarse oil-in-water emulsion.

• Nanoparticle Formation:

  • Immediately subject the hot coarse emulsion to high-power ultrasonication using a probe sonicator for 10-15 minutes. This will reduce the droplet size to the nanometer range.

  • Cool the resulting nanoemulsion in an ice bath to solidify the pentacosane and form the solid lipid nanoparticles.

• Purification and Collection:

  • The nanoparticle suspension can be purified by centrifugation to remove any excess surfactant or unencapsulated drug.

  • For long-term storage, the nanoparticles can be lyophilized.

Characterization of Pentacosane-Based Nanoparticles

3.2.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

• Principle: Dynamic Light Scattering (DLS) measures the fluctuations in scattered light intensity due to the Brownian motion of the nanoparticles to determine their size and size distribution (PDI). Laser Doppler Electrophoresis measures the velocity of the nanoparticles in an electric field to determine their surface charge (zeta potential).[6]

• Procedure:

  • Dilute the nanoparticle suspension with deionized water to an appropriate concentration.

  • Transfer the diluted sample to a cuvette.

  • Perform the measurements using a DLS instrument equipped with a zeta potential analyzer.

  • Record the Z-average diameter, PDI, and zeta potential values.

3.2.2. Determination of Drug Loading and Encapsulation Efficiency

• Principle: The amount of drug encapsulated within the nanoparticles is determined by separating the nanoparticles from the aqueous phase and quantifying the drug in both the nanoparticle and supernatant fractions.

• Procedure:

  • Centrifuge a known amount of the nanoparticle suspension to pellet the nanoparticles.

  • Carefully collect the supernatant.

  • Disrupt the nanoparticle pellet using a suitable solvent (e.g., a mixture of a good solvent for the drug and a solvent that dissolves pentacosane) to release the encapsulated drug.

  • Quantify the amount of drug in the supernatant (unencapsulated drug) and in the disrupted pellet (encapsulated drug) using a validated analytical method such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

  • Calculate the Drug Loading (DL) and Encapsulation Efficiency (EE) using the following formulas:

    • DL (%) = (Mass of drug in nanoparticles / Mass of nanoparticles) x 100

    • EE (%) = (Mass of drug in nanoparticles / Total mass of drug used) x 100

In Vitro Drug Release Study

• Principle: The release of the drug from the pentacosane nanoparticles is monitored over time in a simulated physiological environment. The dialysis bag method is commonly used for this purpose.

• Procedure:

  • Disperse a known amount of drug-loaded nanoparticles in a release medium (e.g., phosphate-buffered saline, pH 7.4).

  • Transfer the nanoparticle dispersion into a dialysis bag with an appropriate molecular weight cut-off.

  • Immerse the sealed dialysis bag in a larger volume of the release medium maintained at 37°C with constant stirring.

  • At predetermined time intervals, withdraw a sample of the release medium and replace it with an equal volume of fresh, pre-warmed medium to maintain sink conditions.

  • Analyze the drug concentration in the withdrawn samples using a suitable analytical method (e.g., HPLC, UV-Vis).

  • Calculate the cumulative percentage of drug released at each time point.

Visualizations

Experimental Workflow

Caption: Workflow for Pentacosane-Based Nanoparticle Formulation and Evaluation.

Drug Delivery and Cellular Uptake Pathway

Caption: Generalized Pathway for Nanoparticle Drug Delivery and Cellular Uptake.

References

• 1. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Recent Update: Solid Lipid Nanoparticles for Effective Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid Lipid Nanoparticles: Emerging Colloidal Nano Drug Delivery Systems | MDPI [mdpi.com]
• 4. Solid Lipid Nanoparticles as Efficient Drug and Gene Delivery Systems: Recent Breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Solid Lipid Nanoparticles for Drug Delivery: Pharmacological and Biopharmaceutical Aspects [frontiersin.org]
• 6. youtube.com [youtube.com]

Application Notes and Protocols for In Vivo Studies of Pentacosane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacosane (n-C25H52) is a long-chain aliphatic hydrocarbon that has garnered interest for its potential biological activities, including anti-cancer and semiochemical properties. As a highly non-polar molecule, its delivery in aqueous environments for in vivo studies presents a significant challenge. These application notes provide detailed protocols for the preparation of pentacosane solutions suitable for administration in animal models, based on currently available data. The information herein is intended to serve as a comprehensive guide for researchers initiating in vivo studies with this compound.

Data Presentation

Table 1: Solubility and Formulation of Pentacosane

Parameter	Value	Source
Appearance	White to off-white solid	[1]
Molecular Weight	352.68 g/mol	[1]
Solubility in Single Solvents	- DMSO: 5 mg/mL (with ultrasonic and warming to 60°C) - Ethanol: 2 mg/mL (with ultrasonic) - Benzene, Chloroform: Soluble	[1][2]
Recommended In Vivo Formulation 1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	[1]
Solubility in Formulation 1	≥ 0.5 mg/mL (clear solution)	[1]
Recommended In Vivo Formulation 2	10% DMSO, 90% (20% SBE-β-CD in Saline)	[1]
Solubility in Formulation 2	≥ 0.5 mg/mL (clear solution)	[1]
Recommended In Vivo Formulation 3	10% DMSO, 90% Corn Oil	[1]
Solubility in Formulation 3	≥ 0.5 mg/mL (clear solution)	[1]

Table 2: In Vivo Dosage of Related Long-Chain Alkanes (for Reference)

Compound	Animal Model	Tumor Model	Administration Route	Dosage	Vehicle	Source
Octacosane & Triacontane	C57BL/6 mice	B16F10-Nex2 melanoma	Peritumoral injection	500 µg per animal (daily)	100 µL of 5% DMSO in PBS

Experimental Protocols

Protocol 1: Preparation of Pentacosane Stock Solution in DMSO

This protocol details the preparation of a concentrated stock solution of pentacosane in dimethyl sulfoxide (DMSO).

Materials:

• Pentacosane powder

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, conical-bottom microcentrifuge tubes or glass vials

• Water bath or heating block

• Bath sonicator

• Vortex mixer

• Calibrated analytical balance

Procedure:

• Weigh the desired amount of pentacosane powder accurately using an analytical balance in a sterile microcentrifuge tube or glass vial.

• Add the calculated volume of anhydrous DMSO to achieve a concentration of 5 mg/mL.[1]

• Tightly cap the tube/vial.

• Warm the mixture to 60°C using a water bath or heating block.[1]

• Intermittently, vortex the mixture and sonicate in a bath sonicator until the pentacosane is completely dissolved. Visual inspection should confirm a clear solution with no visible particulates.[1]

• Allow the stock solution to cool to room temperature.

• Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1] Before use, thaw the solution and warm it to ensure complete redissolution.

Protocol 2: Preparation of Pentacosane Formulation for In Vivo Administration (Co-solvent System)

This protocol describes the preparation of a pentacosane formulation suitable for parenteral administration using a co-solvent system. This formulation is based on a common vehicle for poorly soluble compounds.

Materials:

• Pentacosane stock solution in DMSO (from Protocol 1)

• Polyethylene glycol 300 (PEG300), sterile

• Tween-80 (Polysorbate 80), sterile

• Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

• Sterile, conical tubes

• Sterile, adjustable-volume pipettes and tips

Procedure:

• From the 5 mg/mL pentacosane stock solution in DMSO, calculate the volume needed for the desired final concentration in the administration vehicle. For example, to prepare 1 mL of a 0.5 mg/mL final solution, you will need 100 µL of the stock solution.

• In a sterile conical tube, add the required volume of the pentacosane stock solution (e.g., 100 µL for a final volume of 1 mL).

• Add 400 µL of PEG300 to the DMSO solution and mix thoroughly by pipetting or gentle vortexing until a homogenous solution is formed.[1]

• Add 50 µL of Tween-80 and mix again until the solution is clear and uniform.[1]

• Slowly add 450 µL of sterile saline or PBS to the mixture while gently vortexing to bring the final volume to 1 mL.[1] This will result in a final vehicle composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

• Visually inspect the final solution for any precipitation. If precipitation occurs, the concentration may be too high for this vehicle. The solution should be clear.

• This formulation should be prepared fresh before each administration.

Note on Dosage: There is currently no established effective or toxic dose for pentacosane in mammalian in vivo models. A study on the related long-chain alkanes, octacosane and triacontane, used a peritumoral dose of 500 µg per animal in a mouse melanoma model. This can be a starting point for dose-range-finding studies. It is strongly recommended to perform a pilot study to determine the maximum tolerated dose (MTD) and to establish a dose-response relationship for the desired biological effect.

Mandatory Visualization

Caption: Experimental workflow for preparing and administering pentacosane solutions for in vivo studies.

Caption: Hypothesized signaling pathway for pentacosane-induced apoptosis in cancer cells.

References

• 1. Toxicity of n-C9 to n-C13 alkanes in the rat on short term inhalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of Higher n-Alkanes via Fractional Distillation: A Focus on Pentacosane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacosane (C25H52), a long-chain n-alkane, and its homologues are of significant interest in various scientific disciplines, including their use as analytical standards, in materials science, and as components in pharmaceutical formulations.[1] The purity of these higher n-alkanes is critical for the reliability and reproducibility of experimental results. Fractional distillation, particularly under reduced pressure, is a powerful technique for the purification of these high-boiling point compounds, as it mitigates the risk of thermal degradation that can occur at atmospheric pressure.[2][3][4][5]

These application notes provide a comprehensive overview and detailed protocols for the purification of pentacosane using laboratory-scale vacuum fractional distillation. The methodologies described herein are applicable to other higher n-alkanes with similar physical properties.

Principles of Fractional Distillation

Fractional distillation separates chemical compounds based on differences in their boiling points.[2] When a mixture is heated, the component with the lower boiling point will vaporize more readily. In a fractionating column, a temperature gradient is established, with the highest temperature at the bottom and the lowest at the top.[6][7] As the vapor mixture rises through the column, it undergoes multiple cycles of condensation and vaporization on the surfaces of the column packing or indentations.[8][9] With each cycle, the vapor becomes progressively enriched in the more volatile component. By carefully controlling the temperature and pressure, components can be separated and collected as purified fractions.

For high-boiling point compounds like pentacosane, performing the distillation under vacuum is crucial.[2][3][4][5] Lowering the pressure above the liquid mixture reduces the temperature required to induce boiling, thereby preventing thermal decomposition.[2][3][4][5]

Data Presentation: Physical Properties and Distillation Parameters

A thorough understanding of the physical properties of the target compound and potential impurities is essential for successful fractional distillation.

Property	Value	Reference
Pentacosane (C25H52)
Molecular Weight	352.68 g/mol	[10]
Melting Point	53-56 °C	[1]
Boiling Point (Atmospheric Pressure)	401 °C (760 mmHg)	[11]
Boiling Point (Reduced Pressure)	169-170 °C (0.05 mmHg)	[1]
Potential Impurities (Neighboring n-Alkanes)
Tetracosane (C24H50) Boiling Point	~380 °C (760 mmHg)
Hexacosane (C26H54) Boiling Point	~420 °C (760 mmHg)

Note: Boiling points at reduced pressures for impurities are estimated to be slightly lower and higher than that of pentacosane, respectively.

Experimental Protocols

Pre-Distillation Preparation: Purity Assessment of Crude Pentacosane

Objective: To determine the initial purity of the commercial pentacosane and identify potential impurities.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve a small, accurately weighed amount of the crude pentacosane in a volatile solvent such as hexane or dichloromethane to a final concentration of approximately 1 mg/mL.[12]

• Instrumentation: Utilize a high-temperature gas chromatograph coupled to a mass spectrometer (GC-MS). A capillary column suitable for high-boiling point hydrocarbons (e.g., a short, narrow-bore column with a thin film of a stable stationary phase) is recommended.[12]

• GC-MS Parameters:

  • Injector Temperature: 300 °C

  • Column Temperature Program:

    • Initial Temperature: 90 °C, hold for 2 minutes

    • Ramp: Increase to 320 °C at a rate of 5 °C/minute

    • Final Hold: Hold at 320 °C for 12 minutes

  • Carrier Gas: Helium

  • MS Transfer Line Temperature: 300 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

• Data Analysis: Identify and quantify the n-alkane components by comparing their retention times and mass spectra to known standards and library data. The presence of adjacent n-alkanes (e.g., C24 and C26) is common in petroleum-derived samples.[13][14]

Vacuum Fractional Distillation of Pentacosane

Objective: To purify crude pentacosane by separating it from lower and higher boiling point impurities.

Apparatus:

• Round-bottom flask (distilling flask)

• Heating mantle with a stirrer

• Magnetic stir bar

• Fractionating column (Vigreux column is suitable for moderate separations)[8][15][16]

• Distillation head with a thermometer

• Condenser

• Receiving flasks (multiple)

• Vacuum adapter

• Vacuum pump with a vacuum trap

• Manometer (to monitor pressure)

• Glass wool or aluminum foil for insulation

Procedure:

• Apparatus Setup:

  • Assemble the vacuum fractional distillation apparatus as shown in the workflow diagram below. Ensure all glassware is free of cracks and imperfections.

  • Use high-vacuum grease on all ground-glass joints to ensure a good seal.

  • Place a magnetic stir bar in the round-bottom flask containing the crude pentacosane.

  • Wrap the fractionating column and distillation head with glass wool or aluminum foil to minimize heat loss.[10]

• Distillation Process:

  • Begin stirring the pentacosane. Since pentacosane is a solid at room temperature, it will need to be melted by gentle heating before stirring can commence.

  • Turn on the vacuum pump and slowly evacuate the system to the desired pressure (e.g., 0.05 - 0.1 mmHg).[2]

  • Once the desired vacuum is stable, begin heating the distilling flask with the heating mantle.

  • Observe the temperature on the thermometer at the distillation head. The temperature should rise as the vapor of the most volatile components reaches the top of the column.

  • Collect the first fraction (forerun), which will contain the lower-boiling impurities. This is typically collected until the temperature at the distillation head stabilizes at the boiling point of pentacosane at the working pressure.

  • Once the temperature is stable, change the receiving flask to collect the main fraction of purified pentacosane.

  • Continue to collect the main fraction as long as the temperature and pressure remain constant.

  • If the temperature begins to rise further, it indicates that higher-boiling impurities are starting to distill. At this point, either stop the distillation or switch to a new receiving flask to collect the final fraction (tailings).

• Shutdown Procedure:

  • Remove the heating mantle and allow the system to cool to room temperature.

  • Slowly and carefully vent the system to atmospheric pressure.

  • Turn off the vacuum pump.

  • Disassemble the apparatus. The purified pentacosane in the receiving flask will solidify upon cooling.

Post-Distillation Analysis: Purity Verification

Objective: To assess the purity of the collected pentacosane fractions.

Methodology:

Repeat the GC-MS analysis as described in section 4.1 for each collected fraction (forerun, main fraction, and tailings). Compare the chromatograms to the initial analysis to confirm the successful separation of impurities. The main fraction should show a significant enhancement of the pentacosane peak and a reduction or elimination of impurity peaks.

Mandatory Visualizations

Caption: Experimental workflow for pentacosane purification.

Caption: Logical relationship of the purification process.

References

• 1. thermopedia.com [thermopedia.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 4. Vacuum Distillation: Process, Applications & Pump Requirements [brandtech.com]
• 5. buschvacuum.com [buschvacuum.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. quora.com [quora.com]
• 9. youtube.com [youtube.com]
• 10. pragolab.cz [pragolab.cz]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Molecular Analyses of Petroleum Hydrocarbon Change and Transformation during Petroleum Weathering by Multiple Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 15. VIGREUX COLUMNS [pobel.com]
• 16. What is the primary purpose of using a Vigreux column in the dist... | Study Prep in Pearson+ [pearson.com]

Application Notes & Protocols: Identification of Pentacosane in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentacosane (n-C25H52) is a long-chain aliphatic hydrocarbon that can be found in various complex mixtures, including environmental samples, petroleum products, and biological matrices. Its detection and quantification are crucial for applications ranging from environmental monitoring and oil spill fingerprinting to its use as a biomarker in certain biological studies. This document provides detailed application notes and protocols for the identification and quantification of pentacosane using state-of-the-art analytical techniques.

Primary Analytical Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the analysis of volatile and semi-volatile organic compounds like pentacosane.[1][2] This powerful technique offers high-resolution separation by gas chromatography followed by definitive identification and quantification using mass spectrometry.[1][2]

Principle: In GC-MS, the sample is first vaporized and injected into a gas chromatograph. An inert carrier gas (typically helium) transports the vaporized sample through a heated capillary column. The components of the mixture are separated based on their boiling points and interactions with the stationary phase of the column. As each component elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum, a fingerprint of the molecule, allows for unambiguous identification by comparing it to spectral libraries. The abundance of specific ions is used for quantification.

Quantitative Data Summary

The following tables summarize key quantitative data for the analysis of pentacosane and other n-alkanes by GC-MS.

Table 1: GC-MS Method Validation Data for n-Alkanes

Analyte	Retention Time (min)	Instrumental Limit of Detection (LOD) (µg/mL)	Instrumental Limit of Quantification (LOQ) (µg/mL)	Method LOD (µg/kg wet weight)	Method LOQ (µg/kg wet weight)
n-Dodecane (n-C12)	Not specified	Not specified	Not specified	0.53	1.14
n-Pentadecane (n-C15)	Not specified	Not specified	Not specified	0.44	0.94
n-Eicosane (n-C20)	Not specified	Not specified	Not specified	1.25	2.69
n-Pentacosane (n-C25)	~43.1 [3]	~0.004 - 0.076 (range for n-C10 to n-C30) [2]	~0.008 - 0.164 (range for n-C10 to n-C30) [2]	~0.44 - 9.66 (range for n-C12 to n-C30) [2]	~0.94 - 20.8 (range for n-C12 to n-C30) [2]
n-Triacontane (n-C30)	Not specified	0.076	0.164	9.66	20.8
n-Pentatriacontane (n-C35)	Not specified	Not specified	Not specified	Not reported	Not reported

Note: Retention times and detection limits are highly dependent on the specific instrument, column, and analytical conditions. The data presented are indicative values from a validated method for hydrocarbon analysis in a biological matrix (fish tissue).[2]

Table 2: Characteristic Mass Fragments for Pentacosane Identification

Mass-to-Charge Ratio (m/z)	Relative Intensity	Ion Fragment
57	100% (Base Peak)	[C4H9]+
71	High	[C5H11]+
85	High	[C6H13]+
43	Moderate	[C3H7]+
352	Low	[M]+ (Molecular Ion)

Data sourced from the NIST Mass Spectrometry Data Center.

Experimental Protocols

Protocol 1: Sample Preparation - Extraction from Biological Matrices (e.g., Tissue)

This protocol is based on a method for extracting n-alkanes from fish tissue and can be adapted for other biological matrices.[1][2]

1. Saponification and Liquid-Liquid Extraction (LLE): a. Weigh approximately 5-10 g of the homogenized tissue sample into a round-bottom flask. b. Add a known amount of an appropriate internal standard (e.g., deuterated alkanes like dodecane-d26). c. Add 50 mL of 1M potassium hydroxide in methanol. d. Reflux the mixture for 2 hours to saponify lipids. e. Allow the mixture to cool to room temperature. f. Transfer the mixture to a separatory funnel. g. Perform a liquid-liquid extraction by adding 50 mL of n-hexane and shaking vigorously for 2 minutes. h. Allow the layers to separate and collect the upper hexane layer. i. Repeat the extraction two more times with fresh portions of n-hexane. j. Combine the hexane extracts.

2. Clean-up and Fractionation: a. Prepare a chromatography column with activated silica gel or alumina to separate aliphatic hydrocarbons from other lipid components. b. Concentrate the combined hexane extracts under a gentle stream of nitrogen. c. Load the concentrated extract onto the column. d. Elute the aliphatic fraction with n-hexane. e. Collect the eluate.

3. Concentration: a. Concentrate the collected aliphatic fraction to a final volume of 1 mL under a gentle stream of nitrogen. b. The sample is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis

1. Instrumental Parameters:

• Gas Chromatograph: Agilent 6890 or similar.
• Mass Spectrometer: Agilent 5973 MSD or similar.
• Injector: Splitless or cool on-column injection at 280-300°C.
• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.
• Column: HP-5MS (or equivalent) fused-silica capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).
• Oven Temperature Program:
• Initial temperature: 50-70°C, hold for 1-2 minutes.
• Ramp: 10-15°C/min to 300-320°C.
• Final hold: 10-20 minutes.
• MS Interface Temperature: 280-300°C.
• Ion Source Temperature: 230°C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Range: m/z 40-550.
• Acquisition Mode: Full Scan for identification, Selected Ion Monitoring (SIM) for enhanced sensitivity and quantification.

2. Calibration: a. Prepare a series of calibration standards of pentacosane (and other n-alkanes of interest) in a suitable solvent (e.g., hexane) at concentrations spanning the expected sample concentration range. b. Include the internal standard in each calibration standard at a constant concentration. c. Analyze the calibration standards using the same GC-MS method as the samples. d. Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

3. Sample Analysis: a. Inject 1 µL of the prepared sample extract into the GC-MS system. b. Acquire the data in both full scan and SIM mode if desired.

4. Data Analysis: a. Identification: i. Compare the retention time of the peak of interest in the sample chromatogram with that of the pentacosane standard. ii. Compare the mass spectrum of the peak of interest with the reference mass spectrum of pentacosane from a library (e.g., NIST). The presence of the molecular ion (m/z 352) and characteristic fragment ions (m/z 57, 71, 85) confirms the identity. b. Quantification: i. Integrate the peak areas of pentacosane and the internal standard in the sample chromatogram. ii. Calculate the peak area ratio. iii. Determine the concentration of pentacosane in the extract from the calibration curve. iv. Calculate the final concentration in the original sample, taking into account the initial sample weight and any dilution factors.

Visualizations

References

• 1. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 2. researchgate.net [researchgate.net]
• 3. Insights into the metabolism pathway and functional genes of long-chain aliphatic alkane degradation in haloarchaea - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Pentacosane in Synthetic Lubricants and Waxes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of pentacosane (n-C25H52), a long-chain alkane, in the formulation of high-performance synthetic lubricants and waxes. This document outlines the physicochemical properties of pentacosane, detailed experimental protocols for the synthesis and characterization of pentacosane-based products, and quantitative data to support formulation development.

Introduction to Pentacosane in Material Science

Pentacosane is a linear saturated hydrocarbon that serves as a valuable building block in the synthesis of specialized materials.[1] Its well-defined chemical structure and physical properties, such as a distinct melting point and high thermal stability, make it a candidate for applications requiring precise performance characteristics. In the realm of synthetic lubricants, iso-alkanes derived from long-chain n-alkanes like pentacosane are highly sought after for their superior viscosity index and low-temperature fluidity.[2] For synthetic waxes, pentacosane can be used to modify melting points, hardness, and crystalline structure, and it is also explored as a phase change material (PCM) for thermal energy storage applications.[3][4]

Data Presentation: Physicochemical Properties

The following tables summarize key quantitative data for pentacosane and compare it with a standard synthetic lubricant base oil (Polyalphaolefin, PAO) and a conventional paraffin wax.

Table 1: Physicochemical Properties of Pentacosane

Property	Value	Unit	Reference(s)
Molecular Formula	C25H52	-	[5]
Molecular Weight	352.7 g/mol	g/mol	[5]
Melting Point	53.3	°C	[5]
Boiling Point	401.9	°C	[5]
Density	0.801	g/cm³ at 20°C	[5]
Flash Point	>110	°C	[1]
Solubility	Soluble in nonpolar organic solvents (e.g., benzene, hexane). Insoluble in water.	-	[1]

Table 2: Comparative Properties of Pentacosane, PAO 6, and Paraffin Wax

Property	Pentacosane	PAO 6 (Typical)	Paraffin Wax (Typical)	Unit
Kinematic Viscosity @ 100°C	~2.5	5.8	4-6	cSt
Viscosity Index (VI)	Low (as n-alkane)	~135	Low	-
Pour Point	High (near melting point)	-57	46-68	°C
Melting Point	53.3	N/A	46-68	°C
Oxidative Stability	Good	Excellent	Moderate	-

Experimental Protocols

The following sections provide detailed methodologies for the production and characterization of synthetic lubricants and waxes incorporating pentacosane.

Production of Iso-Pentacosane Lubricant Base Oil via Hydroisomerization

This protocol describes a general procedure for the hydroisomerization of n-pentacosane to produce a branched-chain iso-pentacosane mixture suitable for use as a synthetic lubricant base oil. This process aims to improve the viscosity index and lower the pour point of the starting material.

Objective: To convert linear n-pentacosane into a mixture of branched iso-pentacosanes with improved lubricant properties.

Materials:

• n-Pentacosane (99% purity)

• Bifunctional hydroisomerization catalyst (e.g., 0.5% Pt on a SAPO-11 or ZSM-22 molecular sieve support)

• High-pressure fixed-bed reactor system

• Hydrogen gas (high purity)

• Nitrogen gas (for purging)

• Solvent for catalyst loading (e.g., n-hexane)

Procedure:

• Catalyst Activation:

  • Load the fixed-bed reactor with the Pt/SAPO-11 catalyst.

  • Purge the system with nitrogen gas for 30 minutes to remove air.

  • Activate the catalyst by heating to 350-400°C under a continuous flow of hydrogen gas for 4-6 hours.

• Feed Preparation:

  • Melt the n-pentacosane by heating it to approximately 60°C.

  • Maintain the feed tank and lines above the melting point of pentacosane to ensure it remains in a liquid state.

• Hydroisomerization Reaction:

  • After catalyst activation, cool the reactor to the desired reaction temperature (e.g., 280-350°C).

  • Introduce the molten n-pentacosane feed into the reactor using a high-pressure liquid pump at a specific liquid hourly space velocity (LHSV), for example, 1.0 h⁻¹.

  • Simultaneously, introduce hydrogen gas at a high pressure (e.g., 3-10 MPa) and a specific gas-to-oil ratio (e.g., 500-1000 Nm³/m³).

  • Maintain the reaction conditions for a continuous period to achieve steady-state conversion.

• Product Collection and Analysis:

  • The reactor effluent is passed through a high-pressure separator to separate the gas and liquid products.

  • Cool the liquid product to room temperature.

  • Analyze the liquid product for its composition and properties.

Diagram: Hydroisomerization Workflow

Caption: Workflow for the production of iso-pentacosane lubricant base oil.

Formulation of a Pentacosane-Based Synthetic Wax Blend

This protocol describes the preparation of a synthetic wax blend incorporating pentacosane to modify its thermal and mechanical properties.

Objective: To create a synthetic wax blend with tailored melting characteristics and hardness by incorporating n-pentacosane.

Materials:

• n-Pentacosane

• Microcrystalline wax

• Polyethylene wax (low molecular weight)

• Beaker or other suitable mixing vessel

• Hot plate with magnetic stirring

• Molds for casting the wax blend

Procedure:

• Component Weighing:

  • Weigh the desired amounts of n-pentacosane, microcrystalline wax, and polyethylene wax according to the target formulation (e.g., 20% pentacosane, 60% microcrystalline wax, 20% polyethylene wax).

• Melting and Blending:

  • Place the microcrystalline wax and polyethylene wax in the beaker on a hot plate and heat to a temperature above the melting point of all components (e.g., 120°C).

  • Stir the molten waxes until a homogeneous mixture is formed.

  • Gradually add the n-pentacosane to the molten wax mixture while continuously stirring.

  • Continue stirring for 15-20 minutes to ensure complete dissolution and uniform distribution of the pentacosane.

• Casting and Cooling:

  • Pour the molten wax blend into molds.

  • Allow the blend to cool slowly to room temperature to ensure a uniform crystalline structure.

• Characterization:

  • Once solidified, remove the wax samples from the molds.

  • Characterize the wax blend for its melting point, hardness, and other relevant properties.

Diagram: Synthetic Wax Blend Components

Caption: Logical relationship of components in a synthetic wax blend.

Characterization of Pentacosane-Based Materials

Objective: To determine the purity of n-pentacosane and analyze the composition of the iso-pentacosane product from hydroisomerization.

Instrumentation:

• Gas chromatograph with a flame ionization detector (FID).

• Capillary column suitable for high-temperature hydrocarbon analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar stationary phase).

Procedure:

• Sample Preparation:

  • Dissolve a small, accurately weighed amount of the sample (n-pentacosane or iso-pentacosane product) in a suitable solvent (e.g., hexane or toluene) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 300°C

  • Detector Temperature: 320°C

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp rate: 10°C/minute to 300°C.

    • Final hold: 10 minutes at 300°C.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injection Volume: 1 µL.

• Data Analysis:

  • Identify peaks based on retention times by comparing with known standards.

  • Quantify the relative amounts of different isomers in the hydroisomerization product by peak area percentage.

Objective: To determine the melting point and latent heat of fusion of pentacosane-containing wax blends.

Instrumentation:

• Differential Scanning Calorimeter.

• Aluminum or hermetically sealed sample pans.

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the wax sample into an aluminum DSC pan.

  • Seal the pan.

• DSC Conditions:

  • Temperature Program:

    • Equilibrate at 25°C.

    • Heat from 25°C to 100°C at a rate of 10°C/minute.

    • Hold at 100°C for 5 minutes to erase thermal history.

    • Cool from 100°C to 25°C at a rate of 10°C/minute.

    • Heat from 25°C to 100°C at a rate of 10°C/minute (second heating cycle for analysis).

  • Purge Gas: Nitrogen at a constant flow rate.

• Data Analysis:

  • From the second heating curve, determine the onset temperature of melting (melting point) and the peak area (enthalpy of fusion).

Conclusion

Pentacosane is a versatile long-chain alkane with significant potential in the development of advanced synthetic lubricants and waxes. Through processes like hydroisomerization, linear n-pentacosane can be transformed into high-performance lubricant base oils with excellent viscosity-temperature characteristics. As a component in wax blends, pentacosane allows for the precise tailoring of melting points and mechanical properties. The protocols and data presented in these notes provide a foundational framework for researchers and scientists to explore and innovate with pentacosane in various material science applications.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. sylzyhg.com [sylzyhg.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting peak tailing of pentacosane in gas chromatography.

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing peak tailing with pentacosane in their gas chromatography (GC) analysis.

Troubleshooting Guide: Peak Tailing of Pentacosane

This guide offers a systematic approach to identifying and resolving common causes of peak tailing for high-molecular-weight hydrocarbons like pentacosane.

Question: My pentacosane peak is tailing. Where do I start troubleshooting?

Answer: The first step is to determine the extent of the problem.[1]

• Observe the entire chromatogram: Are all peaks, including the solvent peak, tailing? This often points to a physical or mechanical issue within the GC system, such as a disruption in the carrier gas flow path.[1]

• Selective peak tailing: If only the pentacosane peak and other late-eluting, high-boiling point compounds are tailing, the cause is more likely chemical. This could involve active sites within the system, contamination, or suboptimal method parameters.[1]

Question: What are the common physical issues that cause all peaks to tail?

Answer: When all peaks in your chromatogram show tailing, it is frequently due to a problem with the physical setup of the GC system. The most common culprits are:

• Improper Column Installation: A poorly cut column end or incorrect installation depth in the inlet or detector can create unswept (dead) volumes, leading to turbulence in the carrier gas flow and causing peaks to tail.[1][2] Ensure the column is installed according to the manufacturer's instructions for your specific instrument.

• Leaks: Leaks in the injector, detector, or fittings can disrupt the carrier gas flow and lead to peak tailing. Use an electronic leak detector to systematically check for leaks.

• Contaminated Inlet Liner: An active or contaminated inlet liner can cause issues for all compounds. Regularly inspect and replace the liner as part of routine maintenance.

Question: If only my pentacosane peak is tailing, what are the likely chemical causes?

Answer: Tailing of high-boiling point, non-polar compounds like pentacosane is often due to interactions with active sites or contamination within the system.

• Column Contamination: Non-volatile residues from previous injections can accumulate at the head of the column. These residues can act as active sites, interacting with analytes and causing peak tailing.

• Column Activity: Over time, the stationary phase of the column can degrade, especially at high temperatures, exposing active silanol groups. While these are more problematic for polar compounds, severe degradation can affect non-polar analytes as well.

• Insufficient Temperature: The injector or detector temperature may be too low for a high-boiling point compound like pentacosane. This can lead to incomplete or slow vaporization in the inlet and condensation in the detector, both of which can cause peak tailing.

Question: How can I address column contamination and activity?

Answer: Regular column maintenance is crucial for preventing and resolving peak tailing caused by contamination and activity.

• Column Trimming: Removing the contaminated front section of the column is a highly effective solution. For high-boiling point alkanes, trimming 10-20 cm from the column inlet can significantly improve peak shape.

• Column Conditioning: Proper conditioning of a new column, or reconditioning of an existing one, helps to remove contaminants and ensure a stable baseline. This involves heating the column under a continuous flow of carrier gas.

Question: What are the optimal method parameters to prevent peak tailing for pentacosane?

Answer: Optimizing your GC method is key to achieving symmetrical peaks for high-boiling point compounds.

• Injector Temperature: The injector temperature must be high enough to ensure the complete and rapid vaporization of pentacosane. A typical starting point is 300-350°C.

• Oven Program: A suitable temperature program is essential. An initial low temperature allows for proper focusing of the sample at the head of the column, followed by a ramp to a final temperature that is high enough to elute pentacosane in a reasonable time.

• Carrier Gas Flow Rate: The flow rate of the carrier gas (e.g., helium or hydrogen) should be optimized for your column dimensions to ensure good efficiency and peak shape. A typical flow rate is 1-2 mL/min.

Data Presentation: Recommended GC Parameters for Pentacosane Analysis

The following table provides a starting point for the analysis of pentacosane and other long-chain alkanes. These parameters may require further optimization for your specific instrument and application.

Parameter	Recommended Setting	Rationale
Injector Temperature	300 - 350 °C	Ensures complete and rapid vaporization of high-boiling point analytes.
Injection Mode	Splitless or Split	Splitless is used for trace analysis to maximize analyte transfer. A split injection can be used for more concentrated samples.
Injection Volume	1 µL	A standard volume to prevent column overloading.
Carrier Gas	Helium or Hydrogen	Common inert carrier gases. Hydrogen can provide faster analysis times.
Flow Rate	1.0 - 2.0 mL/min (Constant Flow)	Optimal for maintaining good separation and peak shape.
Oven Program	Initial Temp: 60-100°C, hold 1-2 min	Allows for solvent focusing at the head of the column.
Ramp: 10-20°C/min to 320-350°C	A moderate ramp rate provides good separation.
Final Hold: 5-10 min	Ensures complete elution of all high-boiling point compounds.
Detector	Flame Ionization Detector (FID)	Universal detector for hydrocarbons with a wide linear range.
Detector Temperature	350 - 400 °C	Must be higher than the final oven temperature to prevent condensation.

Experimental Protocols

Protocol 1: GC Capillary Column Trimming

This protocol describes the steps for trimming a fused silica capillary column to remove contamination from the inlet end.

Materials:

• Ceramic scoring wafer or diamond-tipped cutter

• Magnifying glass (optional, but recommended)

• Lint-free gloves

• Solvent (e.g., methanol or acetone) and lint-free wipes

Procedure:

• Prepare the Column: Put on lint-free gloves to avoid contaminating the column. Carefully remove the column from the GC inlet.

• Clean the Column: Wipe the outside of the column near the cutting point with a lint-free wipe dampened with a suitable solvent to remove any dust or oils.

• Score the Column: Hold the column firmly. With the other hand, use a ceramic scoring wafer to make a clean, light score mark across the polyimide coating. The score should be perpendicular to the column length.

• Break the Column: Gently flick the column on the opposite side of the score mark. The column should break cleanly at the scored line.

• Inspect the Cut: Examine the cut end of the column, using a magnifying glass if available. The cut should be clean and square, with no jagged edges or shards of silica. A poor cut can cause peak tailing.[1] If the cut is not clean, repeat the process.

• Reinstall the Column: Carefully reinstall the trimmed column into the GC inlet according to the instrument manufacturer's instructions, ensuring the correct insertion depth.

Protocol 2: GC Capillary Column Conditioning

This protocol outlines the procedure for conditioning a new GC column or reconditioning a column that has been in storage or shows signs of contamination.

Materials:

• GC instrument

• High-purity carrier gas

Procedure:

• Install the Column: Install the column in the GC inlet, but do not connect it to the detector. This prevents bleed products from contaminating the detector.

• Purge the Column: Set the inlet to the desired pressure or flow rate for your method. Allow the carrier gas to flow through the column at the initial oven temperature (e.g., 40°C) for 15-30 minutes. This purges any air from the column.

• Set the Conditioning Program:

  • Set the initial oven temperature to a low value (e.g., 40-50°C).

  • Program a slow temperature ramp (e.g., 5-10°C/min) to a final conditioning temperature. The final temperature should be about 20°C above the highest temperature you will use in your analytical method, but should not exceed the column's maximum isothermal temperature limit.

  • Hold at the final temperature for 1-2 hours. For columns with thick stationary phases, a longer conditioning time may be necessary.

• Monitor the Baseline (if connected to a detector for diagnostics): If you are reconditioning a column and have it connected to a detector, you can monitor the baseline. The conditioning is complete when the baseline is stable and shows minimal rise.

• Cool Down and Connect to Detector: Once conditioning is complete, cool down the oven. Turn off the carrier gas flow and carefully connect the column to the detector, ensuring a leak-free connection.

• Equilibrate the System: Restore the carrier gas flow and run a blank temperature program (without injection) to ensure the baseline is stable before running samples.

Mandatory Visualization

Caption: Troubleshooting workflow for pentacosane peak tailing in GC.

Frequently Asked Questions (FAQs)

Q1: Can the injection technique itself cause peak tailing for pentacosane?

A1: Yes, a slow manual injection can result in a broad initial sample band, leading to wider, tailing peaks. For better reproducibility and peak shape, an autosampler is highly recommended.

Q2: I'm using a splitless injection. Could this be contributing to the problem?

A2: In splitless mode, if the split/purge activation time is incorrect, it can cause solvent tailing, which may affect the peak shape of early eluting compounds. While less likely to directly cause significant tailing for a late-eluting compound like pentacosane, it is a parameter to verify for overall good chromatography.

Q3: Can overloading the column cause peak tailing for pentacosane?

A3: Yes, injecting too much sample can exceed the column's capacity, leading to peak distortion. While severe overloading often results in a "shark-fin" or fronting peak, it can also manifest as tailing. Try reducing the injection volume or sample concentration to see if the peak shape improves.

Q4: Does the choice of solvent matter for a non-polar compound like pentacosane?

A4: While pentacosane is non-polar, a significant mismatch between the solvent polarity and the stationary phase polarity can sometimes affect peak shape, particularly at the beginning of the chromatogram. For a non-polar stationary phase, using a non-polar solvent like hexane or heptane is generally a good practice.

Q5: How often should I perform inlet maintenance?

A5: The frequency of inlet maintenance (changing the liner, septum, and seals) depends on the cleanliness of your samples and the number of injections. For routine analysis, a monthly check is a good starting point. However, if you are analyzing complex or "dirty" matrices, more frequent maintenance will be necessary to prevent issues like peak tailing.

References

• 1. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimizing Pentacosane Recrystallization for Higher Purity

Welcome to the technical support center for the optimization of pentacosane recrystallization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the purity of pentacosane in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of recrystallizing pentacosane?

A1: The primary goal of recrystallizing pentacosane, a long-chain n-alkane, is to purify it from impurities that may be present from synthesis or extraction processes.[1][2] These impurities can include other n-alkanes of different chain lengths, branched alkanes, or other organic residues.[3] High purity is often crucial for its applications as a reference standard, in material science, and in pharmaceutical research.[4]

Q2: What are the key characteristics of a good solvent for pentacosane recrystallization?

A2: An ideal solvent for recrystallizing pentacosane should exhibit the following properties:

• High solubility at elevated temperatures: The solvent should be able to dissolve a significant amount of pentacosane near its boiling point.[2]

• Low solubility at low temperatures: As the solution cools, the pentacosane should become significantly less soluble, allowing for crystallization and high recovery.[2]

• Inertness: The solvent should not react chemically with pentacosane.[1]

• Volatility: The solvent should be volatile enough to be easily removed from the purified crystals after filtration.

• Impurity Solubility: Ideally, impurities should either be highly soluble in the cold solvent (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration).[2]

• Safety: The solvent should have a low toxicity and flammability profile.[1]

Q3: How do I select an appropriate solvent for my pentacosane sample?

A3: The selection of a suitable solvent is a critical step and often requires empirical testing.[1][2] A general guideline is to consider the principle of "like dissolves like."[2] Since pentacosane is a non-polar molecule, non-polar organic solvents are generally good candidates.[5][6] Small-scale solubility tests with various solvents are recommended.[1][7]

Q4: What are the most common impurities found in commercial pentacosane?

A4: Common impurities in commercially available pentacosane can include:

• Homologous n-alkanes: Shorter and longer straight-chain alkanes (e.g., tetracosane, hexacosane).

• Branched-chain alkanes: Isomers of pentacosane.

• Residual solvents: From the manufacturing process.[8]

• Degradation products: Formed during storage or processing.[8]

Q5: How can I analyze the purity of my recrystallized pentacosane?

A5: Gas chromatography-mass spectrometry (GC-MS) is a highly effective method for determining the purity of pentacosane.[9][10] This technique can separate pentacosane from other alkanes and identify any residual impurities. The purity is typically determined by comparing the peak area of pentacosane to the total area of all peaks in the chromatogram.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of pentacosane.

Problem	Possible Cause(s)	Recommended Solution(s)
Pentacosane does not dissolve in the hot solvent.	1. Inappropriate solvent: The solvent may be too polar for the non-polar pentacosane. 2. Insufficient solvent: Not enough solvent has been added to reach the saturation point at the elevated temperature. 3. Temperature is too low: The solvent has not been heated to a sufficiently high temperature.	1. Select a less polar solvent. Good starting points for pentacosane are hexane, heptane, or toluene. 2. Add more hot solvent in small increments until the solid dissolves.[1] 3. Ensure the solvent is heated to its boiling point (or just below it) while dissolving the solid.[1]
No crystals form upon cooling.	1. Too much solvent was used: The solution is not supersaturated at the lower temperature. 2. The solution is supersaturated but requires nucleation: Crystal growth has not been initiated. 3. The cooling process is too rapid.	1. Boil off some of the solvent to concentrate the solution and then allow it to cool again. 2. Induce crystallization by: a. Scratching the inside of the flask with a glass rod at the surface of the solution. b. Adding a "seed crystal" of pure pentacosane. 3. Allow the solution to cool slowly and undisturbed to room temperature before placing it in an ice bath.[1]
Oiling out occurs (a liquid layer separates instead of crystals).	1. The saturation point of the solution is above the melting point of pentacosane (53-56 °C). 2. The cooling is too rapid. 3. High concentration of impurities.	1. Add a small amount of additional hot solvent to lower the saturation temperature. 2. Ensure slow cooling. Consider insulating the flask to slow down the cooling rate. 3. Consider a preliminary purification step if the starting material is highly impure.
Low yield of purified crystals.	1. Too much solvent was used. A significant amount of pentacosane remains dissolved in the mother liquor. 2. Premature crystallization during hot filtration. 3. Crystals were washed with a solvent that was not cold enough.	1. Use the minimum amount of hot solvent necessary to dissolve the pentacosane.[1] You can try to recover more product from the mother liquor by evaporating some solvent and cooling again. 2. Preheat the filtration apparatus (funnel and filter paper) with hot solvent before filtering the hot solution. 3. Always wash the collected crystals with ice-cold solvent to minimize dissolution of the product.[1]
The purified pentacosane is still not pure enough.	1. The chosen solvent does not effectively separate the impurities. The impurities may have similar solubility profiles to pentacosane in that solvent. 2. Crystallization occurred too quickly, trapping impurities within the crystal lattice.	1. Try a different recrystallization solvent or a solvent mixture. 2. Repeat the recrystallization process. A second recrystallization can significantly improve purity. 3. Ensure a slow cooling rate to allow for the formation of well-ordered crystals that exclude impurities.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of Pentacosane

This protocol outlines a general procedure for the recrystallization of pentacosane using a single solvent.

• Solvent Selection:

  • Place a small amount of impure pentacosane (approx. 50 mg) in a test tube.

  • Add a few drops of the chosen solvent (e.g., hexane) at room temperature. Observe if the solid dissolves. An ideal solvent will not dissolve the solid at room temperature.

  • Gently heat the test tube. The solid should dissolve completely near the boiling point of the solvent.

  • Allow the solution to cool to room temperature and then in an ice bath. A good solvent will result in the formation of a significant amount of crystals.

• Dissolution:

  • Place the impure pentacosane in an Erlenmeyer flask.

  • Add a minimal amount of the selected hot solvent while stirring until the pentacosane just dissolves.[1]

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot gravity filtration. Preheat the funnel and filter paper with hot solvent to prevent premature crystallization.

• Crystallization:

  • Cover the flask and allow the solution to cool slowly and undisturbed to room temperature.[1]

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.[1]

  • Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[1]

• Drying:

  • Dry the purified crystals in a vacuum oven at a temperature below the melting point of pentacosane.

Protocol 2: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for analyzing the purity of the recrystallized pentacosane.

• Sample Preparation:

  • Prepare a stock solution of the recrystallized pentacosane in a suitable volatile solvent (e.g., hexane or chloroform) at a concentration of approximately 1 mg/mL.

• GC-MS Instrument Conditions:

  • Injector: Splitless mode, temperature set to 280°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: Increase to 300°C at a rate of 10°C/minute.

    • Final hold: 300°C for 10 minutes.

  • Mass Spectrometer: Electron ionization (EI) mode, scanning from m/z 40 to 500.

• Data Analysis:

  • Identify the peak corresponding to pentacosane based on its retention time and mass spectrum.

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the purity of pentacosane as the percentage of its peak area relative to the total peak area.

Quantitative Data

The selection of an appropriate solvent is paramount for successful recrystallization. The following table summarizes the qualitative solubility of pentacosane in various common organic solvents.

Table 1: Qualitative Solubility of Pentacosane in Common Organic Solvents

Solvent	Polarity	Solubility at Room Temperature	Solubility at Elevated Temperature	Suitability for Recrystallization
Hexane	Non-polar	Sparingly soluble	Very soluble	Excellent
Heptane	Non-polar	Sparingly soluble	Very soluble	Excellent
Toluene	Non-polar	Sparingly soluble	Very soluble	Good
Chloroform	Polar aprotic	Soluble	Very soluble	Potentially suitable, but high room temperature solubility may lead to lower yields.
Acetone	Polar aprotic	Insoluble	Sparingly soluble	Poor
Ethanol	Polar protic	Insoluble	Sparingly soluble	Poor
Water	Polar protic	Insoluble	Insoluble	Unsuitable

Visualizations

Experimental Workflow for Pentacosane Recrystallization

Caption: A flowchart illustrating the key steps in the recrystallization of pentacosane.

Troubleshooting Decision Tree for No Crystal Formation

Caption: A decision tree to guide troubleshooting when no crystals form during recrystallization.

References

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. All about Solubility of Alkanes [unacademy.com]
• 7. m.youtube.com [m.youtube.com]
• 8. ijprajournal.com [ijprajournal.com]
• 9. thepharmajournal.com [thepharmajournal.com]
• 10. researchgate.net [researchgate.net]
• 11. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. oit.edu [oit.edu]

Technical Support Center: Improving the Solubility of Pentacosane in Non-Polar Organic Solvents

This technical support center is designed for researchers, scientists, and drug development professionals who are working with pentacosane and other long-chain alkanes. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to solubility in non-polar organic solvents.

Frequently Asked Questions (FAQs)

Q1: Why is pentacosane so difficult to dissolve, even in non-polar solvents?

A1: The low solubility of pentacosane (C25H52) stems from its long, non-polar hydrocarbon chain. The primary intermolecular forces holding the solid pentacosane molecules together are strong van der Waals forces. For dissolution to occur, the energy input to break these strong solute-solute interactions must be overcome by the energy released from new solute-solvent interactions.[1] Even in non-polar solvents where "like dissolves like" is the guiding principle, the van der Waals forces between the long pentacosane chains can be exceptionally strong, making them difficult to dissolve at room temperature.[1]

Q2: What are the best initial solvents to try for dissolving pentacosane?

A2: The most effective solvents will be non-polar organic solvents that are structurally similar to alkanes. Excellent starting choices include:

• Hexane and Heptane: These linear alkanes are very effective at solvating other alkanes.[2]

• Cyclohexane: This cyclic alkane is also a very good solvent for non-polar compounds.[2]

• Toluene: As an aromatic hydrocarbon, toluene is often an excellent solvent for long-chain alkanes, particularly at elevated temperatures.[3]

• Chloroform and Benzene: These are also known to be effective solvents for pentacosane.[4][5]

Q3: How does increasing the temperature improve the solubility of pentacosane?

A3: Increasing the temperature is a highly effective method for enhancing the solubility of long-chain alkanes.[2] Heat provides the necessary kinetic energy to overcome the strong van der Waals forces holding the pentacosane molecules in their solid crystal lattice. This allows the solvent molecules to more effectively surround and solvate the individual alkane molecules, leading to increased solubility.[3] For many binary n-alkane mixtures, there is a log-linear relationship between solubility and temperature, meaning a modest increase in temperature can lead to a significant increase in solubility.[2]

Q4: Can I use a co-solvent to improve the solubility of pentacosane?

A4: Yes, a co-solvent system can be an effective strategy. A co-solvent is a second solvent added in a smaller amount to the primary solvent. While pentacosane is highly non-polar, introducing a slightly more polar co-solvent like an ether (e.g., THF) or an aromatic solvent (e.g., toluene) to a primary alkane solvent (e.g., hexane) can sometimes disrupt the solute-solute interactions and improve overall solubility.[6]

Q5: Is it possible to use surfactants to dissolve pentacosane in a non-polar organic solvent?

A5: While less common than in aqueous systems, it is theoretically possible to use surfactants to enhance the solubility of pentacosane in non-polar solvents through the formation of inverse micelles (also known as reverse micelles). In this scenario, the surfactant molecules aggregate with their polar heads forming a core and their non-polar tails extending into the non-polar solvent. The pentacosane would then be solubilized within the non-polar tails of these aggregates. This is an advanced technique that requires careful selection of a surfactant that is soluble in the chosen non-polar solvent.

Data Presentation: Solubility of Long-Chain Alkanes

Direct quantitative solubility data for pentacosane across a wide range of temperatures and solvents is limited in publicly available literature. However, data from closely related long-chain n-alkanes, such as tetracosane (C24) and octacosane (C28), provide excellent proxies. As a general trend, for a given solvent at a specific temperature, solubility decreases as the alkane chain length increases.

Table 1: Solubility of Tetracosane (C24H50) in Various Non-Polar Solvents

Solvent	Temperature (°C)	Solubility (mole fraction)
n-Heptane	25	~0.001
n-Heptane	50	~0.01
n-Decane	25	~0.002
n-Decane	50	~0.02
Toluene	20	~0.003
Toluene	40	~0.02
m-Xylene	20	~0.004
m-Xylene	40	~0.025

Note: Data is compiled and extrapolated from various sources. Actual values may vary.

Table 2: Qualitative Solubility of Pentacosane and Related Alkanes

Alkane	Solvent	Solubility
Pentacosane (C25)	Benzene	Soluble
Pentacosane (C25)	Chloroform	Soluble
Pentacosane (C25)	Cyclohexane	Soluble
Hexacosane (C26)	Benzene	Very soluble
Hexacosane (C26)	Chloroform	Very soluble
Octacosane (C28)	Hexane	Soluble
Octacosane (C28)	Toluene	Soluble

Source: PubChem and other chemical databases.[4][5]

Troubleshooting Guides

Problem 1: Pentacosane will not dissolve in the chosen solvent at room temperature.

• Cause: The solute-solute (pentacosane-pentacosane) interactions are stronger than the solute-solvent interactions at room temperature. The kinetic energy is insufficient to break the crystal lattice of the solid pentacosane.[3]

• Solution Workflow:

  • Increase Temperature: Gently warm the solution in a water bath or on a hot plate with stirring. Increase the temperature in 5-10 °C increments. Ensure the solvent does not boil.

  • Apply Sonication: Place the sample in an ultrasonic bath. The high-frequency sound waves provide mechanical energy to help break apart the solid particles and facilitate dissolution. This can be combined with gentle heating.[3]

  • Increase Solvent Volume: The concentration of pentacosane may be too high for the chosen volume of solvent. Try adding more solvent to decrease the concentration.

  • Change Solvent: If the above steps fail, consider switching to a better solvent. For example, if hexane is not effective, try toluene, which often has better solvating power for large organic molecules.

Problem 2: The dissolved pentacosane precipitates out of solution upon cooling.

• Cause: The solution was saturated or supersaturated at the higher temperature, and as the temperature decreases, the solubility limit is exceeded.

• Solutions:

  • Work at Elevated Temperatures: If your experiment allows, maintain the solution at the higher temperature at which the pentacosane remains dissolved.

  • Use a Co-solvent: Adding a co-solvent might increase the solubility at lower temperatures, preventing precipitation.

  • Prepare a More Dilute Solution: Start with a lower concentration of pentacosane so that it remains below the solubility limit even at room temperature.

Problem 3: After dissolution, the solution is cloudy or contains suspended particles.

• Cause: This could be due to insoluble impurities in the pentacosane sample or the solvent. It could also indicate that the pentacosane has not fully dissolved.

• Solutions:

  • Ensure Complete Dissolution: Try further heating and sonication to see if the cloudiness disappears.

  • Filtration: If the cloudiness persists, it is likely due to insoluble impurities. Filter the warm solution through a glass wool plug in a Pasteur pipette or through a syringe filter compatible with the organic solvent.[3]

Experimental Protocols

Protocol 1: Standard Dissolution of Pentacosane using Heat and Sonication

This protocol describes the standard method for dissolving solid, waxy long-chain alkanes like pentacosane.

• Preparation:

  • Weigh the desired amount of pentacosane into a clean, dry glass vial or flask.

  • Add the calculated volume of the chosen non-polar solvent (e.g., hexane, cyclohexane, or toluene).

  • Add a magnetic stir bar to the vial.

• Dissolution:

  • Place the vial on a magnetic stir plate and begin stirring.

  • If the pentacosane does not dissolve at room temperature, place the vial in a water bath on the stir plate.

  • Gradually heat the water bath, increasing the temperature in 5-10 °C increments.

  • Continue stirring and heating until the pentacosane is fully dissolved and the solution is clear.

  • If dissolution is slow, the vial can be placed in an ultrasonic bath for 5-10 minute intervals. Alternate between sonication and heating/stirring.

• Final Steps:

  • Once dissolved, the solution can be used at the elevated temperature, or allowed to cool to room temperature if the concentration is below the room temperature solubility limit.

  • If insoluble impurities are present, filter the hot solution before use.

Protocol 2: Improving Solubility with a Co-solvent System

This protocol outlines a method for systematically determining an effective co-solvent mixture.

• Solvent Selection:

  • Choose a primary non-polar solvent in which pentacosane has limited solubility (e.g., hexane).

  • Select a co-solvent that is miscible with the primary solvent and is expected to have better solvating power (e.g., toluene or tetrahydrofuran).

• Initial Dissolution Attempt:

  • Prepare a suspension of a known concentration of pentacosane in the primary solvent at the desired working temperature (e.g., room temperature).

• Incremental Co-solvent Addition:

  • While stirring, add the co-solvent to the pentacosane suspension in small increments (e.g., 5% of the total volume at a time).

  • After each addition, stir the mixture for 10-15 minutes and observe any changes in the amount of undissolved solid.

• Optimization:

  • Continue adding the co-solvent incrementally until the pentacosane is completely dissolved.

  • Record the final ratio of the primary solvent to the co-solvent. This represents an effective solvent system for that concentration of pentacosane.

• Verification:

  • Prepare a fresh solution using the determined solvent ratio to confirm that the pentacosane dissolves readily.

Visualizations

Experimental Workflow for Dissolving Pentacosane

Caption: A step-by-step workflow for dissolving solid pentacosane in a non-polar organic solvent.

Logical Relationship of Factors Affecting Solubility

Caption: Key factors influencing the solubility of pentacosane in non-polar organic solvents.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Octacosane | C28H58 | CID 12408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Addressing matrix effects in the GC-MS analysis of pentacosane.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of pentacosane.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the GC-MS analysis of pentacosane?

A1: In GC-MS analysis, the "matrix" refers to all components within a sample other than the analyte of interest, which in this case is pentacosane. These components can include lipids, proteins, salts, and other endogenous or exogenous substances.[1] Matrix effects occur when these co-eluting substances interfere with the analysis of pentacosane, leading to either signal enhancement or suppression.[2][3] In GC-MS, a common phenomenon is signal enhancement, where matrix components can coat active sites in the GC inlet liner, protecting thermally labile analytes from degradation and leading to an artificially high response.[2][4] For a long-chain hydrocarbon like pentacosane, co-extraction with other lipids is a primary cause of such effects, which can significantly compromise the accuracy, precision, and sensitivity of quantitative results.[1]

Q2: How can I determine if my pentacosane analysis is being affected by matrix effects?

A2: The presence and magnitude of matrix effects can be assessed using several methods:

• Comparison of Calibration Curves: A common method is to compare the slope of a calibration curve prepared in a neat solvent with the slope of a calibration curve prepared in a blank matrix extract (matrix-matched calibration).[2][5] A significant difference between the slopes indicates the presence of matrix effects.

• Matrix Factor (MF) Calculation: This quantitative approach involves comparing the peak area of pentacosane in a post-extraction spiked blank matrix sample to the peak area of a standard in a neat solvent at the same concentration.[1]

  • An MF > 1 indicates signal enhancement.

  • An MF < 1 indicates signal suppression.

  • An MF ≈ 1 suggests no significant matrix effect.

• Standard Addition Method: This technique involves adding known amounts of a pentacosane standard to the sample extract and observing the response. It can help to quantify the analyte concentration while accounting for matrix effects.[6][7][8]

Q3: What are the primary strategies to mitigate matrix effects in the GC-MS analysis of pentacosane?

A3: Several strategies can be employed to reduce or compensate for matrix effects:

• Sample Preparation: Rigorous sample cleanup is crucial to remove interfering matrix components.[3][9] Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be optimized to selectively isolate pentacosane.[9] Sample dilution can also be a simple and effective way to minimize matrix effects, provided the resulting concentration of pentacosane remains above the limit of quantitation.[3][10]

• Chromatographic Optimization: Modifying GC conditions can help separate pentacosane from co-eluting matrix components.[3] This can involve adjusting the temperature program or using a different GC column with a different stationary phase.[7]

• Calibration Strategies:

  • Matrix-Matched Calibration: This is a widely recommended approach where calibration standards are prepared in a blank matrix that is representative of the samples being analyzed.[2][5][11] This helps to ensure that the standards and samples experience similar matrix effects.

  • Standard Addition: This method is particularly useful when a suitable blank matrix is unavailable.[6][8][12]

  • Use of an Internal Standard: A stable isotope-labeled internal standard of pentacosane is the ideal choice to correct for matrix effects as it behaves chemically and physically similarly to the analyte.[3][13]

Troubleshooting Guide

Issue: Poor reproducibility and inconsistent quantitative results for pentacosane.

This is a classic symptom of unaddressed matrix effects. Follow these steps to diagnose and resolve the issue:

Step 1: Diagnose the Presence of Matrix Effects

• Action: Perform a quantitative assessment by calculating the Matrix Factor (MF).

• Procedure:

  • Prepare a standard solution of pentacosane in a neat solvent (e.g., hexane) at a known concentration.

  • Prepare a blank matrix sample by extracting a sample known to not contain pentacosane using your standard sample preparation method.

  • Spike the blank matrix extract with the pentacosane standard to the same final concentration as the neat solvent standard.

  • Analyze both the neat standard and the spiked matrix extract by GC-MS.

  • Calculate the Matrix Factor: MF = (Peak Area in Matrix) / (Peak Area in Solvent).

• Interpretation: An MF value significantly different from 1.0 confirms the presence of matrix effects.

Step 2: Implement Appropriate Sample Preparation

• Action: Enhance your sample cleanup protocol.

• Suggestions:

  • If using a simple protein precipitation or dilution, consider incorporating a solid-phase extraction (SPE) step.

  • Optimize the SPE sorbent and elution solvents to maximize the removal of interfering lipids while ensuring good recovery of pentacosane.

  • Evaluate the effect of further diluting the final extract before injection.[10]

Step 3: Utilize a Robust Calibration Method

• Action: Choose a calibration strategy that compensates for matrix effects.

• Primary Recommendation: Implement matrix-matched calibration. Prepare your calibration standards by spiking known amounts of pentacosane into blank matrix extracts.[2][11]

• Alternative (if blank matrix is unavailable): Use the standard addition method.[8][12]

Quantitative Data Summary

The following table summarizes the calculation and interpretation of the Matrix Factor (MF) for evaluating matrix effects.

Parameter	Formula/Description	Interpretation
Matrix Factor (MF)	MF = (Peak Area of Analyte in Spiked Matrix Extract) / (Peak Area of Analyte in Neat Solvent)	MF > 1.2: Significant signal enhancement.[2]
MF < 0.8: Significant signal suppression.[2]
0.8 ≤ MF ≤ 1.2: Minor or no significant matrix effect.
Recovery (%)	Recovery (%) = [(Analyte concentration in spiked sample - Analyte concentration in unspiked sample) / Spiked concentration] x 100	Assesses the efficiency of the sample preparation method. Acceptable recovery is typically within 80-120%.[11]

Experimental Protocols

1. Protocol for Matrix-Matched Calibration

• Objective: To create a calibration curve that accounts for matrix effects by preparing standards in a similar matrix to the samples.

• Procedure:

  • Prepare Blank Matrix Extract: Obtain a sample of the matrix that is free of pentacosane. Process this blank matrix through your entire sample preparation procedure (extraction, cleanup, etc.) to obtain a blank matrix extract.

  • Prepare Stock Solution: Prepare a high-concentration stock solution of pentacosane in a suitable neat solvent (e.g., hexane).

  • Prepare Calibration Standards: Create a series of calibration standards by spiking the blank matrix extract with appropriate volumes of the pentacosane stock solution to achieve a range of concentrations that bracket the expected sample concentrations.

  • Analysis: Analyze the matrix-matched calibration standards using the same GC-MS method as for your samples.

  • Construct Calibration Curve: Plot the peak area of pentacosane against the corresponding concentration for the matrix-matched standards. Use this curve to quantify pentacosane in your samples.

2. Protocol for the Method of Standard Addition

• Objective: To determine the concentration of pentacosane in a sample by adding known amounts of a standard to the sample and extrapolating to find the initial concentration.[8]

• Procedure:

  • Sample Aliquoting: Divide the sample extract into at least four equal aliquots.

  • Spiking: Leave one aliquot unspiked. To the remaining aliquots, add increasing, known amounts of a pentacosane standard solution.

  • Volume Equalization: Adjust the volume of all aliquots to be identical using the neat solvent to ensure the matrix concentration is the same across all samples.

  • Analysis: Analyze all prepared aliquots by GC-MS.

  • Data Analysis: Plot the measured peak area against the concentration of the added pentacosane standard. The absolute value of the x-intercept of the resulting linear regression line represents the concentration of pentacosane in the original, unspiked sample.[8]

Visualizations

Caption: Workflow for evaluating matrix effects using the Matrix Factor method.

Caption: Troubleshooting logic for addressing poor reproducibility in GC-MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 5. researchgate.net [researchgate.net]
• 6. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Accounting for Matrix Effects - Chromatography Forum [chromforum.org]
• 8. Standard addition - Wikipedia [en.wikipedia.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Reddit - The heart of the internet [reddit.com]

Preventing the degradation of pentacosane during high-temperature analysis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of pentacosane during high-temperature analysis.

Frequently Asked Questions (FAQs)

Q1: What is pentacosane and why is its degradation a concern during high-temperature analysis?

A1: Pentacosane (n-C25H52) is a long-chain aliphatic hydrocarbon. During high-temperature analytical techniques, such as gas chromatography (GC), it is susceptible to thermal degradation. This degradation can lead to inaccurate quantification, the appearance of ghost peaks, and misinterpretation of analytical results. The primary cause of degradation is the high temperature in the GC inlet, which can cause the long carbon chain to break down, a process known to start with the fission of C-C and C-H bonds.

Q2: At what temperature does pentacosane start to degrade?

A2: The exact degradation temperature of pentacosane can vary depending on the analytical conditions, including pressure and the presence of catalytic active sites in the GC system. While a specific onset temperature for degradation under typical GC conditions is not definitively established in the literature, thermal cracking of pentacosane is known to be influenced by temperature. For similar long-chain alkanes like n-tetracosane, pyrolysis and decomposition are observed at elevated temperatures, with the process being initiated by C-C and C-H bond fission. As a general guideline, it is crucial to use the lowest possible temperatures for the inlet and oven that still allow for proper volatilization and chromatographic separation.

Q3: What are the primary strategies to prevent the degradation of pentacosane during GC analysis?

A3: The main strategies focus on minimizing thermal stress on the analyte and ensuring an inert sample pathway. This can be achieved by:

• Optimizing GC Inlet Conditions: Using lower inlet temperatures and employing deactivated (inert) liners.

• Utilizing Advanced Injection Techniques: Employing Cool-On-Column (COC) or Programmed Temperature Vaporization (PTV) injection.

• Adjusting GC Oven Parameters: Optimizing the temperature program to elute pentacosane at the lowest possible temperature.

• Ensuring System Inertness: Regularly maintaining the GC system, including cleaning the inlet and using high-quality, inert consumables.

Q4: Can antioxidants be used to prevent pentacosane degradation during GC analysis?

A4: The use of antioxidants co-injected with the sample is a potential strategy to mitigate thermal degradation in the GC inlet. Antioxidants like Butylated Hydroxytoluene (BHT) are known to stabilize compounds at high temperatures.[1] While this is a common practice for bulk materials, its application in GC is less documented for alkanes. The principle would be for the antioxidant to sacrificially react with any active species or radicals, protecting the pentacosane. Further method development would be required to validate this approach for specific applications.

Troubleshooting Guides

This section provides solutions to common problems encountered during the high-temperature analysis of pentacosane.

Guide 1: Poor Peak Shape and Tailing

Problem: Pentacosane peak is showing tailing or poor symmetry.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Active Sites in the GC Inlet	Active sites, such as silanol groups on a standard glass liner, can interact with analytes, causing peak tailing. Solution: Use a deactivated (silanized) inlet liner to minimize these interactions. Regularly replace the liner, especially when analyzing dirty samples.
Improper Column Installation	If the column is installed too high or too low in the inlet, it can create dead volumes and lead to poor peak shape. Solution: Ensure the column is installed at the correct depth according to the manufacturer's instructions for your specific GC model.
Column Contamination	Accumulation of non-volatile residues at the head of the column can create active sites. Solution: Trim the first few centimeters of the column from the inlet side.
Inappropriate GC Oven Temperature Program	A temperature program that is too fast or starts at too high a temperature can lead to band broadening. Solution: Optimize the oven temperature program. Start with a lower initial temperature and use a slower ramp rate to improve peak focusing.[2]

Guide 2: Inaccurate Quantification and Low Recovery

Problem: The quantitative results for pentacosane are inconsistent or show low recovery.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Thermal Degradation in the Inlet	High inlet temperatures are a primary cause of pentacosane degradation, leading to lower recovery of the parent compound. Solution: Reduce the inlet temperature. For conventional split/splitless inlets, start with a lower temperature (e.g., 300°C) and evaluate the recovery. If degradation is still suspected, consider advanced injection techniques.
Discrimination in the Inlet	High molecular weight compounds like pentacosane can be "discriminated" against in a hot inlet, meaning a representative amount does not transfer to the column. Solution: Use an inlet liner with glass wool to aid in volatilization and sample transfer. Optimize the injection speed and sample volume.
Non-Optimized Injection Technique	Standard hot split/splitless injection may not be suitable for thermally labile or high molecular weight compounds. Solution: Switch to a less thermally stressful injection technique. Cool-On-Column (COC) injection is often the most effective method for preventing thermal degradation as it deposits the sample directly onto the column at a low temperature.[3] Programmed Temperature Vaporization (PTV) inlets offer a good compromise, starting at a low temperature during injection and then rapidly heating to transfer the analyte to the column.

Experimental Protocols

Below are detailed methodologies for analytical techniques discussed in this guide.

Protocol 1: GC-MS Analysis of n-Alkanes Including Pentacosane

This protocol is adapted from a validated method for the quantification of n-alkanes in biological matrices.[4]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Injection Technique: Cool-On-Column (COC).

• Injector: Automated COC injector.

• Column: Fused silica capillary column (e.g., HP5-MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[4]

• Carrier Gas: Helium at a constant flow of 0.7 ml/min.[4]

• Oven Temperature Program:

  • Initial Temperature: 50°C, hold for 3 minutes.[4]

  • Ramp: Increase temperature according to the specific analytical needs to elute pentacosane. A typical starting point for long-chain alkanes could be a ramp of 10-15°C/min up to a final temperature of 320-350°C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity. Key ions for pentacosane are m/z 57, 71, 85.

Protocol 2: Programmed Temperature Vaporization (PTV) Injection

This is a general protocol for setting up a PTV injection for high molecular weight compounds like pentacosane.

• PTV Inlet Program:

  • Initial Temperature: Set below the boiling point of the solvent (e.g., 40-60°C).

  • Injection: Inject the sample into the cool liner.

  • Solvent Venting (Optional): If a large volume is injected, the solvent can be vented at a low temperature to concentrate the analytes.

  • Temperature Ramp: Rapidly increase the inlet temperature to a final temperature sufficient to transfer pentacosane to the column (e.g., 350°C). The ramp rate should be as fast as possible without causing analyte degradation.[5]

  • Transfer to Column: The vaporized sample is then transferred to the GC column.

• GC Oven Program: The initial oven temperature should be low enough to cryofocus the analytes at the head of the column as they are transferred from the PTV inlet. The program should then ramp to elute the compounds of interest.

Visualizations

Logical Workflow for Troubleshooting Pentacosane Degradation

Caption: A step-by-step workflow for diagnosing and resolving issues related to pentacosane degradation.

Signaling Pathway of Thermal Degradation

Caption: The process of thermal degradation of pentacosane in a high-temperature GC inlet.

References

• 1. Thermal decomposition characteristics of BHT and its peroxide (BHTOOH) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development and validation of a sensitive GC-MS method for the determination of trace levels of an alkylating reagent in a beta-lactam active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]

Strategies for resolving co-eluting peaks with pentacosane in GC.

Welcome to our technical support center for resolving common issues in the gas chromatographic (GC) analysis of pentacosane and other long-chain alkanes. This guide provides troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to help researchers, scientists, and drug development professionals resolve co-eluting peaks and improve their separations.

Troubleshooting Guide: Resolving Co-eluting Peaks with Pentacosane

This section addresses specific issues you might encounter during the GC analysis of pentacosane, leading to co-elution with other compounds.

Question: Why are my pentacosane peak and an adjacent analyte peak co-eluting?

Answer:

Co-elution, the overlapping of two or more chromatographic peaks, is a common challenge in GC, especially when analyzing structurally similar compounds like long-chain alkanes.[1] The primary reasons for the co-elution of pentacosane with other analytes include:

• Inadequate Column Selectivity: The stationary phase of the GC column may not be optimal for separating pentacosane from the co-eluting compound. For non-polar analytes like alkanes, a non-polar stationary phase is generally recommended based on the "like dissolves like" principle.[2] However, subtle differences in the analytes might require a different stationary phase chemistry for effective separation.[1]

• Insufficient Column Efficiency: The column may lack the necessary number of theoretical plates to resolve compounds with very similar boiling points. This can be due to the column being too short, having too large an internal diameter, or degradation of the stationary phase.[1]

• Suboptimal Temperature Program: A temperature ramp rate that is too fast can prevent sufficient interaction between the analytes and the stationary phase, leading to poor separation.[1] Conversely, an initial oven temperature that is too high may not allow for proper focusing of the analytes at the head of the column.[1]

• Incorrect Carrier Gas Flow Rate: The flow rate of the carrier gas (e.g., helium or hydrogen) can significantly impact peak resolution. Flow rates that are too high or too low can lead to band broadening and reduced separation efficiency.[1]

To address co-elution, a systematic approach to method optimization is necessary. The following troubleshooting workflow can guide you through the process of resolving co-eluting peaks.

Logical Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting and resolving co-eluting peaks in GC analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for separating long-chain alkanes like pentacosane?

A1: The choice of the stationary phase is the most critical factor for achieving separation of long-chain alkanes.[1] Since alkanes are non-polar, a non-polar stationary phase is typically the most effective, following the principle of "like dissolves like".[2]

Q2: How does changing the GC column's dimensions affect the separation of pentacosane?

A2: Optimizing column dimensions can significantly improve resolution:

• Increasing Column Length: Doubling the column length can increase resolution by approximately 40% because it increases the number of theoretical plates, providing more interaction between the analytes and the stationary phase.[1]

• Decreasing Internal Diameter (ID): Reducing the column's internal diameter also enhances efficiency and resolution. For example, moving from a 0.25 mm ID to a 0.18 mm ID column can lead to a noticeable improvement in separation.[1]

Q3: What is the impact of the temperature program on the resolution of long-chain alkanes?

A3: The temperature program is crucial for separating compounds with a wide range of boiling points, such as a series of long-chain alkanes.[1] A slower temperature ramp rate (e.g., 5°C/min instead of 10°C/min) allows for more interaction time with the stationary phase, which can improve the separation of closely eluting compounds.[2] Lowering the initial oven temperature can also enhance the resolution of earlier eluting peaks.

Q4: When should I consider using advanced techniques like GCxGC?

A4: You should consider two-dimensional gas chromatography (GCxGC) when you have a very complex sample containing hundreds or thousands of components, or when you are unable to resolve co-eluting isomers by optimizing your single-dimension GC method.[1] GCxGC utilizes two columns with different stationary phases, providing a much higher peak capacity and resolving power.[1]

Data Presentation

The following table summarizes the expected impact of modifying key GC parameters on the resolution and analysis time for long-chain alkanes. A resolution value (Rs) greater than 1.5 is generally considered baseline separation.[1]

Parameter Change	Effect on Retention Time	Effect on Resolution (Rs)	Typical Application for Long-Chain Alkanes
Decrease Temperature Ramp Rate	Increases	Increases	Resolving closely eluting adjacent alkanes.
Increase Column Length	Increases	Increases (by ~40% for 2x length)	When baseline separation is not achievable by other method optimizations.[1]
Decrease Column Internal Diameter	Decreases	Increases	To improve efficiency without a significant increase in analysis time.[1]
Increase Carrier Gas Flow Rate	Decreases	Decreases	To shorten analysis time when resolution is already sufficient.
Decrease Film Thickness	Decreases	Increases (for high k' analytes)	Analysis of very high-boiling point compounds (>C40).[1]

Experimental Protocols

This section provides detailed methodologies for key experiments aimed at resolving co-eluting peaks with pentacosane.

Protocol 1: Optimization of GC Temperature Program

This protocol provides a systematic approach to optimizing the oven temperature program to improve the resolution of co-eluting long-chain alkanes.

Objective: To improve the separation of pentacosane from a co-eluting analyte by modifying the temperature ramp rate and initial temperature.

Materials:

• Gas chromatograph (GC) with a flame ionization detector (FID) or mass spectrometer (MS).

• Appropriate GC column (e.g., non-polar, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Sample containing pentacosane and the co-eluting analyte, dissolved in a suitable solvent (e.g., hexane or toluene).

• Carrier gas (Helium or Hydrogen).

Methodology:

• Initial Scouting Run:

  • Set the initial oven temperature to a relatively low value (e.g., 100°C).

  • Implement a moderate temperature ramp rate (e.g., 10°C/min) up to a final temperature that ensures the elution of all components (e.g., 320°C). Hold at the final temperature for 5-10 minutes.

  • Inject the sample and record the chromatogram. Identify the retention times of the co-eluting peaks.

• Ramp Rate Optimization:

  • Keeping the initial and final temperatures the same as the scouting run, decrease the temperature ramp rate to 5°C/min.

  • Inject the sample and compare the chromatogram to the initial run. Observe any improvement in the resolution between the pentacosane peak and the co-eluting peak.

  • If co-elution persists, further decrease the ramp rate to 2°C/min and re-analyze the sample.

• Initial Temperature Optimization:

  • If the co-eluting peaks are in the earlier part of the chromatogram, lowering the initial temperature can improve their separation.

  • Using the optimized ramp rate from the previous step, decrease the initial oven temperature by 20°C (e.g., from 100°C to 80°C).

  • Inject the sample and assess the impact on resolution.

• Data Analysis:

  • For each run, calculate the resolution (Rs) between the pentacosane peak and the co-eluting peak. An Rs value greater than 1.5 indicates baseline separation.[1]

  • Compare the analysis time for each method to find the optimal balance between resolution and speed.

Protocol 2: Optimization of Carrier Gas Flow Rate

This protocol describes how to optimize the carrier gas flow rate to maximize column efficiency and improve the resolution of co-eluting peaks.

Objective: To determine the optimal linear velocity of the carrier gas for the separation of pentacosane.

Materials:

• GC system with electronic pressure control (EPC).

• GC column as described in Protocol 1.

• Sample containing pentacosane.

• Carrier gas (Helium or Hydrogen).

Methodology:

• Determine Optimal Linear Velocity Range:

  • Consult the column manufacturer's recommendations for the optimal linear velocity range for the specific column dimensions and carrier gas being used. For a 0.25 mm ID column, the optimal linear velocity for Helium is typically around 20-30 cm/s, and for Hydrogen, it is around 35-45 cm/s.

• Set Initial Flow Rate:

  • Using the EPC, set the carrier gas flow rate to correspond to the lower end of the optimal linear velocity range.

• Analyze Sample and Evaluate Efficiency:

  • Inject a sample containing pentacosane and an unretained compound (e.g., methane or butane) to measure the column dead time (tM).

  • Calculate the number of theoretical plates (N) for the pentacosane peak.

• Vary Flow Rate and Re-evaluate:

  • Incrementally increase the carrier gas flow rate (and thus the linear velocity) and repeat the analysis.

  • For each flow rate, calculate the number of theoretical plates.

• Construct a Van Deemter Plot:

  • Plot the calculated plate height (HETP = L/N, where L is the column length) against the average linear velocity.

  • The optimal linear velocity corresponds to the minimum of the Van Deemter curve, where the column efficiency is at its maximum.

• Select Optimal Flow Rate:

  • Set the carrier gas flow rate to the value that provides the highest number of theoretical plates (lowest HETP) to achieve the best possible resolution.

Experimental Workflow Diagram

Caption: A typical workflow for developing and optimizing a GC method to resolve co-eluting peaks.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Overcoming challenges in the synthesis of high-purity pentacosane.

Welcome to the technical support center for the synthesis of high-purity pentacosane. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis and purification of this long-chain alkane.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for producing pentacosane?

A1: The most prevalent methods for synthesizing pentacosane and other long-chain alkanes include:

• Wurtz Reaction: The coupling of two alkyl halides in the presence of sodium metal.[1][2][3]

• Kolbe Electrolysis: The electrochemical decarboxylative dimerization of carboxylate ions.[4][5][6][7]

• Grignard Reagent-Based Synthesis: The reaction of a Grignar-d reagent with a suitable electrophile, such as an alkyl halide or a ketone followed by reduction.[8][9][10][11][12]

• Hydrogenation of Fatty Acids: The reduction of a C25 carboxylic acid (lignoceric acid) or its derivative to the corresponding alkane.

Q2: What are the primary challenges in synthesizing high-purity pentacosane?

A2: The main difficulties include:

• Side Reactions: Formation of byproducts such as alkenes from elimination reactions, or a mixture of alkanes of varying chain lengths.[1]

• Low Yields: Some traditional methods like the Wurtz reaction are known for having low yields.[1]

• Purification: Separating pentacosane from structurally similar impurities, such as C24 (tetracosane) and C26 (hexacosane) homologues and branched isomers, is a significant challenge.

Q3: Which purification techniques are most effective for achieving high-purity pentacosane?

A3: For obtaining high-purity pentacosane, a combination of the following methods is often employed:

• Recrystallization: A fundamental technique for purifying solid organic compounds.[13][14][15] The choice of solvent is critical.

• Urea Adduction (Clathrate Formation): This method is highly selective for linear alkanes, effectively separating them from branched isomers and other cyclic impurities.[16] N-alkanes are trapped within the crystalline structure of urea, which can then be isolated and decomposed to release the purified alkane.

• Preparative Gas Chromatography (Prep-GC): This technique is suitable for isolating highly pure compounds, especially when dealing with volatile substances or when needing to separate components of a mixture for structural elucidation.[17][18][19]

Q4: How can I accurately assess the purity of my synthesized pentacosane?

A4: The most common and reliable method for purity assessment of pentacosane is Gas Chromatography-Mass Spectrometry (GC-MS). This technique allows for the separation of pentacosane from volatile impurities and provides their mass spectra for identification. Quantitative analysis can be performed by comparing the peak area of pentacosane to the total area of all detected peaks.

Troubleshooting Guides

Synthesis Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no yield in Wurtz reaction	Inactive sodium surface.	Use freshly cut sodium metal to ensure a reactive surface.
Wet solvent or glassware.	Ensure all solvents (e.g., dry ether or THF) are anhydrous and glassware is thoroughly dried.[1][3]
Use of tertiary alkyl halides.	The Wurtz reaction is not suitable for tertiary alkyl halides due to competing elimination reactions.[3]
Mixture of alkanes in Wurtz reaction	Use of two different alkyl halides.	To synthesize a symmetrical alkane like pentacosane, it is best to use a single alkyl halide (e.g., 1-chlorododecane and 1-chlorotridecane would lead to a mixture). For pentacosane, an unsymmetrical approach is necessary, which will inherently produce byproducts.
Low yield in Kolbe electrolysis	Sub-optimal reaction conditions.	Use a high current density and platinum electrodes in a weakly acidic protic solvent to favor the Kolbe dimerization.[4]
Formation of non-Kolbe products (alcohols, esters).	This can occur if the alkyl radical is further oxidized. Adjusting the electrode potential and substrate concentration can minimize this.
Grignard reagent fails to form	Presence of moisture or oxygen.	Use anhydrous solvents and maintain an inert atmosphere (e.g., nitrogen or argon).[12][20]
Inactive magnesium surface.	Activate the magnesium turnings with a small crystal of iodine or by crushing them in the reaction flask.[21]
Incomplete hydrogenation of fatty acid	Inactive or poisoned catalyst.	Use a fresh, high-quality catalyst (e.g., Pd/C or PtO2). Ensure the substrate is free of catalyst poisons like sulfur compounds.
Insufficient hydrogen pressure or reaction time.	Increase the hydrogen pressure and/or extend the reaction time.

Purification Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Oiling out during recrystallization	Solvent is too good a solvent, or the solution is too concentrated.	Use a less polar solvent or a mixed solvent system. Ensure the initial dissolution is in the minimum amount of hot solvent.
Cooling is too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Poor separation of homologous alkanes	Similar physical properties (boiling point, solubility).	Employ urea adduction, as it is highly selective for linear alkanes.[16] Multiple recrystallizations may also be necessary.
Co-elution in chromatography.	Use a longer GC column or a column with a different stationary phase for better resolution. Preparative GC can be effective for separating close-boiling isomers.[17][19]
Low recovery from urea adduction	Incomplete clathrate formation.	Ensure the correct ratio of urea to alkane is used and allow sufficient time for crystallization at a low temperature.
Loss during washing.	Wash the urea-alkane adduct with a cold, non-polar solvent in which the adduct is insoluble.

Quantitative Data Summary

Synthesis Method	Starting Materials	Typical Yield	Achievable Purity	Key Advantages	Key Disadvantages
Wurtz Reaction	Alkyl halides, Sodium	Low to Moderate	Variable, often requires extensive purification	Simple procedure	Low yields, formation of byproducts, not suitable for unsymmetrical alkanes without byproduct formation.[1][3]
Kolbe Electrolysis	Carboxylic acids	< 50%	Good to High	Can produce symmetrical alkanes with an even number of carbons efficiently.	Typically low yields, requires specialized equipment, can produce side products.[4][22]
Grignard Synthesis	Alkyl halides, Magnesium, Ketones/Alkyl halides	Moderate to High	Good to High	Versatile for creating various carbon skeletons.	Sensitive to moisture and air, requires careful control of reaction conditions.[8][12]
Hydrogenation	Unsaturated or oxygenated precursors (e.g., fatty acids)	High	High	Clean reaction with high yields and purity.	Requires high-pressure hydrogenation equipment and catalyst.

Purification Method	Principle	Typical Recovery	Achievable Purity	Effective For Removing	Limitations
Recrystallization	Differential solubility	70-90%	>99%	Soluble and insoluble impurities.	Can be less effective for separating homologues with very similar solubilities.
Urea Adduction	Clathrate formation with linear alkanes	60-80%	>99.5% for n-alkanes	Branched and cyclic isomers.	Not effective for separating different n-alkanes from each other.
Preparative GC	Differential partitioning between mobile and stationary phases	Variable, depends on scale	>99.9%	Close-boiling isomers and homologues.	Limited to small sample sizes, requires specialized equipment.[17][19]

Experimental Protocols

Protocol 1: Synthesis of Pentacosane via Kolbe Electrolysis of Tridecanoic Acid

This protocol describes the synthesis of tetracosane (a close homologue, adaptable for pentacosane by starting with a C13 and C12 carboxylic acid mixture, though this will produce a statistical mixture). For symmetrical coupling to docosane (C22), one would start with lauric acid (C12).

Materials:

• Lauric acid (Dodecanoic acid)

• Methanol

• Sodium metal

• Platinum foil electrodes

• Electrolysis cell

• DC power supply

Procedure:

• Preparation of Sodium Laurate Solution: In a 250 mL beaker, dissolve 20 g of lauric acid in 150 mL of methanol. Carefully add small pieces of sodium metal until the solution is slightly alkaline (test with pH paper).

• Electrolysis Setup: Assemble the electrolysis cell with two platinum foil electrodes (approx. 2 cm x 2 cm). Place the sodium laurate solution into the cell.

• Electrolysis: Connect the electrodes to a DC power supply. Apply a current density of approximately 0.25 A/cm². The reaction will generate gas at both electrodes. Continue the electrolysis for 8-10 hours.

• Work-up: After electrolysis, pour the reaction mixture into 500 mL of water. The solid alkane product will precipitate.

• Isolation: Collect the solid product by vacuum filtration and wash with water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol or acetone.

Protocol 2: Purification of Pentacosane using Urea Adduction

Materials:

• Crude pentacosane

• Urea

• Methanol

• Hexane

• Heating mantle

• Stirring apparatus

• Filtration apparatus

Procedure:

• Dissolution: In a 500 mL flask, dissolve 50 g of urea in 200 mL of methanol with gentle heating and stirring.

• Sample Preparation: In a separate flask, dissolve 10 g of crude pentacosane in 100 mL of hexane.

• Adduct Formation: While stirring the hot urea solution, slowly add the pentacosane solution. Continue stirring and allow the mixture to cool slowly to room temperature, and then cool in an ice bath for 2-4 hours to facilitate complete precipitation of the urea-pentacosane adduct.

• Isolation of Adduct: Collect the white, solid adduct by vacuum filtration and wash it with a small amount of cold hexane to remove any non-adducted impurities.

• Decomposition of Adduct: Transfer the dried adduct to a separatory funnel and add 200 mL of warm water. Shake the funnel to dissolve the urea, releasing the pentacosane as an organic layer.

• Extraction: Extract the aqueous layer twice with 50 mL portions of hexane.

• Final Purification: Combine the organic layers, wash with water, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain the purified pentacosane.

Protocol 3: Purity Assessment by GC-MS

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

Procedure:

• Sample Preparation: Prepare a ~1 mg/mL solution of the purified pentacosane in a volatile solvent like hexane.

• GC-MS Parameters (Typical):

  • Injector Temperature: 280 °C

  • Oven Program: Initial temperature of 150 °C for 1 minute, then ramp to 300 °C at 10 °C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Injection Volume: 1 µL (splitless injection).

  • MS Detector: Scan range of 50-500 amu.

• Data Analysis:

  • Identify the peak corresponding to pentacosane based on its retention time and mass spectrum.[23]

  • Identify any impurity peaks by analyzing their mass spectra.

  • Calculate the purity by the area percent method: (Peak Area of Pentacosane / Total Peak Area of all components) x 100%.

Visualizations

Caption: General workflow for the synthesis and purification of high-purity pentacosane.

Caption: Troubleshooting logic for addressing low yield or impurity issues.

References

• 1. Wurtz reaction - Wikipedia [en.wikipedia.org]
• 2. Wurtz Reaction [organic-chemistry.org]
• 3. quora.com [quora.com]
• 4. Kolbe electrolysis - Wikipedia [en.wikipedia.org]
• 5. Kolbe's Electrolytic Method: Reaction, Mechanism & Uses [vedantu.com]
• 6. Preparation of Alkanes by Kolbe's Electrolysis Method [unacademy.com]
• 7. Kolbe Electrolytic Synthesis (Chapter 73) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 8. benchchem.com [benchchem.com]
• 9. quora.com [quora.com]
• 10. A Short On Preparation Of Alkanes By Grignard Reagents [unacademy.com]
• 11. Grignard Reaction [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. mt.com [mt.com]
• 15. researchgate.net [researchgate.net]
• 16. Urea extraction crystallization - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. Isolation of natural products by preparative gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. web.mnstate.edu [web.mnstate.edu]
• 22. Hetero‐Coupling of Bio‐Based Medium‐Chain Carboxylic Acids by Kolbe Electrolysis Enables High Fuel Yield and Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]

Best practices for handling and storing pentacosane to maintain integrity.

This technical support center provides best practices for handling and storing pentacosane to maintain its integrity for research, scientific, and drug development applications.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving pentacosane.

Issue: Pentacosane appears discolored (yellowish or brownish tint).

• Question: My solid pentacosane, which should be a white solid, has a yellowish or brownish tint. What could be the cause, and is it still usable?

• Answer: Discoloration of pentacosane can be indicative of impurities or degradation.

  • Possible Causes:

    • Contamination: The primary cause of discoloration is often the presence of impurities. These could be residual solvents from synthesis, byproducts from the manufacturing process, or contamination from improper handling or storage.[1][] Saturated aliphatic hydrocarbons like pentacosane may be incompatible with strong oxidizing agents such as nitric acid, and reactions with these can cause charring and discoloration.[1][3]

    • Degradation: Although pentacosane is generally stable under recommended storage conditions, prolonged exposure to light, air (oxygen), or high temperatures can lead to slow oxidation.[4] Atmospheric degradation can occur via reaction with hydroxyl radicals, though this is more relevant for vapor-phase pentacosane.[4]

    • Impurities Affecting Melting Point: The presence of impurities will typically lower and broaden the melting point range of pentacosane.[5][6][7]

  • Troubleshooting Steps & Solutions:

    • Verify Purity: If possible, verify the purity of the discolored pentacosane using an analytical technique such as Gas Chromatography-Mass Spectrometry (GC-MS). Compare the chromatogram to that of a known pure standard.

    • Melting Point Analysis: Determine the melting point of the discolored sample. A melting point that is lower and broader than the specification (53-56 °C) suggests the presence of impurities.[1][5][6][7]

    • Assess Usability: For non-critical applications, the discolored pentacosane might still be usable, but for high-purity applications such as a calibration standard, it is recommended to use a fresh, pure sample.

Issue: Difficulty in dissolving pentacosane.

• Question: I am having trouble dissolving my pentacosane, even in solvents where it is reported to be soluble. What can I do?

• Answer: Pentacosane is soluble in non-polar organic solvents like benzene and chloroform.[1][4] Dissolution issues can arise from several factors.

  • Possible Causes:

    • Incorrect Solvent: Ensure you are using a suitable non-polar solvent. Pentacosane has very low solubility in polar solvents like water.

    • Insufficient Temperature: The solubility of solids in liquids generally increases with temperature. Gentle heating may be required to dissolve pentacosane, especially for preparing more concentrated solutions.

    • Inadequate Agitation: Proper mixing is essential for dissolution.

    • Material Purity: Impurities in the pentacosane or the solvent can affect solubility.

  • Troubleshooting Steps & Solutions:

    • Gentle Heating: Warm the solvent while stirring to aid dissolution. For example, when preparing solutions in dimethyl sulfoxide (DMSO), ultrasonic and warming to 60°C can be used.[8]

    • Sonication: Use an ultrasonic bath to help break up solid particles and enhance dissolution.[8]

    • Solvent Purity: Use high-purity, dry solvents. Moisture in the solvent can significantly impact the solubility of non-polar compounds.

    • Incremental Addition: Add the pentacosane to the solvent in small portions while stirring continuously.

Frequently Asked Questions (FAQs)

Handling and Storage

• Q1: What are the ideal storage conditions for pentacosane?

  • A1: Pentacosane should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[9][10][11] The recommended storage temperature is generally room temperature.[12] It should be stored away from strong oxidizing agents.[10][13]

• Q2: How can I confirm the integrity of my stored pentacosane?

  • A2: Periodically check for any visual changes, such as discoloration. To quantitatively assess its purity, you can perform a GC-MS analysis and compare the results with the certificate of analysis or a new standard. A melting point determination can also be a quick and effective way to check for impurities.[5][6][7]

• Q3: What are the signs of pentacosane degradation?

  • A3: Visual signs can include a change in color from white to yellowish or brownish.[1] Chemically, degradation can be detected by the appearance of extra peaks in a chromatogram, which may correspond to oxidation products like alcohols, ketones, or shorter-chain alkanes resulting from chain cleavage.[14]

Experimental Use

• Q4: I am seeing peak tailing for pentacosane in my GC analysis. What could be the cause?

  • A4: Peak tailing for a non-polar compound like pentacosane in GC can be caused by several factors:

    • Active Sites: Interaction with active sites in the GC inlet (e.g., liner) or on the column itself. Using a deactivated liner and a high-quality, well-conditioned column is crucial.[15][16]

    • Column Contamination: Accumulation of non-volatile residues at the head of the column can lead to peak tailing. Trimming a small portion (10-20 cm) from the front of the column can often resolve this.[13]

    • Improper Column Installation: An improperly cut or installed column can create dead volume and lead to peak distortion.[13]

    • Column Overload: Injecting too much sample can overload the column, resulting in peak fronting or tailing. Try diluting your sample.[13][17]

• Q5: I am observing ghost peaks in my GC chromatograms when analyzing pentacosane. Where are they coming from?

  • A5: Ghost peaks are extraneous peaks that appear in a chromatogram.[9][18] Their origin can be traced to several sources:

    • Contaminated Carrier Gas or Gas Lines: Impurities in the carrier gas or leaching from the gas tubing can introduce contaminants.[9]

    • Injector Contamination: Residue from previous injections, septum bleed, or O-ring degradation can all be sources of ghost peaks.[9][10]

    • Sample Carryover: If a highly concentrated sample was injected previously, residual amounts may elute in subsequent runs. A solvent blank injection can help diagnose this.

    • Solvent and Sample Preparation: Impurities in the solvent used for sample dissolution or contamination during sample handling can introduce ghost peaks.

Safety and Disposal

• Q6: What are the primary safety precautions when handling pentacosane?

  • A6: While pentacosane is not classified as a hazardous substance, it is important to follow good laboratory practices.[9] This includes wearing appropriate personal protective equipment (PPE) such as safety glasses and gloves. Avoid creating dust when handling the solid material.[11] Ensure work is carried out in a well-ventilated area.[11]

• Q7: How should I dispose of pentacosane waste?

  • A7: Pentacosane waste should be disposed of in accordance with local, state, and federal regulations.[19] Solid pentacosane waste and contaminated materials (e.g., weighing paper, gloves) should be collected in a designated, labeled hazardous waste container.[19] Solutions of pentacosane in organic solvents should be collected in a separate, compatible container for liquid hazardous waste. Do not dispose of pentacosane or its organic solutions down the drain.[20] Empty containers that held pentacosane should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[20]

Data Presentation

Table 1: Physical and Chemical Properties of Pentacosane

Property	Value
Molecular Formula	C₂₅H₅₂
Molecular Weight	352.68 g/mol
Appearance	White solid/flakes
Melting Point	53-56 °C
Boiling Point	401.9 °C at 760 mmHg
Solubility	Soluble in benzene, chloroform; Insoluble in water
Stability	Stable under recommended storage conditions

Table 2: Recommended Storage Conditions for Pentacosane

Parameter	Recommendation
Temperature	Room Temperature
Atmosphere	Store in a dry environment
Container	Tightly sealed, compatible container (e.g., glass)
Incompatible Materials	Strong oxidizing agents
Light	Store away from direct light

Experimental Protocols

Protocol: Preparation of a Pentacosane Internal Standard Stock Solution for GC Analysis

This protocol outlines the steps for preparing a 1000 µg/mL stock solution of pentacosane in hexane.

• Materials and Equipment:

  • Pentacosane (high purity, >99%)

  • Hexane (GC grade or equivalent)

  • Analytical balance

  • 10 mL volumetric flask (Class A)

  • Weighing paper or boat

  • Spatula

  • Pasteur pipette

  • Beaker

  • Funnel

  • Ultrasonic bath (optional)

  • Heating plate (optional, for gentle warming)

• Procedure:

  • Accurately weigh 10 mg of pentacosane using an analytical balance.

  • Carefully transfer the weighed pentacosane into a 10 mL volumetric flask using a funnel.

  • Rinse the weighing boat and funnel with small aliquots of hexane to ensure the complete transfer of the solid into the flask.

  • Add approximately 5-7 mL of hexane to the volumetric flask.

  • Gently swirl the flask to dissolve the pentacosane. If necessary, use an ultrasonic bath or gently warm the solution to aid dissolution.

  • Once the pentacosane is completely dissolved and the solution has returned to room temperature, carefully add hexane up to the calibration mark of the volumetric flask. Use a Pasteur pipette for the final addition to ensure accuracy.

  • Stopper the flask and invert it several times (at least 10-15 times) to ensure the solution is homogeneous.

  • Label the flask clearly with the name of the compound, concentration, solvent, and date of preparation.

  • Store the stock solution in a tightly sealed container at the recommended storage temperature.

Visualizations

Caption: A logical workflow for troubleshooting common issues encountered with pentacosane.

Caption: Experimental workflow for using pentacosane as an internal standard in GC-MS analysis.

References

• 1. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-PENTACOSANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. tutorchase.com [tutorchase.com]
• 6. m.youtube.com [m.youtube.com]
• 7. opencourses.uoc.gr [opencourses.uoc.gr]
• 8. chemicaltimes.in [chemicaltimes.in]
• 9. gcms.cz [gcms.cz]
• 10. Recent update of the various sources originating ghost peaks in gas chromatography: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. shimadzu.co.uk [shimadzu.co.uk]
• 12. researchgate.net [researchgate.net]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. google.com [google.com]
• 17. gmpinsiders.com [gmpinsiders.com]
• 18. de.restek.com [de.restek.com]
• 19. benchchem.com [benchchem.com]
• 20. my.che.utah.edu [my.che.utah.edu]

Enhancing the efficiency of pentacosane extraction from natural matrices.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of pentacosane extraction from natural matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting pentacosane from natural sources?

A1: The most common methods for extracting pentacosane, a non-volatile hydrocarbon, from natural matrices include Soxhlet extraction, Ultrasound-Assisted Extraction (UAE), and Supercritical Fluid Extraction (SFE).[1][2][3] Soxhlet extraction is a traditional and robust method, while UAE and SFE are considered greener and more modern techniques that can offer higher efficiency and shorter extraction times.[1][2]

Q2: How does the choice of solvent affect pentacosane extraction?

A2: The choice of solvent is critical and significantly influences the extraction yield. Pentacosane is a non-polar n-alkane, and therefore, non-polar solvents are most effective for its extraction.[4] Hexane is a commonly used solvent due to its non-polar nature and ability to effectively dissolve long-chain alkanes.[5][6] The polarity of the solvent directly impacts the solubility of pentacosane and its separation from the plant matrix.[4][7] Using a solvent with a polarity that is too high will result in a lower yield of pentacosane.[4]

Q3: What are the key parameters to optimize for improving pentacosane extraction yield?

A3: To maximize the yield of pentacosane, several key parameters should be optimized depending on the chosen extraction method. These generally include:

• Extraction Time: Longer extraction times can increase yield, but excessive time may lead to the degradation of other co-extracted compounds.[6][8]

• Temperature: Higher temperatures generally increase the solubility of pentacosane and the diffusion rate of the solvent into the matrix, but can also lead to the degradation of thermolabile compounds.[6][9]

• Solvent-to-Solid Ratio: A higher ratio can improve extraction efficiency by ensuring complete wetting of the sample and establishing a favorable concentration gradient.[8]

• Particle Size of the Matrix: Grinding the plant material to a smaller particle size increases the surface area available for solvent contact, which can significantly improve extraction efficiency.[10]

• For UAE: Ultrasonic power and frequency are crucial parameters. Higher power can enhance extraction but may also cause degradation if not optimized.[11][12][13][14]

• For SFE: Pressure and temperature are the most critical parameters as they control the density and solvating power of the supercritical fluid (usually CO2).[9][15][16] The addition of a co-solvent can also modify the polarity of the fluid.[9]

Q4: How can I confirm the presence and quantity of pentacosane in my extract?

A4: The most common and reliable method for the identification and quantification of pentacosane is Gas Chromatography-Mass Spectrometry (GC-MS).[17] This technique separates the components of the extract in the gas chromatograph, and the mass spectrometer provides detailed mass spectra that can be used to identify pentacosane by comparing it to a known standard. For quantitative analysis, a calibration curve with a known standard is typically used.[17]

Troubleshooting Guides

Issue 1: Low Yield of Pentacosane

Possible Cause	Troubleshooting Steps
Inappropriate Solvent	Pentacosane is non-polar. Ensure you are using a non-polar solvent like n-hexane.[5] If using a solvent mixture, evaluate its overall polarity.
Insufficient Extraction Time	Increase the extraction time in increments and monitor the yield to find the optimal duration for your specific matrix and method.[6] For Soxhlet, this could mean increasing the number of cycles.[18]
Suboptimal Temperature	For methods allowing temperature control (Soxhlet, UAE, SFE), gradually increase the temperature. Be cautious of the boiling point of your solvent and potential degradation of other compounds.[6][11]
Poor Solvent Penetration	Ensure the plant material is finely ground to a consistent particle size to maximize surface area for solvent interaction.[10]
Inadequate Solvent-to-Solid Ratio	Increase the volume of solvent relative to the amount of sample material to ensure the entire sample is sufficiently immersed and to create a larger concentration gradient for diffusion.[8]
Matrix Effects	The presence of other compounds in the matrix can hinder the extraction of pentacosane. Consider a pre-extraction step with a different solvent to remove interfering substances.
For UAE: Insufficient Ultrasonic Power	Increase the ultrasonic power or amplitude. However, be aware that excessive power can lead to degradation of the target compound. Optimization is key.[11][12][14]
For SFE: Suboptimal Pressure/Temperature	Adjust the pressure and temperature to alter the density and solvating power of the supercritical fluid. Higher pressures generally increase solvating power.[9][15]

Issue 2: Co-extraction of Impurities

Possible Cause	Troubleshooting Steps
Solvent is too Polar/Non-selective	While a non-polar solvent is ideal for pentacosane, it may still extract other non-polar impurities. Consider using a more selective solvent or a multi-step extraction with solvents of varying polarities.[5]
Presence of Fats and Waxes	Plant matrices often contain fats and waxes that can be co-extracted. A de-fatting step prior to the main extraction, often using a less polar solvent, can be beneficial. For example, a pre-wash with petroleum ether.[10]
Extraction of Pigments (e.g., Chlorophyll)	If chlorophyll is a major contaminant, consider post-extraction purification steps like column chromatography with silica gel or florisil.[19]
For SFE: Pressure is too High	Very high pressures in SFE can lead to reduced selectivity and the co-extraction of unwanted compounds. Try optimizing for a lower pressure that still provides adequate yield.[9]
Post-Extraction Cleanup	Implement a post-extraction cleanup procedure. This can include liquid-liquid partitioning, solid-phase extraction (SPE), or column chromatography to isolate the n-alkane fraction.[20]

Issue 3: Suspected Degradation of Pentacosane

Possible Cause	Troubleshooting Steps
High Extraction Temperature	Although pentacosane is relatively stable, prolonged exposure to very high temperatures can potentially cause degradation.[21] If using high-temperature methods like Soxhlet, try to use the lowest effective temperature. Consider using a lower boiling point solvent if possible.
Oxidation	While less common for saturated alkanes, oxidation can occur if the extract is exposed to air and high temperatures for extended periods. Store extracts under an inert atmosphere (e.g., nitrogen or argon) and at low temperatures.
For UAE: Excessive Sonication Power	High-intensity ultrasound can generate localized hot spots and free radicals, which may lead to the degradation of some compounds.[2] Optimize the ultrasonic power and consider using a pulsed mode to reduce the overall energy input.

Quantitative Data Summary

The following tables summarize quantitative data on the efficiency of different extraction methods for n-alkanes and related compounds. Note that direct comparisons for pentacosane are limited in the literature, so data for similar long-chain alkanes or overall oil/extract yields are presented as a reference.

Table 1: Comparison of Extraction Methods for Oil/Extract Yield

Method	Matrix	Solvent	Key Parameters	Yield	Reference
Soxhlet Extraction	African Locust Bean	n-Hexane	60°C, 6 hrs, 12% moisture	27.98%	[6]
Soxhlet Extraction	Herba Leonuri	Methanol	12 hrs	14.18%	[22]
Soxhlet Extraction	Herba Leonuri	n-Hexane	6 hrs	7.25%	[22]
Ultrasound-Assisted Extraction (UAE)	Curcuma longa	NADES	35°C, 60 min, 4% solid loading	79.64 mg/g	[23]
Soxhlet Extraction	Curcuma longa	Not Specified	12 hrs	88.48 mg/g	[23]
Accelerated Solvent Extraction (ASE)	Forages	Hexane	Not Specified	~20% higher alkane recovery than S/E	[19]

Table 2: Optimization of Soxhlet Extraction Parameters

Matrix	Parameter Optimized	Optimal Condition	Resulting Yield	Reference
African Locust Bean	Moisture, Temperature, Time	6.3% moisture, 60°C, 5.9 hrs	28.56%	[6]
Candlenut	Time, Particle Size, Solvent Ratio	185 min, 20 mesh, 1:6 g/g	43.2%	[24]

Table 3: Optimization of Ultrasound-Assisted Extraction (UAE) Parameters

Matrix	Parameter Optimized	Optimal Condition	Result	Reference
Tricosanthes cucumerina Leaves	Time, Amplitude, Temperature	6.25 min, 40%, 40°C	262.54 mg GAE/g	[11]
Commiphora gileadensis Leaves	Time, Frequency, Solvent Ratio, Concentration	15 min, 20 kHz, 1:20 g/mL, 40% ethanol	31.80% extract yield	[13]
Edible Flowers	Pulse Duty Cycle, Temperature, Solvent Ratio, Solvent	1.0 s⁻¹, 42°C, 30:1 mL/g, 28% Methanol	High precision and accuracy for phenolic compounds	[8]

Table 4: Optimization of Supercritical Fluid Extraction (SFE) Parameters

Matrix	Parameter Optimized	Optimal Condition	Result	Reference
Coccomyxa onubensis	Temperature, Pressure, Co-solvent	70°C, 40 MPa, 50% ethanol	66.98% Lutein Recovery	[15]
Lagerstroemia speciosa Leaves	Pressure, Temperature, Time	29.59 MPa, 89.50°C, 53.85 min	99.31 mg GAE/g TPC	[25]

Experimental Protocols

Protocol 1: Soxhlet Extraction of Pentacosane

This protocol is a general guideline and may require optimization for specific plant matrices.

• Sample Preparation:

  • Dry the plant material to a constant weight at a moderate temperature (e.g., 40-60°C) to avoid degradation of thermolabile compounds.

  • Grind the dried material into a fine, uniform powder using a laboratory mill. A particle size of around 20 mesh is often a good starting point.[10][24]

• Apparatus Setup:

  • Assemble the Soxhlet extraction apparatus, consisting of a round-bottom flask, the Soxhlet extractor, and a condenser.[18]

  • Ensure all glassware is clean and dry.

• Extraction:

  • Accurately weigh a known amount of the powdered plant material (e.g., 10-20 g) and place it into a cellulose extraction thimble.

  • Place the thimble inside the Soxhlet extractor.

  • Fill the round-bottom flask to about two-thirds of its volume with n-hexane. Add a few boiling chips to ensure smooth boiling.[26]

  • Connect the condenser and turn on the cooling water.

  • Heat the round-bottom flask using a heating mantle. The solvent will vaporize, condense, and drip onto the sample in the thimble.

  • Allow the extraction to proceed for a set number of cycles or a specific duration (e.g., 6-12 hours).[6][22] The solvent will siphon back into the flask once the extractor is full, completing a cycle.

• Solvent Recovery and Sample Collection:

  • After the extraction is complete, turn off the heat and allow the apparatus to cool.

  • Remove the thimble containing the plant material.

  • The pentacosane-containing extract will be in the round-bottom flask.

  • Remove the solvent from the extract using a rotary evaporator to obtain the crude extract containing pentacosane.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Pentacosane

This protocol provides a general framework for UAE and should be optimized for your specific application.

• Sample Preparation:

  • Dry and grind the plant material as described in the Soxhlet protocol.

• Extraction:

  • Place a known amount of the powdered plant material into an extraction vessel (e.g., a beaker or flask).

  • Add a specific volume of n-hexane to achieve the desired solvent-to-solid ratio (e.g., 20:1 mL/g).[27]

  • Place the vessel in an ultrasonic bath or immerse an ultrasonic probe into the mixture.

  • Set the desired extraction parameters:

    • Temperature: (e.g., 40°C)[11]

    • Time: (e.g., 15-30 minutes)[8][13]

    • Ultrasonic Power/Amplitude: (e.g., 40%)[11]

    • Frequency: (e.g., 20-40 kHz)[13][28]

  • Begin the sonication process.

• Sample Recovery:

  • After the extraction, separate the solid material from the solvent by filtration or centrifugation.

  • Wash the solid residue with a small amount of fresh solvent to ensure complete recovery of the extract.

  • Combine the liquid fractions.

  • Remove the solvent using a rotary evaporator to obtain the crude extract.

Protocol 3: Supercritical Fluid Extraction (SFE) of Pentacosane

This is a generalized protocol for SFE and requires specialized equipment. Parameters must be carefully optimized.

• Sample Preparation:

  • Dry and grind the plant material as described in the previous protocols.

  • Mix the sample with a dispersing agent like glass beads if necessary to prevent compaction.

• Extraction:

  • Load the prepared sample into the extraction vessel of the SFE system.

  • Pressurize the system with supercritical carbon dioxide (SC-CO2) to the desired pressure (e.g., 30 MPa).[25]

  • Heat the extraction vessel to the desired temperature (e.g., 90°C).[25]

  • If necessary, introduce a co-solvent (e.g., ethanol) at a specific percentage to modify the polarity of the SC-CO2.[15]

  • Maintain a constant flow rate of the supercritical fluid through the extraction vessel for the desired extraction time (e.g., 50-60 minutes).[15][25]

• Fractionation and Collection:

  • The extract-laden supercritical fluid is passed through one or more separators where the pressure and/or temperature are reduced.

  • This change in conditions causes the pentacosane to precipitate out of the fluid.

  • Collect the precipitated extract from the separator(s).

  • The CO2 can be recompressed and recycled.

Visualizations

Caption: General workflow for pentacosane extraction from natural matrices.

Caption: Troubleshooting logic for addressing low pentacosane yield.

Caption: Comparison of common pentacosane extraction methods.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative analysis of extraction technologies for plant extracts and absolutes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. conventional soxhlet extraction: Topics by Science.gov [science.gov]
• 4. scielo.br [scielo.br]
• 5. Effect of solvent polarity on the extraction of bioactive compounds from Heracleum persicum fruits [pharmacia.pensoft.net]
• 6. irejournals.com [irejournals.com]
• 7. Effect of solute polarity on extraction efficiency using deep eutectic solvents - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC01747K [pubs.rsc.org]
• 8. Optimization of Ultrasound-Assisted Extraction (UAE) for Simultaneous Determination of Individual Phenolic Compounds in 15 Dried Edible Flowers [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. scribd.com [scribd.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Ultrasonic-assisted extraction to enhance the recovery of bioactive phenolic compounds from Commiphora gileadensis leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Methodological Optimization of Supercritical Fluid Extraction of Valuable Bioactive Compounds from the Acidophilic Microalga Coccomyxa onubensis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ajgreenchem.com [ajgreenchem.com]
• 17. essencejournal.com [essencejournal.com]
• 18. Using Soxhlet Ethanol Extraction to Produce and Test Plant Material (Essential Oils) for Their Antimicrobial Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. Optimization of Soxhlet Extraction of Herba Leonuri Using Factorial Design of Experiment | Ahmad | International Journal of Chemistry | CCSE [ccsenet.org]
• 23. Optimization of Ultrasonic—Assisted Extraction (UAE) Method Using Natural Deep Eutectic Solvent (NADES) to Increase Curcuminoid Yield from Curcuma longa L., Curcuma xanthorrhiza, and Curcuma mangga Val - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. epa.gov [epa.gov]
• 27. Optimization of extraction process and solvent polarities to enhance the recovery of phytochemical compounds, nutritional content, and biofunctional properties of Mentha longifolia L. extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 28. scielo.br [scielo.br]

Mitigating instrument contamination when analyzing pentacosane standards.

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals mitigate instrument contamination when analyzing pentacosane standards.

Frequently Asked Questions (FAQs)

Q1: What is pentacosane and why is it a concern for contamination?

A1: Pentacosane (C25H52) is a long-chain, saturated hydrocarbon (n-alkane). Due to its high boiling point and non-polar nature, it can be a persistent contaminant in analytical systems. It is a constituent of many naturally occurring waxes and may be present in petroleum-based products, making it a potential laboratory contaminant.[1][2] Its presence can lead to ghost peaks, elevated baselines, and inaccurate quantification of target analytes.

Q2: What are the common sources of pentacosane contamination in a laboratory setting?

A2: Common sources include:

• Sample Handling: Oily fingerprints on vials or equipment, use of non-powder-free gloves, and contaminated solvents or glassware.

• Instrument Consumables: Septa bleed from the injection port, contaminated inlet liners, and residues from previous analyses accumulating in the GC column.

• Gas Lines: Impure carrier gases or contaminated gas lines and traps.

• Laboratory Environment: Airborne dust and aerosols can contain long-chain hydrocarbons. Pentacosane has been detected in snow and surface water, indicating its environmental prevalence.[1]

• Previous Injections: Carryover from previous analyses of complex or "dirty" samples is a major source of contamination.[3][4][5]

Q3: How can I prevent contamination before it happens?

A3: Proactive prevention is key:

• Use High-Purity Consumables: Always use high-purity solvents, gases with appropriate traps, and clean, properly stored vials and caps.

• Proper Handling: Wear clean, powder-free gloves and handle all sample and instrument components with care to avoid introducing contaminants.[6]

• Dedicated Glassware: If possible, dedicate glassware for specific analyses to avoid cross-contamination.

• Sample Preparation: Thorough sample cleanup can significantly reduce the introduction of non-volatile residues into the GC-MS system.[7]

Troubleshooting Guide: Identifying and Mitigating Pentacosane Contamination

This section addresses specific issues you may encounter during your analysis.

Issue 1: Persistent background signal or "ghost peaks" corresponding to pentacosane in blank runs.

Possible Cause A: Contaminated Injection Port

• Diagnosis: The injector is a common site for the accumulation of non-volatile residues. If ghost peaks appear even in a "no-injection" blank (just running the method without an injection), the injector is a likely source.

• Solution:

  • Replace Consumables: Start by replacing the septum and inlet liner. These are common sources of bleed and accumulated contamination.

  • Clean the Injector Port: If replacing consumables doesn't solve the issue, a thorough cleaning of the injection port is necessary. This involves cooling the injector, removing the liner and septum, and cleaning the inside with appropriate solvents like acetone or methanol using clean swabs.[1]

  • Injector Bake-out: After cleaning, perform an injector bake-out at a temperature at least 25°C above the normal operating temperature.[8]

Possible Cause B: Column Contamination

• Diagnosis: High-boiling point compounds like pentacosane can condense at the head of the GC column and elute slowly in subsequent runs, causing carryover.

• Solution:

  • Column Bake-out: The first step is to bake out the column. This should be done for 1-2 hours at a temperature 20-25°C above the final method temperature, but without exceeding the column's maximum temperature limit.[9][10][11] It is crucial to maintain carrier gas flow during this process.

  • Trim the Column: If a bake-out is insufficient, the contamination may be non-volatile. In this case, trimming 0.5 to 1 meter from the front of the column can remove the most heavily contaminated section.[7][10]

  • Solvent Rinse: As a last resort for severe contamination, the column can be rinsed with solvents. This should be done with caution, following the manufacturer's recommendations.[10][12][13]

Possible Cause C: MS Ion Source Contamination

• Diagnosis: A dirty ion source can lead to a generally high background and poor sensitivity. If other sources have been eliminated, the ion source should be inspected.

• Solution:

  • Manual Cleaning: This is a highly effective method that involves venting the mass spectrometer, disassembling the ion source, and cleaning the components. A common method involves creating a slurry of aluminum oxide powder and methanol to abrasively clean the metal parts.[6][14][15] After scrubbing, the parts should be sonicated in a series of solvents (e.g., DI water, methanol, acetone, hexane) and baked before reassembly.[14][16]

  • In-situ Cleaning: Some modern GC-MS systems offer self-cleaning ion sources (e.g., Agilent JetClean), which use a controlled flow of hydrogen to continuously clean the source during and between analyses.[17]

Quantitative Data Summary

While specific background levels of pentacosane are highly dependent on the individual laboratory environment, the following table provides a summary of cleaning solvent properties relevant to removing non-polar contaminants like pentacosane. A second table illustrates potential recovery rates from different sample preparation methods, which can influence the amount of contaminant reaching the instrument.

Table 1: Properties of Common Cleaning Solvents

Solvent	Polarity Index	Boiling Point (°C)	Primary Use in Cleaning
Hexane	0.1	69	Dissolving non-polar residues (like alkanes)
Acetone	5.1	56	General purpose, good for rinsing
Methanol	5.1	65	Rinsing after non-polar solvents, removing polar contaminants
Dichloromethane	3.1	40	Dissolving a wide range of organic residues

Table 2: Example Analyte Recovery from Different Extraction Methods

Method	Analyte Group	Recovery Rate (%)	Implication for Contamination
Solvent Extraction (SE-GC-MS)	n-Alkanes (C14-C37)	89.4 – 98.6	High efficiency can extract more matrix contaminants if sample cleanup is not robust.[11]
Thermal Desorption (TD-GC-MS)	n-Alkanes (C14-C18)	57.2 – 80.6	Lower recovery for some ranges, potentially leaving residues.[11]
Thermal Desorption (TD-GC-MS)	n-Alkanes (C32-C37)	57.2 – 80.6	Lower efficiency for heavier alkanes may indicate incomplete desorption.[11]

Experimental Protocols

Protocol 1: GC-MS Component Bake-out

This protocol is designed to remove semi-volatile contaminants from the injector, column, and transfer line.

• Preparation: Disconnect the column from the MS detector to prevent contamination of the detector during the bake-out. Cap the transfer line with a blank nut.

• Set High Split Flow: Set the inlet to split mode with a high split flow (e.g., 200 mL/min) to effectively vent contaminants from the injector.[8]

• Purge System: Set a normal column flow rate and purge the system with carrier gas for 15-30 minutes at an ambient temperature to remove any oxygen.[8]

• Ramp Temperatures:

  • Set the injector temperature to 25°C above its normal operating temperature.

  • Set the column oven temperature to 25°C above the final temperature of your analytical method, ensuring not to exceed the column's maximum limit. Use a ramp rate of 10-15°C/min.[8]

  • If possible, heat the MS transfer line to its maximum recommended temperature.

• Hold and Monitor: Hold these temperatures for 1-2 hours.[10][11] After the bake-out, cool the system, reconnect the column to the detector, and run a blank analysis to confirm the baseline is clean.

Protocol 2: Manual Ion Source Cleaning

This protocol describes a common abrasive cleaning method for a heavily contaminated ion source. Always refer to your specific instrument manual before proceeding.

• Venting and Disassembly:

  • Vent the mass spectrometer according to the manufacturer's instructions.

  • Wearing clean, lint-free gloves, carefully remove the ion source from the analyzer chamber.

  • Disassemble the ion source components (repeller, lenses, source body) on a clean surface. Keep track of the order and orientation of each part.

• Abrasive Cleaning:

  • Create a paste using aluminum oxide powder and reagent-grade methanol.[6][14]

  • Using a cotton swab dipped in the paste, thoroughly scrub all metal surfaces of the ion source components. Focus on areas with visible discoloration.[14] Ensure all residue is removed.

• Solvent Rinsing and Sonication:

  • Rinse the scrubbed parts with clean methanol to remove the abrasive powder.

  • Place the components in a beaker and sonicate them sequentially in a series of solvents. A common sequence is:

    • Deionized Water

    • Methanol

    • Acetone

    • Hexane (optional, for faster drying)[16]

  • Sonicate for 10-15 minutes in each solvent.[14][16]

• Drying and Reassembly:

  • After the final solvent rinse, bake the parts in a GC oven at 150-200°C for 20-30 minutes to ensure they are completely dry.[14]

  • Allow the parts to cool completely.

  • Carefully reassemble the ion source, ensuring not to touch any surfaces with bare hands. Reinstall the source in the mass spectrometer.

• Pump Down and Check: Pump down the system and perform an autotune to ensure the instrument is functioning correctly.

Protocol 3: Capillary Column Solvent Rinsing

This is a recovery method for columns with severe non-volatile contamination. Warning: This procedure can damage the column if performed incorrectly. Always consult the column manufacturer's guidelines first.

• Column Removal: Cool the GC oven and injector. Disconnect the column from both the injector and detector. Note which end is which.

• Rinse Direction: The rinse should be performed in the reverse direction of normal carrier gas flow (from the detector end to the injector end) to flush contaminants out the front.[13]

• Solvent Selection: Choose a series of high-purity solvents. A typical sequence for removing non-polar contaminants would be:

  • Hexane

  • Dichloromethane

  • Acetone

  • Methanol

• Rinsing Procedure:

  • Use a column rinsing kit or carefully push 5-10 mL of each solvent through the column using inert gas pressure (e.g., nitrogen or helium).[13] Do not use excessive pressure.

  • Collect the waste solvent and observe for any discoloration.

• Drying the Column:

  • After the final solvent rinse, purge the column with dry, inert gas for at least 30 minutes to remove all residual solvent.[13]

• Reinstallation and Conditioning:

  • Install the injector end of the column only. Purge with carrier gas for 15-20 minutes.

  • Install the detector end and check for leaks.

  • Heat the column slowly (2-3°C/min) to its isothermal maximum temperature and hold until the baseline is stable.[13] This ensures any remaining solvent is removed gently, preventing damage to the stationary phase.

Visual Workflows

Caption: Troubleshooting decision tree for identifying contamination sources.

References

• 1. echemi.com [echemi.com]
• 2. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GC Troubleshooting—Carryover and Ghost Peaks [restek.com]
• 4. Troubleshooting tips to prevent carry over contaminants. - Chromatography Forum [chromforum.org]
• 5. chromforum.org [chromforum.org]
• 6. Agilent GC-MS Maintenance: Restek’s Quick Reference Guide [restek.com]
• 7. agilent.com [agilent.com]
• 8. GC/MS column baking - Chromatography Forum [chromforum.org]
• 9. Method TO-15A Requirements and Best Practices for Sampling Devices, Canisters, and Analytical Systems [restek.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. phenomenex.com [phenomenex.com]
• 12. srigc.com [srigc.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. sisweb.com [sisweb.com]
• 16. Gc-ms ion source cleaning - Chromatography Forum [chromforum.org]
• 17. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Performance Analysis of Pentacosane and Tetracosane as Internal Standards in Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, particularly in chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard (IS) is a cornerstone for achieving accurate and reliable quantitative results. An internal standard helps to correct for variations in sample injection volume, sample preparation, and instrument response.[1] Among the various compounds used as internal standards, long-chain n-alkanes are often favored for their chemical inertness and thermal stability.[2] This guide provides a detailed comparison of two such n-alkanes, pentacosane (C25) and tetracosane (C24), in their roles as internal standards.

The selection of an appropriate internal standard is critical and should be based on several factors, including its retention time relative to the analytes of interest, its absence in the sample matrix, and its ability to mimic the behavior of the analytes during the analytical process.[1] Both pentacosane and tetracosane are frequently employed in the analysis of various organic compounds. This guide will delve into their performance characteristics, supported by experimental data and detailed protocols, to aid researchers in making an informed choice for their specific analytical needs.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of an internal standard is crucial for its effective application.

Property	Pentacosane (C25H52)	Tetracosane (C24H50)
Molecular Weight	352.68 g/mol	338.67 g/mol [3]
Boiling Point	401.9 °C	391.3 °C[3]
Melting Point	53-55 °C	50-52 °C[3]
Appearance	White crystalline solid	White crystalline solid[3]
Solubility	Soluble in nonpolar organic solvents (e.g., hexane, chloroform, toluene)	Soluble in nonpolar organic solvents (e.g., hexane, chloroform, toluene)[3]

Data for Pentacosane sourced from NIST Chemistry WebBook. Data for Tetracosane sourced from BenchChem Application Notes.

Performance Comparison

The efficacy of an internal standard is evaluated based on several key performance metrics obtained during method validation. These metrics include linearity, recovery (accuracy), and precision (reproducibility). While direct head-to-head comparative studies are limited, the following table summarizes typical performance data for pentacosane and tetracosane based on available literature.

Table 1: Summary of Performance Data for Pentacosane and Tetracosane as Internal Standards

Performance Parameter	Pentacosane	Tetracosane	Acceptance Criteria
Linearity (R²)	≥ 0.99	≥ 0.995[2]	≥ 0.995[2]
Recovery (%)	Typically within 80-120%	80-120%[2]	80-120%[2]
Precision (RSD %)	Typically ≤ 15%	≤ 15%[2]	≤ 15%[2]

Note: The performance data for pentacosane is based on general expectations for n-alkane internal standards in well-validated methods. The data for tetracosane is based on illustrative data from method validation guides.[2]

A study on the quantitation of n-alkanes in plant and fecal material utilized both tetracosane (C24) and other n-alkanes as internal standards, demonstrating the applicability of these compounds in complex matrices. The method reported recoveries greater than 91% and intra-assay coefficients of variation ranging from 0.1% to 12.9%. While this study does not provide a direct comparison of pentacosane and tetracosane as internal standards for other analytes, it does indicate that both are suitable for use in quantitative GC-MS methods.

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reliable analytical results. The following sections outline typical methodologies for sample preparation and GC-MS analysis when using pentacosane or tetracosane as an internal standard.

Protocol 1: Preparation of Internal Standard and Calibration Standards

This protocol is adapted from methodologies used for the quantification of organic compounds.[3]

1. Preparation of Internal Standard (IS) Stock Solution:

• Accurately weigh a known amount of pentacosane or tetracosane.

• Dissolve in a suitable nonpolar solvent (e.g., hexane, chloroform) to prepare a stock solution at a concentration of approximately 1 mg/mL.

2. Preparation of Analyte Stock Solution:

• Prepare a stock solution of the target analyte(s) in the same solvent as the IS stock solution.

3. Preparation of Calibration Standards:

• Create a series of at least five calibration standards by performing serial dilutions of the analyte stock solution.

• To each calibration standard, add a constant and known amount of the pentacosane or tetracosane internal standard stock solution. This ensures that the concentration of the internal standard is the same in all calibration standards.

• The final concentration of the internal standard should be similar to the expected concentration of the analyte in the samples.

Protocol 2: Sample Preparation with Internal Standard

1. Sample Measurement:

• Accurately weigh or measure a known amount of the unknown sample.

2. Addition of Internal Standard:

• Add a precise volume of the pentacosane or tetracosane internal standard stock solution to the sample.

3. Sample Extraction (if necessary):

• For solid or complex matrices, perform a sample extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the analytes of interest and the internal standard.

4. Concentration/Dilution:

• Depending on the expected analyte concentration, the sample extract may need to be concentrated or diluted to fall within the range of the calibration curve.

Protocol 3: GC-MS Analysis

The following are general GC-MS conditions that can be adapted for the analysis of various analytes using a long-chain n-alkane as an internal standard.

• Gas Chromatograph (GC) System: Agilent 7890 or equivalent

• Mass Spectrometer (MS) System: Agilent 5977 or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column

• Inlet Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow of 1.0 - 1.5 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 10°C/min to 320°C

  • Hold: 5-10 minutes at 320°C

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Acquisition Mode: Scan or Selected Ion Monitoring (SIM)

Visualizing the Workflow and Logic

To better illustrate the role of an internal standard in the analytical workflow and the logic of method validation, the following diagrams are provided.

References

• 1. [PDF] Linearity of Calibration Curves for Analytical Methods: A Review of Criteria for Assessment of Method Reliability | Semantic Scholar [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of a GC-FID Method for Pentacosane Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of specific long-chain alkanes like pentacosane is crucial in various applications, from pharmaceutical formulation to biomarker analysis. Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used technique for this purpose. This guide provides a comprehensive overview of the validation of a GC-FID method for pentacosane quantification, alongside a comparison with alternative analytical techniques, supported by experimental data and detailed protocols.

Core Principles of Method Validation

The validation of an analytical method ensures its reliability, accuracy, and precision for its intended use. Key parameters, as outlined by the International Council for Harmonisation (ICH), include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[1]

Experimental Protocol: GC-FID for Pentacosane Quantification

This section details a typical experimental protocol for the quantification of pentacosane using GC-FID.

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing pentacosane.

• Dissolve the sample in a suitable volatile solvent, such as hexane or dichloromethane, to a final concentration within the linear range of the method (e.g., 1 mg/mL).

• If necessary, perform a solid-phase extraction (SPE) cleanup to remove interfering matrix components.[2]

• Add an appropriate internal standard (e.g., eicosane) for improved accuracy and precision.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 GC system or equivalent.[3]

• Column: DB-1 or HP5-MS (100% dimethyl polysiloxane), 30 m x 0.25 mm i.d., 0.25 µm film thickness.[3][4]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector: Split/splitless injector at 280°C with a split ratio of 20:1.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp rate: 20°C/min to 320°C.

  • Final hold: 10 minutes at 320°C.

• Detector: Flame Ionization Detector (FID) at 320°C.

• Injection Volume: 1 µL.

3. Validation Parameters and Acceptance Criteria:

A summary of the validation parameters and their typical acceptance criteria for a GC-FID method is presented in the table below.

Validation Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank matrix, pentacosane standard, and spiked matrix.	No interfering peaks at the retention time of pentacosane.
Linearity & Range	Analyze a series of at least five concentrations of pentacosane (e.g., 1-100 µg/mL).	Correlation coefficient (r²) ≥ 0.999.[5]
Accuracy (Recovery)	Analyze spiked matrix samples at three concentration levels (e.g., 80%, 100%, 120% of the target concentration).	Recovery within 90-110%.[6]
Precision (Repeatability)	Analyze at least six replicates of a sample at 100% of the target concentration on the same day, by the same analyst, on the same instrument.	Relative Standard Deviation (RSD) ≤ 2%.[5][6]
Precision (Intermediate)	Analyze the same sample on different days, with different analysts, or on different instruments.	RSD ≤ 5%.
Limit of Detection (LOD)	Determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S).	Signal-to-noise ratio of approximately 3:1.
Limit of Quantification (LOQ)	Determined based on the standard deviation of the response and the slope of the calibration curve (LOQ = 10 * σ/S).	Signal-to-noise ratio of approximately 10:1.
Robustness	Intentionally vary method parameters (e.g., flow rate, temperature ramp) and assess the impact on results.	Results should remain unaffected by small, deliberate variations.

Method Validation Workflow

The logical flow of the validation process for the GC-FID method is illustrated in the following diagram.

Caption: Workflow for the validation of a GC-FID method for pentacosane quantification.

Comparison with Alternative Analytical Methods

While GC-FID is a highly suitable technique, other methods can also be employed for the quantification of pentacosane, each with its own advantages and disadvantages. The primary alternatives are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR).

Performance Comparison

The following table summarizes the typical performance characteristics of GC-FID and its main alternatives for the quantification of long-chain alkanes like pentacosane.

Parameter	GC-FID	GC-MS	HPLC (with RI/ELSD/CAD)	Quantitative NMR (qNMR)
Principle	Separation by volatility, detection by ion generation in a flame.	Separation by volatility, detection by mass-to-charge ratio.	Separation by polarity, non-specific detection.	Detection of nuclear magnetic properties.
Specificity	Good (based on retention time).	Excellent (based on retention time and mass spectrum).[4]	Moderate (potential for co-elution).	High (structural information).
Linearity (r²)	≥ 0.999[2]	≥ 0.999[4]	≥ 0.99[7]	Excellent (direct proportionality)
LOD	~1-10 ng/mL	~0.01-0.1 µg/mL[4]	~10-100 µg/mL	High (mg range)
LOQ	~5-30 ng/mL	~0.05-0.5 µg/mL[4]	~50-300 µg/mL	High (mg range)
Precision (RSD)	< 5%[2]	< 15%[8]	< 10%[9]	< 2%
Accuracy (Recovery)	90-110%[2]	85-115%[8]	90-110%[9]	High (direct method)
Key Advantage	Robust, reliable, and cost-effective.	High confidence in identification.	Suitable for non-volatile compounds.	Absolute quantification without a specific standard.[10]
Key Disadvantage	Potential for co-eluting interferences.	Higher instrument cost and complexity.	Lower sensitivity and resolution for alkanes.	Lower sensitivity, complex spectra for alkanes.

Experimental Protocols for Alternative Methods

GC-MS Protocol:

• Sample Preparation: As for GC-FID.

• Instrumentation: GC system coupled to a mass spectrometer (e.g., quadrupole or time-of-flight).[4]

• GC Conditions: Similar to GC-FID.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-550.

  • Quantification: Selected Ion Monitoring (SIM) of characteristic fragment ions (e.g., m/z 57, 71, 85).[1]

HPLC Protocol:

• Sample Preparation: Dissolve the sample in a solvent compatible with the mobile phase (e.g., tetrahydrofuran, chloroform).[11]

• Instrumentation: HPLC system with a Refractive Index (RI), Evaporative Light Scattering (ELSD), or Charged Aerosol Detector (CAD).

• Column: C18 or C30 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[12]

• Mobile Phase: Isocratic or gradient elution with organic solvents (e.g., acetonitrile and isopropanol).[11]

• Flow Rate: 0.5 - 1.5 mL/min.[11][12]

Quantitative NMR (qNMR) Protocol:

• Sample Preparation: Accurately weigh and dissolve the sample and a certified internal standard (with a known purity and a non-overlapping signal) in a deuterated solvent (e.g., CDCl₃).[5]

• Instrumentation: High-field NMR spectrometer (≥400 MHz).

• Experiment: Acquire a ¹H NMR spectrum with optimized parameters for quantitative analysis (e.g., long relaxation delay, calibrated pulse width).

• Quantification: Compare the integral of a specific pentacosane proton signal (though challenging due to signal overlap in alkanes) to the integral of the internal standard.[5]

Decision Guide for Method Selection

The choice of analytical method depends on the specific requirements of the analysis. The following diagram provides a logical decision-making process.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. d9-wret.s3.us-west-2.amazonaws.com [d9-wret.s3.us-west-2.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. chromsoc.jp [chromsoc.jp]
• 7. "Development and Validation of Different Analytical Techniques for the " by Mostafa Elhendawy [egrove.olemiss.edu]
• 8. Identification and Quantitation of Linear Alkanes in Lubricant Base Oils by Using GC×GC/EI TOF Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Simple Quantitative Approach for the Determination of Long and Medium Chain Lipids in Bio-relevant Matrices by High Performance Liquid Chromatography with Refractive Index Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 11. benchchem.com [benchchem.com]
• 12. Analytical method validation for assay determination of cannabidiol and tetrahydrocannabinol in hemp oil infused products by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Pentacosane Identification: A Comparative Guide to GC-MS, NMR, and FTIR Techniques

For researchers, scientists, and drug development professionals, the unambiguous identification of chemical compounds is a cornerstone of rigorous scientific inquiry. Pentacosane (n-C25H52), a long-chain alkane, serves as a valuable biomarker and component in various chemical and biological systems. This guide provides a comparative analysis of three widely used analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy—for the confident identification and cross-validation of pentacosane.

This document outlines the fundamental principles of each technique, presents key experimental data for the identification of pentacosane, and provides detailed methodologies to ensure reproducible results. The cross-validation of data obtained from these orthogonal techniques provides a high degree of confidence in the structural elucidation and purity assessment of pentacosane.

Comparative Analysis of Analytical Techniques

The selection of an analytical technique for pentacosane identification depends on the specific analytical goal, such as purity determination, structural confirmation, or quantification. Each technique offers distinct advantages and provides complementary information.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Fourier-Transform Infrared (FTIR) Spectroscopy
Principle	Separation by volatility and polarity, followed by mass-based detection and fragmentation analysis.	Absorption of radiofrequency waves by atomic nuclei in a magnetic field, providing detailed structural information.	Absorption of infrared radiation by molecular vibrations, identifying functional groups.
Information Provided	Retention time, molecular ion, and characteristic fragmentation pattern.	Precise chemical environment of each proton and carbon atom, confirming the carbon skeleton and connectivity.	Presence of specific functional groups (e.g., C-H bonds in alkanes).
Strengths	High sensitivity and selectivity, excellent for separating components in a mixture, provides molecular weight information.	Unambiguous structure elucidation, non-destructive, provides quantitative information (qNMR).	Fast, non-destructive, requires minimal sample preparation, good for initial screening and functional group identification.
Limitations	Requires volatile and thermally stable compounds, fragmentation can sometimes be complex to interpret.	Lower sensitivity compared to MS, requires higher sample concentration, complex spectra for large molecules.	Provides limited structural information beyond functional groups, not ideal for complex mixture analysis without prior separation.
Typical Use Case	Purity assessment, identification of pentacosane in complex matrices (e.g., biological or environmental samples).	Definitive structural confirmation of synthesized or isolated pentacosane.	Rapid verification of the presence of long-chain alkanes, quality control screening.

Quantitative Data for Pentacosane Identification

The following tables summarize the key quantitative data obtained from GC-MS, NMR, and FTIR analyses for the identification of pentacosane.

Table 1: GC-MS Data for Pentacosane

Parameter	Value	Source
Kovats Retention Index (non-polar column)	2500	[1]
Molecular Ion (M+)	m/z 352	[2]
Key Mass Fragments (m/z)	57, 71, 85, 99, 113	[2]

Table 2: NMR Spectroscopic Data for Pentacosane (in CDCl3)

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Assignment	Source
¹H NMR	~0.88	Triplet	-CH₃	[1]
~1.26	Singlet (broad)	-(CH₂)₂₃-	[1]
¹³C NMR	~14.1	C1	[1]
~22.7	C2	[1]
~29.4	C3	[1]
~29.7	C4-C12	[1]
~32.0	C13	[1]

Table 3: FTIR Spectroscopic Data for Pentacosane

Wavenumber (cm⁻¹)	Vibration Mode	Intensity	Source
2959 - 2858	C-H stretch	Strong	[3]
1470 - 1450	C-H bend (scissoring)	Medium	[4]
1375 ±10	C-H bend (methyl rock)	Medium	[3]
725 - 720	C-H rock (long-chain)	Weak-Medium	[4]

Experimental Protocols

Detailed and standardized experimental protocols are essential for obtaining reliable and reproducible data for the cross-validation of pentacosane identification.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the retention time and mass spectrum of pentacosane.

Sample Preparation:

• Dissolve 1-5 mg of the pentacosane sample in 1 mL of a volatile organic solvent such as hexane or dichloromethane.[4][5]

• If the sample is in a complex matrix, a suitable extraction method like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be necessary.[4]

• Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.[6]

Instrumentation and Parameters:

• Gas Chromatograph: Agilent 6890 or similar.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 300 °C and hold for 10 minutes.

• Mass Spectrometer: Agilent 5973 or similar.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

Data Analysis: The retention time of the pentacosane peak is recorded. The mass spectrum is analyzed for the presence of the molecular ion (m/z 352) and the characteristic fragmentation pattern of long-chain alkanes (a series of alkyl fragments separated by 14 amu, corresponding to CH₂ groups), with prominent ions at m/z 57, 71, and 85.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for the structural confirmation of pentacosane.

Sample Preparation:

• Dissolve 5-25 mg of the pentacosane sample for ¹H NMR and 50-100 mg for ¹³C NMR in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).[1][7]

• Ensure the sample is fully dissolved; gentle warming or vortexing may be applied.[1]

• Filter the solution through a glass wool plug in a Pasteur pipette into a clean, dry 5 mm NMR tube to remove any solid impurities.[7]

Instrumentation and Parameters:

• NMR Spectrometer: Bruker Avance 400 MHz or similar.

• Probe: 5 mm broadband probe.

• Solvent: CDCl₃.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

• Temperature: 298 K.

• ¹H NMR Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

• ¹³C NMR Parameters:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

Data Analysis: The ¹H NMR spectrum is analyzed for the characteristic signals of the terminal methyl groups (a triplet around 0.88 ppm) and the methylene groups of the long alkyl chain (a broad singlet around 1.26 ppm).[1] The ¹³C NMR spectrum is analyzed to confirm the presence of the correct number of chemically distinct carbon atoms with their expected chemical shifts.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the characteristic functional groups of pentacosane.

Sample Preparation:

• For solid samples, the KBr pellet method is commonly used.[8]

• Grind 1-2 mg of the pentacosane sample with approximately 100-200 mg of dry KBr powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.[8]

• Press the mixture in a hydraulic press to form a thin, transparent pellet.

• Alternatively, for a quicker analysis, Attenuated Total Reflectance (ATR)-FTIR can be used by placing a small amount of the solid sample directly on the ATR crystal.[8]

Instrumentation and Parameters:

• FTIR Spectrometer: PerkinElmer Spectrum Two or similar.

• Accessory: KBr pellet holder or ATR accessory.

• Scan Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16.

Data Analysis: The FTIR spectrum is analyzed for the presence of characteristic absorption bands for alkanes. Key bands to identify are the C-H stretching vibrations between 2850 and 3000 cm⁻¹, C-H bending vibrations around 1470-1450 cm⁻¹, and the methyl rocking vibration near 1375 cm⁻¹.[3][4] The presence of a weak to medium intensity band in the 720-725 cm⁻¹ region is indicative of a long aliphatic chain.[4]

Visualization of Workflows

Caption: Experimental workflow for pentacosane identification using GC-MS.

Caption: Experimental workflow for pentacosane identification using NMR.

Caption: Experimental workflow for pentacosane identification using FTIR.

Caption: Logical workflow for the cross-validation of pentacosane identification.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. researchgate.net [researchgate.net]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. scioninstruments.com [scioninstruments.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 7. NMR Sample Preparation [nmr.chem.umn.edu]
• 8. drawellanalytical.com [drawellanalytical.com]

Comparative analysis of pentacosane from different natural sources.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of pentacosane, a long-chain alkane with significant therapeutic potential, isolated from various natural sources. The objective of this document is to furnish researchers, scientists, and drug development professionals with a consolidated resource detailing the quantitative presence of pentacosane in different natural matrices, its associated biological activities, and standardized experimental protocols for its extraction, purification, and bioactivity assessment.

Data Presentation: Quantitative Analysis of Pentacosane

The following table summarizes the quantitative data available on the presence of pentacosane in various natural sources, as determined by Gas Chromatography-Mass Spectrometry (GC-MS) analysis. It is important to note that the concentration of pentacosane can vary depending on factors such as the geographical location of the source, harvesting time, and the specific extraction method employed.

Natural Source	Part Used	Extraction Method	Pentacosane Content (% of Extract/Essential Oil)	Reference
Tithonia diversifolia	Leaf	Methanol Extraction	22.01%	[1]
Malus domestica	Leaves	Hydrodistillation	7.6%	[2]
Moringa oleifera	Leaves	Hydrodistillation	13.3%
Ajuga chamaepitys	Aerial Parts	Hexane Extraction	1.86%
Shepherdia argentea	Leaves	Not Specified	Identified as a component
Curcuma longa	Rhizome	Not Specified	Identified as a component
Opuntia megarrhiza	Cladodes	Chloroform Extraction	1.66%

Biological Activities of Pentacosane

Pentacosane has been reported to exhibit a range of biological activities, making it a compound of interest for pharmaceutical research. The primary activities investigated include anticancer, antioxidant, and anti-inflammatory effects.

Anticancer Activity

Antioxidant Activity

Several studies have indicated the antioxidant potential of plant extracts containing pentacosane. The mechanism is often attributed to the ability of long-chain alkanes to scavenge free radicals. However, quantitative data, such as IC50 values from DPPH assays, for purified pentacosane from different natural sources is limited, preventing a direct comparative analysis at this time.

Anti-inflammatory Activity

The anti-inflammatory properties of pentacosane are another area of active research. It is hypothesized that pentacosane may interfere with inflammatory pathways. The albumin denaturation assay is a common in vitro method to screen for anti-inflammatory activity, where the inhibition of heat-induced protein denaturation is measured.

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and biological evaluation of pentacosane from natural sources.

Extraction and Purification of Pentacosane

A common and effective method for extracting alkanes like pentacosane from plant material is Soxhlet extraction, followed by purification using column chromatography.

Materials:

• Dried and powdered plant material

• n-hexane (HPLC grade)

• Anhydrous sodium sulfate

• Silica gel (for column chromatography)

• Soxhlet apparatus

• Rotary evaporator

• Glass column for chromatography

Protocol:

• Weigh approximately 50 g of dried, powdered plant material and place it in a cellulose thimble.

• Place the thimble inside the Soxhlet extractor.

• Fill a round-bottom flask with 250 mL of n-hexane and connect it to the Soxhlet apparatus and condenser.

• Heat the solvent to its boiling point and allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon arm runs clear.

• After extraction, allow the solution to cool to room temperature.

• Filter the extract through anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract using a rotary evaporator under reduced pressure.

• Prepare a silica gel column using n-hexane as the eluent.

• Load the concentrated extract onto the column.

• Elute the column with n-hexane. Pentacosane, being a nonpolar alkane, will be among the first compounds to elute.

• Collect the fractions and analyze them using GC-MS to identify the fraction containing pure pentacosane.

• Combine the pure fractions and evaporate the solvent to obtain purified pentacosane.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer.

• Capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

Conditions:

• Injector Temperature: 250°C

• Oven Temperature Program: Initial temperature of 70°C, hold for 2 minutes, then ramp to 280°C at a rate of 10°C/min, and hold for 10 minutes.

• Carrier Gas: Helium, with a constant flow rate of 1 mL/min.

• MS Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Range: m/z 40-600.

Identification:

• Pentacosane is identified by comparing its mass spectrum and retention time with that of a known standard and by matching the fragmentation pattern with spectral libraries (e.g., NIST).

Antioxidant Activity: DPPH Radical Scavenging Assay

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (HPLC grade)

• Purified pentacosane

• Ascorbic acid (positive control)

• 96-well microplate reader

Protocol:

• Prepare a 0.1 mM solution of DPPH in methanol.

• Prepare a series of dilutions of the purified pentacosane and ascorbic acid in methanol (e.g., 10, 25, 50, 100, 200 µg/mL).

• In a 96-well plate, add 100 µL of each dilution of the sample or standard.

• Add 100 µL of the DPPH solution to each well.

• As a control, add 100 µL of methanol to 100 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• Determine the IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) by plotting the percentage of inhibition against the sample concentration.

Anticancer Activity: MTT Assay

Materials:

• Human cancer cell line (e.g., A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Purified pentacosane

• Doxorubicin (positive control)

• 96-well cell culture plates

Protocol:

• Seed the cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare a series of dilutions of purified pentacosane and doxorubicin in the cell culture medium.

• After 24 hours, remove the old medium and add 100 µL of the different concentrations of the test compounds to the wells.

• Incubate the plate for 48 hours at 37°C in a humidified atmosphere with 5% CO₂.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Activity: Albumin Denaturation Assay

Materials:

• Bovine serum albumin (BSA) or egg albumin

• Phosphate buffered saline (PBS, pH 6.4)

• Purified pentacosane

• Diclofenac sodium (positive control)

Protocol:

• Prepare a 1% w/v solution of albumin in PBS.

• Prepare a series of dilutions of purified pentacosane and diclofenac sodium in PBS.

• In test tubes, mix 0.5 mL of the albumin solution with 0.5 mL of the sample or standard at different concentrations.

• A control tube should contain 0.5 mL of albumin solution and 0.5 mL of PBS.

• Incubate all the tubes at 37°C for 20 minutes.

• Induce denaturation by heating the tubes in a water bath at 70°C for 10 minutes.

• Allow the tubes to cool to room temperature.

• Measure the turbidity (absorbance) of the solutions at 660 nm.

• Calculate the percentage of inhibition of denaturation using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• Determine the IC50 value (the concentration of the sample that inhibits 50% of albumin denaturation).

Visualizations

Experimental Workflow for Pentacosane Analysis

Caption: Experimental workflow for the extraction, purification, and analysis of pentacosane.

Postulated Anti-inflammatory Signaling Pathway

Caption: A postulated mechanism of pentacosane's anti-inflammatory action.

References

• 1. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Composition and In Vitro Cytotoxic Activity of Essential Oil of Leaves of Malus domestica Growing in Western Himalaya (India) - PubMed [pubmed.ncbi.nlm.nih.gov]

Pentacosane in Advanced Phase Change Material Formulations: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

Pentacosane, a long-chain n-alkane, is a promising phase change material (PCM) for thermal energy storage due to its high latent heat of fusion and chemical stability. However, its inherently low thermal conductivity and leakage in the molten state are significant drawbacks for many applications. This guide provides a comparative analysis of pentacosane's performance in various formulations designed to mitigate these issues, supported by experimental data from studies on pentacosane and analogous n-alkane-based PCMs.

Performance Metrics of Pure Pentacosane

Pentacosane serves as a baseline for evaluating the effectiveness of different formulations. Its fundamental thermal properties are summarized below.

Property	Value	Reference
Melting Point	53.3 °C	[1]
Latent Heat of Fusion	188.5 J/g	[2]
Crystallization Temperature	49.9 °C	[2]
Latent Heat of Crystallization	-186.2 J/g	[2]

Performance in Composite Formulations

To enhance thermal conductivity and prevent leakage, pentacosane can be incorporated into composite materials. While specific data for pentacosane composites is limited, studies on similar n-alkanes like eicosane and fatty acids demonstrate the potential improvements.

Expanded Graphite (EG) Composites: Expanded graphite is a common additive due to its high thermal conductivity and porous structure.

PCM Formulation	Thermal Conductivity (W/m·K)	Latent Heat of Fusion (J/g)	Key Findings
Pure Eicosane (C20)	~0.2 - 0.3	~243	Low thermal conductivity is a major limitation.[3]
Eicosane/EG Composite	Up to 2-3 times higher than pure eicosane	Dependent on EG mass fraction	The addition of EG significantly enhances thermal conductivity.[3]
Fatty Acid/EG (20% EG)	1.2130	138.0	Thermal conductivity increased by 418.5% compared to a 5% EG composite.[4]

Microencapsulated Formulations: Encapsulation of PCMs in a polymer shell prevents leakage, increases heat transfer area, and improves handling.

Core Material	Shell Material	Phase Change Temperature (°C)	Latent Heat (J/g)	Encapsulation Rate (%)
Pentadecane (C15)	Urea-formaldehyde (UF)	8.20	115.3	77.3
n-Docosane (C22)	Polyurethane (PU)	42	-	-

Performance in Eutectic Mixtures

Eutectic mixtures of PCMs can be formulated to achieve specific melting points that are lower than the individual components.

Eutectic Mixture	Melting Temperature (°C)	Latent Heat of Fusion (J/g)
70% Eicosane – 30% Cetyl Alcohol	33.77	237.6
50% Eicosane – 50% Lauric Acid	30.63	207.7
25% Eicosane – 75% Capric Acid	24.96	200.3

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization of PCM formulations.

Differential Scanning Calorimetry (DSC)

Objective: To determine the phase change temperatures and latent heat of fusion/crystallization of the PCM.

Methodology:

• A small, precisely weighed sample of the PCM (typically 5-10 mg) is hermetically sealed in an aluminum pan.

• An empty sealed pan is used as a reference.

• The sample and reference pans are placed in the DSC instrument.

• The temperature of the furnace is ramped up and down at a controlled rate (e.g., 1.0 °C/min) over a temperature range that encompasses the phase transition of the material.[5]

• The heat flow to or from the sample relative to the reference is measured as a function of temperature.

• The peak of the endotherm during heating corresponds to the melting temperature, and the area under the peak is integrated to determine the latent heat of fusion.

• The peak of the exotherm during cooling corresponds to the crystallization temperature, and the area under the peak provides the latent heat of crystallization.

Thermal Conductivity Measurement

Objective: To measure the thermal conductivity of the PCM in both solid and liquid states.

Methodology (Transient Plane Source Method):

• The PCM sample is prepared, often as a solid disc or by melting and pouring it into a sample holder.

• A transient plane source sensor is placed between two identical pieces of the PCM sample.

• A current is passed through the sensor, generating a heat pulse.

• The temperature increase of the sensor is recorded as a function of time.

• The thermal conductivity is calculated from the temperature versus time data using the instrument's software.

Thermogravimetric Analysis (TGA)

Objective: To assess the thermal stability and decomposition characteristics of the PCM.

Methodology:

• A small sample of the PCM is placed in a crucible in the TGA instrument.

• The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

• The mass of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve shows the temperature at which weight loss occurs, indicating decomposition or evaporation.

Visualizations

Experimental Workflow for PCM Composite Characterization

Caption: Workflow for the preparation and thermal analysis of pentacosane-based composite PCMs.

Signaling Pathway of PCM Thermal Energy Storage

Caption: The latent heat storage and release cycle in pentacosane PCM.

References

• 1. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijcrt.org [ijcrt.org]
• 4. The Effect of Expanded Graphite Content on the Thermal Properties of Fatty Acid Composite Materials for Thermal Energy Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preparation and properties of pentadecane microcapsule latent heat functional fluid [esst.cip.com.cn]

A Comparative Analysis of the Hydrophobic Properties of C25 and C30 Alkanes

For researchers, scientists, and professionals in drug development, understanding the hydrophobic characteristics of long-chain alkanes is crucial for applications ranging from drug delivery systems to the formulation of water-resistant coatings. This guide provides a comparative study of the hydrophobic properties of pentacosane (C25) and triacontane (C30), two long-chain saturated hydrocarbons. The comparison is supported by experimental data and detailed methodologies for key experiments.

Long-chain alkanes, such as pentacosane (C25H52) and triacontane (C30H62), are characterized by their nonpolar nature, which renders them highly hydrophobic, or water-repellent. This property is a direct consequence of their molecular structure, which consists of long chains of carbon atoms saturated with hydrogen atoms. The absence of polar functional groups leads to very weak intermolecular interactions with polar solvents like water. As the carbon chain length increases, the hydrophobic character becomes more pronounced. Both pentacosane and triacontane are waxy solids at room temperature, indicative of their significant molecular weight and nonpolar nature.

Quantitative Comparison of Hydrophobic Properties

To objectively compare the hydrophobicity of C25 and C30 alkanes, key quantitative parameters were evaluated: water solubility, the octanol-water partition coefficient (logP), and the water contact angle. These metrics provide a clear indication of how these substances behave in the presence of water.

Property	Pentacosane (C25)	Triacontane (C30)
Molecular Formula	C25H52	C30H62
Molar Mass ( g/mol )	352.69	422.81
Physical State at 25°C	Solid	Solid
Water Solubility at 25°C	2.046 x 10⁻⁸ mg/L (estimated)[1]	Practically insoluble[2][3]
Octanol-Water Partition Coefficient (logP)	~12.5 (estimated)	~15.0 (estimated)
Water Contact Angle	~105° - 110° (estimated for paraffin wax)[4][5]	~105° - 110° (estimated for paraffin wax)[4][5]

Visualizing the Relationship between Alkane Chain Length and Hydrophobicity

The fundamental relationship between the length of an alkane's carbon chain and its hydrophobic properties can be visualized as a direct correlation. As the chain length increases, the molecule's surface area becomes larger and more nonpolar, leading to a greater repulsion of water molecules.

Alkane Chain Length and Hydrophobicity Relationship.

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the hydrophobic properties of long-chain alkanes.

Water Solubility Determination (OECD Guideline 105)

The water solubility of substances like C25 and C30 alkanes, which are expected to have very low solubility, is typically determined using the column elution method as described in OECD Guideline 105.[8][9][10]

Principle: A column is packed with an inert support material coated with the test substance. Water is then passed through the column at a slow, constant rate. The concentration of the substance in the eluate is measured over time until it reaches a plateau, which represents the water solubility.

Apparatus:

• Thermostatted column with a temperature control of ±0.5°C.

• Inert support material (e.g., glass beads, silica gel).

• Solvent for coating the support material.

• High-performance liquid pump for precise water flow.

• Analytical instrument for concentration measurement (e.g., Gas Chromatography-Mass Spectrometry, GC-MS).

Procedure:

• Preparation of the Column: The support material is coated with a known amount of the test substance by dissolving the alkane in a volatile solvent, mixing with the support, and evaporating the solvent. The coated material is then packed into the column.

• Elution: Degassed, distilled water is pumped through the column at a low flow rate.

• Sample Collection and Analysis: The eluate is collected in fractions, and the concentration of the dissolved alkane is determined using a suitable analytical method.

• Equilibrium Determination: The concentration of the alkane in the eluate is plotted against the volume of water passed through the column. The solubility is determined from the plateau of this curve.

Octanol-Water Partition Coefficient (logP) Determination (OECD Guideline 117 - HPLC Method)

For highly hydrophobic substances like C25 and C30 alkanes, the High-Performance Liquid Chromatography (HPLC) method is a common and efficient way to estimate the logP value.[3][11][12][13]

Principle: The logP value is determined by correlating the retention time of the test substance on a reverse-phase HPLC column with the known logP values of a series of reference compounds.

Apparatus:

• HPLC system with a pump, injector, and a UV/Vis or other suitable detector.

• Reverse-phase HPLC column (e.g., C18).

• Mobile phase (typically a mixture of methanol or acetonitrile and water).

• Reference compounds with known logP values spanning the expected range of the test substance.

Procedure:

• Calibration: A series of reference compounds with known logP values are injected into the HPLC system, and their retention times are recorded. A calibration curve is generated by plotting the logarithm of the retention factor (k) against the known logP values.

• Sample Analysis: The test substance is dissolved in a suitable solvent and injected into the HPLC system under the same conditions as the reference compounds. The retention time is measured.

• logP Calculation: The retention factor (k) for the test substance is calculated from its retention time. The logP value is then determined from the calibration curve.

Water Contact Angle Measurement (ASTM D7334 - Advancing Contact Angle)

The advancing contact angle of a water droplet on a solid surface of C25 or C30 alkane can be measured using a goniometer, following a method similar to that described in ASTM D7334.[14][15][16][17]

Principle: A droplet of water is slowly grown on the solid surface, and the angle formed at the three-phase (solid-liquid-air) contact point is measured as the contact line advances.

Apparatus:

• Contact angle goniometer with a light source, a sample stage, and a camera.

• Syringe with a fine needle for dispensing the water droplet.

• High-purity water.

Procedure:

• Sample Preparation: A smooth, flat surface of the solid alkane is prepared. This can be achieved by melting the alkane and allowing it to solidify on a clean, flat substrate.

• Droplet Deposition: A small droplet of water is carefully dispensed onto the surface of the alkane.

• Advancing the Contact Line: The volume of the water droplet is slowly increased using the syringe, causing the contact line to advance across the surface.

• Image Capture and Analysis: The profile of the droplet is captured by the camera as the contact line is advancing. The contact angle is then measured from the captured image using software that analyzes the shape of the droplet at the point of contact with the solid surface. Multiple measurements are taken at different locations on the surface to ensure reproducibility.

References

• 1. tegewa.de [tegewa.de]
• 2. researchgate.net [researchgate.net]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. researchgate.net [researchgate.net]
• 5. Solved 25. The contact angle for water on paraffin wax is | Chegg.com [chegg.com]
• 6. Contact angle - Wikipedia [en.wikipedia.org]
• 7. Estimating advancing and receding contact angles for pure and mixed liquids on smooth solid surfaces using the PCP-SAFT equation of state - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 9. filab.fr [filab.fr]
• 10. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 11. OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method - Analytice [analytice.com]
• 12. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 13. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 14. store.astm.org [store.astm.org]
• 15. sunzern.com [sunzern.com]
• 16. standards.iteh.ai [standards.iteh.ai]
• 17. ASTM D7334-08 | KRÜSS Scientific [kruss-scientific.com]

Evaluating the stability of pentacosane in comparison to other long-chain alkanes.

For Researchers, Scientists, and Drug Development Professionals

Long-chain alkanes are fundamental components in a vast array of applications, from pharmaceutical excipients and drug delivery systems to lubricants and phase-change materials. Their inherent stability is a critical parameter influencing their suitability and performance. This guide provides a comprehensive evaluation of the stability of pentacosane (C25H52) in comparison to other representative long-chain alkanes, supported by experimental data and detailed methodologies.

Executive Summary

Pentacosane, a 25-carbon saturated hydrocarbon, exhibits high thermal and oxidative stability, characteristic of long-chain alkanes. Generally, the stability of n-alkanes increases with chain length due to stronger intermolecular van der Waals forces. This guide presents a comparative analysis of pentacosane's stability against other long-chain alkanes such as eicosane (C20), triacontane (C30), and tetracontane (C40), focusing on thermal decomposition and oxidative resistance. The data indicates that pentacosane possesses a high onset temperature for thermal degradation and significant resistance to oxidation, making it a reliable material for applications requiring chemical inertness and durability.

Comparative Stability Data

The stability of long-chain alkanes can be quantified through several analytical techniques. Thermogravimetric Analysis (TGA) provides information on thermal decomposition temperatures, while Differential Scanning Calorimetry (DSC) can be used to determine the Oxidation Induction Time (OIT), a measure of oxidative stability.

Thermal Stability

The thermal stability of alkanes is critical for applications involving high temperatures. The onset of decomposition is a key indicator of this stability.

Alkane	Chemical Formula	Onset of Decomposition (°C)	Method
Eicosane	C20H42	~170[1]	TGA[1]
Pentacosane	C25H52	>360 (at 0.5 GPa)[2]	GC/MS Analysis after heating[2]
Triacontane	C30H62	Expected > Pentacosane	-
Tetracontane	C40H82	Expected > Triacontane	-

Note: Direct comparative TGA data under identical conditions was not available in the literature. The provided data for pentacosane is from a high-pressure experiment, which can influence decomposition temperature. However, the general trend of increasing thermal stability with chain length is well-established.

Oxidative Stability

Oxidative stability is crucial for long-term storage and use in oxygen-rich environments. The Rancimat and DSC OIT methods are standard for determining this property.

Alkane	Chemical Formula	Oxidation Induction Time (OIT)	Method
Eicosane	C20H42	Data not available	-
Pentacosane	C25H52	High (qualitative)	-
Triacontane	C30H62	Expected > Pentacosane	-
Tetracontane	C40H82	Expected > Triacontane	-

Experimental Protocols

Detailed methodologies are essential for reproducing and verifying stability data. The following are standard protocols for evaluating the thermal and oxidative stability of long-chain alkanes.

Thermogravimetric Analysis (TGA) for Thermal Stability

This method, based on ASTM E2550, determines the temperature at which a material begins to decompose.[3][4][5][6]

Objective: To determine the onset temperature of decomposition for long-chain alkanes.

Apparatus: Thermogravimetric Analyzer (TGA)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the alkane sample into a clean, tared TGA pan (typically platinum or alumina).

• Instrument Setup:

  • Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert atmosphere.

  • Heating Rate: A linear heating rate of 10 °C/min is commonly used.

  • Temperature Range: Program the instrument to heat from ambient temperature to a final temperature sufficient to ensure complete decomposition (e.g., 600 °C).

• Data Acquisition: Initiate the heating program and record the sample weight as a function of temperature.

• Data Analysis: The onset of decomposition is determined from the resulting TGA curve as the temperature at which a significant mass loss begins. This can be calculated using the tangent method at the point of maximum rate of weight loss.

Rancimat Method for Oxidative Stability

The Rancimat method is an accelerated aging test that determines the oxidation stability of fats, oils, and other organic substances by measuring the induction time.[7][8][9]

Objective: To determine the Oxidation Stability Index (OSI) or induction time of long-chain alkanes.

Apparatus: Rancimat instrument

Procedure:

• Sample Preparation: Weigh a specified amount of the alkane sample (typically 3 g) into a reaction vessel.[7]

• Instrument Setup:

  • Temperature: Set the heating block to a constant elevated temperature (e.g., 120 °C).[7]

  • Gas Flow: Purge the sample with a constant stream of purified, dry air at a controlled flow rate (e.g., 20 L/h).[7]

• Data Acquisition: The volatile oxidation products are carried by the air stream into a measuring vessel containing deionized water. The instrument continuously measures the conductivity of this water.

• Data Analysis: The induction time is the time elapsed until a rapid increase in conductivity is detected, indicating the formation of volatile carboxylic acids, which are secondary oxidation products. A longer induction time signifies higher oxidative stability.

Differential Scanning Calorimetry (DSC) for Oxidation Induction Time (OIT)

This method, based on ASTM E1858, is another technique to measure oxidative stability.[10][11]

Objective: To determine the OIT of long-chain alkanes at an isothermal temperature.

Apparatus: Differential Scanning Calorimeter (DSC)

Procedure:

• Sample Preparation: Place a small, accurately weighed sample (typically 2-5 mg) into an open aluminum DSC pan.

• Instrument Setup:

  • Initial Purge Gas: Nitrogen.

  • Isothermal Temperature: Heat the sample to a specified isothermal temperature (e.g., 195 °C for atmospheric pressure tests) under a nitrogen atmosphere.[10]

• Gas Switch and Data Acquisition: Once the isothermal temperature is stable, switch the purge gas from nitrogen to oxygen at the same flow rate. Record the heat flow as a function of time.

• Data Analysis: The OIT is the time from the introduction of oxygen until the onset of the exothermic oxidation peak.[12] A longer OIT indicates greater oxidative stability.

Visualizing Stability-Related Processes

Experimental Workflow for Stability Testing

The logical flow of assessing the stability of a long-chain alkane involves a series of established analytical procedures.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 4. Thermogravimetric Analysis Testing | ioKinetic [iokinetic.com]
• 5. standards.iteh.ai [standards.iteh.ai]
• 6. store.astm.org [store.astm.org]
• 7. metrohm.com [metrohm.com]
• 8. Oxidation stability analyzer | Metrohm [metrohm.com]
• 9. Oxidation stability of fats and oils in solid foods using the Rancimat method | Metrohm [metrohm.com]
• 10. petrolube.com [petrolube.com]
• 11. store.astm.org [store.astm.org]
• 12. mt.com [mt.com]

Quantitative comparison of pentacosane content in different plant species.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative comparison of pentacosane content across different plant species, supported by experimental data and detailed methodologies. Pentacosane (n-C25), a long-chain alkane found in the epicuticular wax of many plants, is of growing interest due to its potential pharmacological activities.[1][2] This document aims to serve as a valuable resource for researchers investigating plant-derived compounds for various applications.

Quantitative Comparison of Pentacosane Content

The concentration of pentacosane varies significantly among different plant species and even between different parts of the same plant. The following table summarizes the quantitative data on pentacosane content from various studies. It is important to note that the quantification methods and the units of measurement may differ between studies, which should be taken into consideration when comparing the data.

Plant Species	Family	Plant Part	Method of Analysis	Pentacosane Content
Tithonia diversifolia	Asteraceae	Leaf	GC-MS	22.01% of total phytocompounds in methanol extract[3]
Ajuga chamaepitys subsp. laevigata	Lamiaceae	Leaves and Flowers	GC-MS	1.86% of total bioactive components in n-hexane extract[2]
Garcinia cowa	Clusiaceae	Leaf	GC-MS	2.84% of n-hexane extract components[4]
Opuntia megarrhiza	Cactaceae	Cladode	GC-MS	1.66% of phytochemicals in chloroform extract[5]
Oryza sativa (rice)	Poaceae	Pollen	GC-MS	Present, with a significant reduction in the osgl1-4 mutant[6]
Malus domestica (apple)	Rosaceae	Leaf	Not specified	Major component of essential oil[1][7]
Curcuma raktakanda	Zingiberaceae	Not specified	Not specified	Major component in acetone extract[1]
Malva sylvestris	Malvaceae	Dried Flower	GC-MS	Major component of essential oil[7]
Aerva javanica	Amaranthaceae	Seed	GC-MS	Major component of essential oil[7]
Shepherdia argentea	Elaeagnaceae	Leaf	GC-MS	Present, exhibited antibacterial activity[8]

Experimental Protocols

The quantification of pentacosane in plant tissues typically involves extraction, purification, and analysis using gas chromatography-mass spectrometry (GC-MS). The following is a generalized protocol based on common methodologies.[9][10][11]

Sample Preparation

• Collect fresh plant material (e.g., leaves, stems, flowers).

• Thoroughly wash the samples with deionized water to remove any surface contaminants.

• Dry the plant material to a constant weight, typically in an oven at 60-70°C.

• Grind the dried plant material into a fine powder using a grinder or mortar and pestle.

Extraction of Epicuticular Waxes

• Weigh a known amount of the dried, powdered plant material (e.g., 1-5 g).

• Perform a solvent extraction using a non-polar solvent or a mixture of solvents. A common choice is a mixture of n-hexane and dichloromethane (9:1 v/v) to selectively extract lipids, including n-alkanes.[11]

• The extraction can be carried out using methods such as Soxhlet extraction, accelerated solvent extraction (ASE), or ultrasonication to enhance efficiency.[9][11] For instance, ASE can be performed at an elevated temperature and pressure to reduce extraction time.[10]

Fractionation and Purification

• The crude lipid extract is often a complex mixture. To isolate the n-alkane fraction, column chromatography is a widely used technique.

• The extract is loaded onto a silica gel column.

• A non-polar solvent, such as n-hexane, is used to elute the n-alkanes, while more polar compounds are retained on the column.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• The purified n-alkane fraction is concentrated under a gentle stream of nitrogen and then reconstituted in a suitable solvent (e.g., hexane) for GC-MS analysis.

• Typical GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5MS, HP-5MS).[9]

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 280-300°C.[9]

  • Oven Temperature Program: An initial temperature of 50-70°C, held for a few minutes, followed by a ramp up to around 300-320°C at a rate of 5-10°C/min, and then held at the final temperature for an extended period.[12][13]

• Typical MS Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Scan Range: m/z 50-600.[9]

• Identification and Quantification:

  • Pentacosane and other n-alkanes are identified based on their characteristic mass spectra (with prominent fragment ions at m/z 57, 71, 85, etc.) and their retention times compared to a standard mixture of n-alkanes.[9][14]

  • Quantification is achieved by comparing the peak area of pentacosane to that of an internal or external standard of a known concentration.

Biosynthesis of Pentacosane in Plants

Pentacosane is a very-long-chain alkane (VLCFA) derivative. Its biosynthesis primarily occurs in the endoplasmic reticulum of epidermal cells and involves two main stages: the fatty acid elongation cycle and the alkane-forming pathway.[15][16]

Caption: Biosynthesis pathway of pentacosane in plants.

Experimental Workflow for Pentacosane Quantification

The following diagram illustrates the general workflow for the quantitative analysis of pentacosane from plant samples.

Caption: Experimental workflow for pentacosane quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. ijpsr.com [ijpsr.com]
• 4. phytojournal.com [phytojournal.com]
• 5. peerj.com [peerj.com]
• 6. Deficiency of very long chain alkanes biosynthesis causes humidity-sensitive male sterility via affecting pollen adhesion and hydration in rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 二十五烷 99% | Sigma-Aldrich [sigmaaldrich.com]
• 8. thepharmajournal.com [thepharmajournal.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Epicuticular wax accumulation and regulation of wax pathway gene expression during bioenergy Sorghum stem development [frontiersin.org]
• 13. Leaf-wax n-alkanes record the plant–water environment at leaf flush - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pentacosane | C25H52 | CID 12406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Pathway elucidation and heterologous reconstitution of the long‐chain alkane pentadecane biosynthesis from Pogostemon cablin - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Pentacosane: A Guide for Laboratory Professionals

The proper management and disposal of chemical waste are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of pentacosane, tailored for researchers, scientists, and drug development professionals. While pentacosane is generally not classified as a hazardous substance, adherence to established laboratory waste protocols is mandatory.[1][2]

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are equipped with the appropriate Personal Protective Equipment (PPE). The immediate environment should be prepared to handle any accidental spills.

Required Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or goggles.

• Hand Protection: Use chemically compatible gloves (e.g., nitrile) inspected for integrity before use.

• Skin and Body Protection: A standard lab coat is required.

• Respiratory Protection: Not typically required under normal use conditions with adequate ventilation. However, if dust is generated, a NIOSH/MSHA-approved respirator should be used.[3]

Facilities utilizing pentacosane should be equipped with an eyewash station and a safety shower.[3]

Step-by-Step Disposal Protocol

This protocol outlines the procedure for collecting and disposing of solid pentacosane waste and associated contaminated materials. The fundamental principle is to treat all chemical waste as potentially hazardous and never dispose of it through standard drains or regular trash.[4][5]

Step 1: Waste Characterization and Segregation

• Do Not Mix: Keep pentacosane waste separate from other chemical waste streams, especially strong oxidizing agents, with which it is incompatible.[2][3][6][7] Mixing incompatible chemicals can lead to dangerous reactions.[6]

• Consult Local Regulations: While pentacosane is not listed as an RCRA P-series or U-series hazardous waste, waste generators must consult institutional policies as well as state and local regulations to ensure complete and accurate classification.[3]

Step 2: Collect and Containerize Waste

• For Unused Product or Spills: Carefully sweep or vacuum solid pentacosane and place it into a suitable disposal container.[3] Avoid generating dust during cleanup.[3]

• Select an Appropriate Container:

  • The container must be made of a material compatible with pentacosane and be in good condition, free of leaks.[5] The original product container is often the best choice.[5]

  • Ensure the container has a secure, leak-proof lid and is kept closed except when adding waste.[5][6][8]

• Properly Label the Container:

  • The container must be clearly labeled as "Hazardous Waste" (or as directed by your institution's policy).

  • The label must include the full chemical name ("Pentacosane"), the accumulation start date, and any other information required by your institution's Environmental Health & Safety (EHS) department.[4]

Step 3: Storage

• Designated Area: Store the sealed waste container in a designated and properly managed Satellite Accumulation Area (SAA).[8]

• Safe Storage Conditions: Keep the container in a cool, dry place away from heat sources and direct sunlight.[3][4]

Step 4: Disposal of Contaminated Materials and Empty Containers

• Contaminated Labware: Disposable items such as gloves, weigh boats, or contaminated paper towels should be placed in the designated solid pentacosane waste container.

• Empty Original Containers: A container that has held pentacosane can typically be disposed of as regular trash once all the waste has been removed.[5] It is best practice to deface or remove the original label and remove the cap before disposal to prevent misuse.[5]

Step 5: Arrange for Final Disposal

• Contact EHS: Once the waste container is full or ready for disposal, contact your institution's EHS office or designated hazardous waste management provider to arrange for pickup.[8]

• Documentation: Follow all institutional procedures for waste handover, including any required documentation.

Pentacosane: Physical and Chemical Properties

The following table summarizes key quantitative data for pentacosane.

Property	Value	Source(s)
Chemical Formula	C₂₅H₅₂	[1]
Molecular Weight	352.68 g/mol	[1]
Appearance	White flakes/solid	[3]
Melting Point	52 - 56 °C (125.6 - 133 °F)	[2]
Boiling Point	402 °C (755.6 °F)	[2]
Flash Point	> 110 °C (> 230 °F)	[3]
Density	0.8012 g/mL	[2]
Incompatibilities	Strong oxidizing agents	[2][3]
Hazardous Decomposition	Carbon monoxide, Carbon dioxide (upon combustion)	[1][3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of pentacosane waste in a laboratory setting.

Caption: Logical workflow for the safe disposal of pentacosane waste.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 5. vumc.org [vumc.org]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. N-PENTACOSANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]